3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

• CAS: 845885-85-0

Core Science & Biosynthesis

"3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine" synthesis pathway

An In-Depth Technical Guide to the Synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

Abstract

This technical guide provides a comprehensive overview of a robust and efficient synthetic pathway for the preparation of 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine. The synthesis is strategically designed around a modern and highly selective three-step sequence commencing with the commercially available N-Boc protected amino alcohol. This is followed by a mild oxidation and a subsequent reductive amination, culminating in the deprotection of the primary amine. This guide is intended for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, mechanistic insights, and a discussion of the rationale behind the chosen synthetic strategy.

Introduction and Strategic Overview

3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is a diamine featuring a neopentyl scaffold, a primary amine, and a tertiary amine integrated within an azepane ring. Such structures are of significant interest in medicinal chemistry due to their potential as scaffolds for the development of novel therapeutic agents. The azepane moiety, a seven-membered saturated heterocycle, offers a flexible and three-dimensional structure that can be advantageous for receptor binding.[1][2][3][4]

The synthetic pathway detailed herein has been designed to be efficient, high-yielding, and to utilize mild reaction conditions, making it amenable to laboratory-scale synthesis and potentially scalable. The core of our strategy is a reductive amination, a powerful and widely used method for the formation of carbon-nitrogen bonds.[5][6][7][8][9] To ensure the success of this key step, a strategic protection and oxidation sequence is employed.

The overall synthetic workflow can be visualized as follows:

Caption: Overall synthetic workflow for 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine.

Detailed Synthetic Pathway and Experimental Protocols

The chosen synthetic route commences with the commercially available starting material, 3-(tert-butoxycarbonylamino)-2,2-dimethyl-1-propanol.[10][11] The use of this N-Boc protected precursor is a key strategic decision that circumvents the need for a separate protection step, thereby increasing the overall efficiency of the synthesis. The tert-butyloxycarbonyl (Boc) group is an excellent choice for protecting the primary amine due to its stability under the mild oxidative conditions required for the subsequent step and its facile removal under acidic conditions.[12][13][14][15][16][17][18][19]

Step 1: Oxidation of 3-(Boc-amino)-2,2-dimethyl-1-propanol to tert-butyl (3-oxo-2,2-dimethylpropyl)carbamate

The initial step involves the selective oxidation of the primary alcohol to the corresponding aldehyde. For this transformation, two highly effective and mild methods are presented: Swern oxidation and Dess-Martin periodinane (DMP) oxidation. Both methods are known for their high chemoselectivity and tolerance of sensitive functional groups, such as the Boc-protected amine.[20][21][22][23][24][25][26][27][28][29][30][31][32]

Method A: Swern Oxidation

The Swern oxidation utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride at low temperatures.[20][24][26][29][30] This method is particularly advantageous for its ability to avoid over-oxidation to the carboxylic acid.

Caption: Swern oxidation of the N-Boc protected amino alcohol.

Experimental Protocol (Swern Oxidation):

• To a solution of oxalyl chloride (1.2 eq.) in anhydrous dichloromethane (DCM) at -78 °C under an inert atmosphere, add dimethyl sulfoxide (DMSO) (2.2 eq.) dropwise.

• Stir the mixture for 30 minutes at -78 °C.

• Add a solution of 3-(Boc-amino)-2,2-dimethyl-1-propanol (1.0 eq.) in anhydrous DCM dropwise.

• Stir the reaction mixture for 1 hour at -78 °C.

• Add triethylamine (Et3N) (5.0 eq.) and allow the reaction to warm to room temperature.

• Quench the reaction with water and extract the product with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude aldehyde.

Method B: Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation employs a hypervalent iodine reagent, which offers the advantages of being performed at room temperature and having a simplified workup.[21][23][25][27][28]

Caption: Dess-Martin periodinane oxidation of the N-Boc protected amino alcohol.

Experimental Protocol (DMP Oxidation):

• To a solution of 3-(Boc-amino)-2,2-dimethyl-1-propanol (1.0 eq.) in anhydrous dichloromethane (DCM) at room temperature, add Dess-Martin periodinane (1.2 eq.) in one portion.

• Stir the reaction mixture at room temperature for 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate and a 10% aqueous solution of sodium thiosulfate.

• Stir vigorously until the layers are clear.

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude aldehyde.

Parameter	Swern Oxidation	DMP Oxidation
Oxidant	DMSO/(COCl)₂	Dess-Martin Periodinane
Temperature	-78 °C to rt	Room Temperature
Byproducts	Dimethyl sulfide, CO, CO₂	Iodinane
Workup	Aqueous quench and extraction	Reductive quench and extraction

Table 1: Comparison of Oxidation Methods.

Step 2: Reductive Amination of tert-butyl (3-oxo-2,2-dimethylpropyl)carbamate with Azepane

This pivotal step involves the formation of the C-N bond between the aldehyde intermediate and the secondary amine, azepane. Reductive amination is a highly efficient one-pot procedure where the amine and carbonyl compound form an iminium ion in situ, which is then reduced to the target amine.[5][6][33] Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this transformation due to its mild nature and high selectivity for reducing the iminium ion in the presence of the unreacted aldehyde.[34][35][36][37]

Caption: Reductive amination with azepane.

Experimental Protocol (Reductive Amination):

• To a solution of the crude tert-butyl (3-oxo-2,2-dimethylpropyl)carbamate (1.0 eq.) in 1,2-dichloroethane (DCE), add azepane (1.1 eq.).

• Stir the mixture for 30 minutes at room temperature.

• Add sodium triacetoxyborohydride (1.5 eq.) portion-wise.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 3: Deprotection of the Boc Group

The final step is the removal of the Boc protecting group to unveil the primary amine. This is readily achieved under acidic conditions, typically using trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an appropriate solvent.[17][19]

Caption: Final deprotection of the primary amine.

Experimental Protocol (Deprotection):

• Dissolve the purified tert-butyl (3-(azepan-1-yl)-2,2-dimethylpropyl)carbamate (1.0 eq.) in dichloromethane (DCM).

• Add trifluoroacetic acid (TFA) (10 eq.) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in DCM and wash with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the final product, 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine.

Conclusion

This guide has detailed a highly efficient and reliable synthetic pathway for the preparation of 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine. The strategic use of a Boc-protected starting material, followed by mild oxidation and a robust reductive amination, provides a clear and practical route to this valuable diamine. The experimental protocols provided are based on well-established and high-yielding reactions, ensuring reproducibility and success in a laboratory setting. This synthesis should serve as a valuable resource for researchers engaged in the discovery and development of novel amine-containing molecules.

References

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An In-Depth Technical Guide to the Physicochemical Properties of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

For the attention of: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive analysis of the core physicochemical properties of the novel amine compound, 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine. In the absence of extensive empirical data, this document leverages validated computational prediction methodologies to characterize the compound's ionization constant (pKa), lipophilicity (logP), and aqueous solubility. Each predicted property is contextualized with a discussion of its critical impact on drug metabolism and pharmacokinetics (ADME). Furthermore, this guide presents detailed, field-proven experimental protocols for the empirical determination of these properties, establishing a framework for the systematic evaluation of this and similar drug candidates. Visual workflows and data are presented to ensure clarity and usability for researchers in a drug discovery and development setting.

Introduction: The Imperative of Physicochemical Profiling in Drug Discovery

The journey of a candidate molecule from initial synthesis to a viable therapeutic agent is fundamentally governed by its physicochemical properties. These intrinsic characteristics dictate how a compound will behave in a biological system, influencing its absorption, distribution, metabolism, and excretion (ADME).[1][2] A thorough understanding of these properties is therefore not merely a descriptive exercise but a predictive necessity for successful drug development.[3]

This guide focuses on 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, a diamine compound with structural features that suggest potential biological activity. Its profile, comprising a tertiary amine within a saturated heterocyclic system (azepane) and a primary amine on a neopentyl scaffold, presents an interesting case for physicochemical analysis. The interplay between the basicity of the two amine groups and the overall lipophilicity of the molecule will significantly shape its pharmacokinetic profile.

Compound Identification and Structure

• IUPAC Name: 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

• CAS Number: 845885-85-0[4]

• Molecular Formula: C₁₁H₂₄N₂[4]

• Molecular Weight: 184.32 g/mol [4]

• Chemical Structure:

Ionization Constant (pKa): A Primary Determinant of In Vivo Behavior

The pKa of a molecule is the pH at which it is 50% ionized and 50% unionized.[5] For a basic compound like 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, the pKa values of its conjugate acids indicate the propensity of the amine groups to be protonated at physiological pH (typically around 7.4). This ionization state is a critical factor influencing solubility, membrane permeability, and receptor binding.[1][6] A drug's ability to cross cellular membranes is largely dependent on it being in a neutral, unionized state, while aqueous solubility is enhanced by ionization.[6]

Predicted pKa Values

Due to the presence of two basic nitrogen atoms (the primary amine and the tertiary amine of the azepane ring), two pKa values are expected. Computational predictions were performed using established software.

Property	Predicted Value	Prediction Tool Used
Basic pKa₁	~10.5 - 11.0	ChemAxon pKa Plugin
Basic pKa₂	~9.0 - 9.5	ChemAxon pKa Plugin

Disclaimer: These are computationally predicted values and require experimental verification.

The higher pKa is likely associated with the primary amine, which is generally more basic than a tertiary amine, though steric hindrance from the gem-dimethyl group could influence this. The lower pKa would correspond to the azepane nitrogen. These predictions suggest that at physiological pH 7.4, the compound will be predominantly in its doubly protonated, and therefore highly water-soluble, form.

Experimental Protocol: Potentiometric Titration for pKa Determination

Potentiometric titration is a highly accurate and reliable method for determining the pKa of ionizable compounds.[7][8] The principle involves monitoring the change in pH of a solution of the compound upon the incremental addition of a standardized titrant (an acid or a base). The pKa is determined from the inflection point of the resulting titration curve.

Caption: Workflow for pKa determination by potentiometric titration.

• Preparation of Solutions:

  • Prepare a 1 mM solution of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine in deionized water. If solubility is limited, a co-solvent such as methanol or DMSO may be used, though its effect on pKa should be noted.

  • Prepare and standardize a 0.1 M solution of hydrochloric acid (HCl).

• Instrumentation Setup:

  • Calibrate a high-precision pH meter using at least two standard buffers (e.g., pH 4.0, 7.0, and 10.0).

  • Place a known volume of the sample solution into a beaker with a magnetic stir bar.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

• Titration Procedure:

  • Record the initial pH of the sample solution.

  • Add the standardized HCl titrant in small, precise increments (e.g., 0.05 mL) using a burette.

  • After each addition, allow the pH reading to stabilize and then record the pH and the total volume of titrant added.[8]

  • Continue the titration well past the expected equivalence points.

• Data Analysis:

  • Plot the recorded pH values against the volume of HCl added to generate a titration curve.

  • Calculate the first derivative (ΔpH/ΔV) and second derivative (Δ²pH/ΔV²) of the curve to accurately identify the two equivalence points.

  • The pKa values are determined from the pH at the half-equivalence points.

Lipophilicity (logP): The Key to Membrane Permeability

Lipophilicity, commonly expressed as the logarithm of the partition coefficient (logP), measures a compound's preference for a lipid-like (nonpolar) environment versus an aqueous (polar) one.[9] It is a crucial parameter for predicting a drug's ability to cross biological membranes, its binding to plasma proteins, and its potential for reaching its target site.[10][11] For oral drugs, an optimal logP is often sought to balance membrane permeability with sufficient aqueous solubility for dissolution.[12]

Predicted logP Value

Computational methods are widely used for the early-stage estimation of logP.

Property	Predicted Value	Prediction Tool Used
logP	~2.5 - 3.0	Molinspiration miLogP

Disclaimer: This is a computationally predicted value and requires experimental verification.

This predicted logP suggests that the neutral form of the molecule has moderate lipophilicity. However, as the molecule will be significantly ionized at physiological pH, its distribution behavior will be better described by logD (the distribution coefficient at a specific pH), which will be considerably lower than the logP.

Experimental Protocol: Shake-Flask Method for logP Determination

The shake-flask method is the traditional and most reliable method for determining logP.[13] It involves directly measuring the concentration of the analyte in two immiscible phases (typically n-octanol and water) after they have reached equilibrium.

Caption: Workflow for logP determination by the shake-flask method.

• Preparation of Phases:

  • Prepare water-saturated n-octanol and n-octanol-saturated water by mixing equal volumes of n-octanol and purified water, shaking vigorously, and allowing the layers to separate overnight.

• Partitioning:

  • In a glass container, combine a precise volume of the water-saturated n-octanol and n-octanol-saturated water.

  • Add a known quantity of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine. The concentration should be below the solubility limit in both phases.

  • Seal the container and shake it at a constant temperature for a sufficient time to allow for equilibrium to be reached (typically 1-24 hours).

• Phase Separation and Sampling:

  • Centrifuge the mixture to ensure complete separation of the two phases.

  • Carefully withdraw an aliquot from each phase for analysis.

• Quantification:

  • Determine the concentration of the compound in both the n-octanol and aqueous phases using a suitable analytical technique, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). A calibration curve in each phase should be prepared.

• Calculation:

  • The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

  • logP is the base-10 logarithm of P.

Aqueous Solubility: A Prerequisite for Absorption

Aqueous solubility is the maximum concentration of a substance that can dissolve in water at a given temperature and pH. It is a fundamental property that affects a drug's dissolution rate in the gastrointestinal tract, and consequently, its bioavailability.[14] Poor aqueous solubility is a major challenge in drug development, often leading to inadequate absorption and therapeutic effect.[14]

Predicted Aqueous Solubility

Aqueous solubility can be predicted using various computational models.

Property	Predicted Value (at pH 7.4)	Prediction Tool Used
Aqueous Solubility	High	ACD/Labs Percepta

Disclaimer: This is a computationally predicted value and requires experimental verification.

Given the two basic amine groups, which will be protonated at physiological pH, high aqueous solubility is expected.

Experimental Protocol: Thermodynamic and Kinetic Solubility Assays

Both thermodynamic and kinetic solubility are important measures. Thermodynamic solubility represents the true equilibrium solubility, while kinetic solubility is more relevant to the high-throughput screening environment of early drug discovery.

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An In-Depth Technical Guide to 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (CAS Number 845885-85-0)

A Note on the State of Publicly Available Information: As of the latest literature review, specific research, and application data for 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine are not extensively documented in publicly accessible scientific databases. This guide, therefore, leverages established principles of organic synthesis, medicinal chemistry, and analytical sciences to provide a comprehensive technical overview. The synthesis protocols, potential applications, and analytical methodologies are presented based on established knowledge of structurally related compounds and are intended to serve as a scientifically grounded framework for researchers and drug development professionals.

Introduction and Molecular Overview

3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is a diamine characterized by a unique structural combination: a saturated seven-membered azepane ring, a sterically hindered neopentyl core, and a primary amine terminus. The azepane moiety is a recognized "privileged scaffold" in medicinal chemistry, known for its conformational flexibility which can facilitate optimal interactions with biological targets[1]. The neopentyl group, with its quaternary carbon, introduces significant steric bulk and metabolic stability, potentially influencing the compound's pharmacokinetic profile[2]. This guide will delve into the synthetic pathways, potential therapeutic applications, and analytical characterization of this intriguing molecule.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is presented in the table below.

Property	Value	Source
CAS Number	845885-85-0	ChemBK[3]
Molecular Formula	C₁₁H₂₄N₂	ChemBK[3]
Molar Mass	184.32 g/mol	ChemBK[3]
Appearance	Not specified (likely a liquid at room temperature)	-
Storage Condition	Room Temperature	ChemBK[3]

Proposed Synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

Synthesis Route 1: From 3-Amino-2,2-dimethylpropan-1-ol

This route offers good control over the regioselectivity of the azepane installation.

Caption: Proposed three-step synthesis of the target compound.

Experimental Protocol:

• Step 1: Protection of the Primary Amine. To a solution of 3-amino-2,2-dimethylpropan-1-ol in dichloromethane (DCM), triethylamine (Et₃N) is added, and the mixture is cooled to 0°C. Di-tert-butyl dicarbonate (Boc₂O) is then added portion-wise, and the reaction is allowed to warm to room temperature and stirred until completion (monitored by TLC). The reaction is then quenched, and the Boc-protected intermediate is isolated.

• Step 2: Mesylation and Nucleophilic Substitution. The protected alcohol is dissolved in DCM, and after cooling to 0°C, triethylamine and methanesulfonyl chloride (MsCl) are added. After the formation of the mesylate, the solvent is removed, and the crude product is reacted with azepane in a suitable solvent like acetonitrile (MeCN) in the presence of a base such as potassium carbonate (K₂CO₃) under reflux conditions.

• Step 3: Boc Deprotection. The resulting Boc-protected diamine is dissolved in DCM and treated with a strong acid, such as trifluoroacetic acid (TFA) or a solution of HCl in dioxane, to remove the Boc protecting group, yielding the final product as a salt, which can be neutralized to obtain the free base.

Synthesis Route 2: Reductive Amination

This approach is more atom-economical and involves the direct reaction of an aldehyde with azepane followed by in-situ reduction.

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• 3. Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine: Synthesis, Sourcing, and Therapeutic Potential

This technical guide provides a comprehensive overview of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, a novel amine of interest to researchers, scientists, and drug development professionals. This document delves into the compound's chemical properties, commercial availability, a proposed synthetic pathway, and its potential applications in medicinal chemistry, supported by detailed experimental protocols.

Introduction to 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (CAS Number: 845885-85-0) is a tertiary amine featuring a sterically hindered neopentyl backbone linked to an azepane ring. The unique structural combination of a bulky, lipophilic 2,2-dimethylpropyl group and the flexible seven-membered azepane heterocycle makes it an intriguing candidate for exploration in drug discovery. The azepane moiety is a recognized "privileged scaffold" in medicinal chemistry, appearing in numerous FDA-approved drugs and clinical candidates with a wide range of pharmacological activities, including anticancer, antimicrobial, and central nervous system effects. The strategic incorporation of the 2,2-dimethylpropan-1-amine side chain may influence the compound's pharmacokinetic and pharmacodynamic properties, potentially leading to novel therapeutic agents.

Chemical Properties:

Property	Value
CAS Number	845885-85-0
Molecular Formula	C₁₁H₂₄N₂
Molecular Weight	184.32 g/mol
Appearance	Predicted to be a liquid or low-melting solid
Solubility	Expected to be soluble in organic solvents

Commercial Sourcing of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

For researchers requiring this compound for initial screening and discovery efforts, several commercial suppliers offer 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine in research quantities. It is crucial to obtain a certificate of analysis (CoA) from the supplier to verify the compound's identity and purity.

Table of Commercial Suppliers:

Supplier	Product Number	Purity	Available Quantities
Beijing Xin Heng Yan Technology Co., Ltd.	A2029176	≥95%	1mg, 5mg, 10mg, 25mg, 50mg

Note: Availability and catalog numbers are subject to change. It is recommended to verify with the supplier directly.

Proposed Synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

Retrosynthetic Analysis and Proposed Forward Synthesis

The target molecule can be disconnected at the C-N bond between the propanamine backbone and the azepane ring, suggesting a reductive amination between 3-amino-2,2-dimethylpropanal and azepane. The aldehyde precursor can be obtained from the commercially available 3-amino-2,2-dimethyl-1-propanol through oxidation.

Caption: Retrosynthetic analysis of the target compound.

Detailed Experimental Protocol

This protocol is a proposed method and may require optimization for yield and purity.

Step 1: Oxidation of 3-Amino-2,2-dimethyl-1-propanol to 3-(tert-Butoxycarbonylamino)-2,2-dimethylpropanal

• Rationale: The primary amine of the starting material must be protected to prevent side reactions during oxidation. A tert-butoxycarbonyl (Boc) group is a suitable protecting group that can be readily removed later. Oxidation of the primary alcohol to an aldehyde can be achieved using a mild oxidizing agent like Dess-Martin periodinane (DMP) or by Swern oxidation to minimize over-oxidation to the carboxylic acid.

• Procedure:

  • To a solution of 3-amino-2,2-dimethyl-1-propanol (1.0 eq) in dichloromethane (DCM), add di-tert-butyl dicarbonate (Boc₂O) (1.1 eq) and triethylamine (1.2 eq).

  • Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain Boc-protected amino alcohol.

  • Dissolve the crude Boc-protected amino alcohol in DCM and cool to 0 °C.

  • Add Dess-Martin periodinane (1.2 eq) portion-wise to the solution.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

  • Separate the organic layer, wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude aldehyde by column chromatography on silica gel.

Step 2: Reductive Amination of 3-(tert-Butoxycarbonylamino)-2,2-dimethylpropanal with Azepane

• Rationale: Reductive amination is a robust method for forming C-N bonds. The aldehyde is first condensed with azepane to form an iminium ion intermediate, which is then reduced in situ by a mild reducing agent like sodium triacetoxyborohydride (STAB). STAB is preferred as it is less basic and more selective for iminiums over aldehydes.

• Procedure:

  • To a solution of 3-(tert-butoxycarbonylamino)-2,2-dimethylpropanal (1.0 eq) and azepane (1.2 eq) in 1,2-dichloroethane (DCE), add acetic acid (0.1 eq).

  • Stir the mixture at room temperature for 30 minutes.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise.

  • Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

  • Quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Extract the product with DCM, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Step 3: Deprotection of the Boc Group

• Rationale: The final step is the removal of the Boc protecting group under acidic conditions to yield the target primary amine. Trifluoroacetic acid (TFA) in DCM is a common and effective method for this transformation.

• Procedure:

  • Dissolve the purified Boc-protected product from Step 2 in DCM.

  • Add trifluoroacetic acid (TFA) (10 eq) dropwise at 0 °C.

  • Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

  • Concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in a minimal amount of water and basify with a concentrated aqueous solution of sodium hydroxide to pH > 12.

  • Extract the product with DCM, dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the final product, 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine.

Caption: Proposed synthetic workflow for the target compound.

Potential Biological Activities and Therapeutic Applications

Given the prevalence of the azepane scaffold in bioactive molecules, 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is a promising candidate for screening in various therapeutic areas. The following are hypothesized areas of interest with corresponding experimental protocols for preliminary evaluation.

Anticancer Activity

Many azepane derivatives have demonstrated potent anticancer activity through various mechanisms, including kinase inhibition and cytotoxicity.[1][2]

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

• Objective: To determine the cytotoxic effect of the compound on various cancer cell lines.

• Procedure:

  • Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) in appropriate media.

  • Seed cells in 96-well plates and allow them to adhere overnight.

  • Treat cells with serial dilutions of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine for 48-72 hours.

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

  • Solubilize the formazan crystals with DMSO or another suitable solvent.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Caption: Workflow for the in vitro cytotoxicity (MTT) assay.

Antimicrobial Activity

The amine functionality and the heterocyclic azepane ring suggest potential antimicrobial properties.

Protocol 2: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

• Objective: To determine the lowest concentration of the compound that inhibits the visible growth of a microorganism.

• Procedure:

  • Prepare a stock solution of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine in a suitable solvent.

  • Perform serial two-fold dilutions of the compound in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth.

  • Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).

  • Incubate the plate at 37°C for 18-24 hours.

  • The MIC is the lowest concentration of the compound at which no visible growth is observed.

Caption: Workflow for the broth microdilution MIC assay.

Kinase Inhibition

The azepane scaffold is present in several known kinase inhibitors. Therefore, screening against a panel of kinases is a worthwhile endeavor.

Protocol 3: In Vitro Kinase Inhibition Assay (e.g., ADP-Glo™ Kinase Assay)

• Objective: To determine the inhibitory activity of the compound against a specific kinase.

• Procedure:

  • Set up a kinase reaction in a 96-well plate containing the kinase, its substrate, and ATP in a suitable buffer.

  • Add serial dilutions of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine to the wells.

  • Incubate the reaction at the optimal temperature for the kinase.

  • Stop the kinase reaction and measure the amount of ADP produced using the ADP-Glo™ reagent and a luminometer.

  • Calculate the percent inhibition and determine the IC₅₀ value.

Caption: Workflow for an in vitro kinase inhibition assay.

Conclusion

3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is a readily accessible compound with a unique chemical structure that warrants further investigation for its therapeutic potential. This guide provides a foundation for researchers by outlining its commercial availability, a plausible synthetic route, and preliminary protocols for evaluating its biological activity in key areas of drug discovery. The combination of the privileged azepane scaffold with the sterically hindered neopentylamine moiety presents an opportunity for the development of novel and potent therapeutic agents.

References

• Beijing Xin Heng Yan Technology Co., Ltd. 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine - CAS:845885-85-0. ([Link])

• Zha, G.-F., Rakesh, K. P., Manukumar, H. M., Shantharam, C. S., & Long, S. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 164, 465–494. ([Link])

• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71–79. ([Link])

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Solubility Profiling of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine in Organic Solvents: A Methodological Framework for Pharmaceutical Development

An In-Depth Technical Guide

Abstract The solubility of an active pharmaceutical ingredient (API) or its intermediates is a critical physicochemical parameter that profoundly influences drug discovery, formulation development, and process chemistry. This guide provides a comprehensive technical overview of the principles and methodologies for determining the solubility of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine in a range of common organic solvents. We delve into the structural characteristics of the molecule, predict its solubility behavior based on established chemical principles, and present a detailed, step-by-step protocol for experimental solubility determination using the gold-standard shake-flask method. This document is intended for researchers, chemists, and drug development professionals seeking a robust framework for solubility assessment.

Introduction: The Imperative of Solubility Analysis

In the landscape of pharmaceutical sciences, the journey from a promising chemical entity to a viable drug product is paved with meticulous characterization. Among the most fundamental properties, solubility governs bioavailability, dictates purification strategies, and informs the selection of vehicles for preclinical and clinical studies. 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is a diamine compound featuring both a primary and a tertiary amine, making it a versatile building block in medicinal chemistry. Its solubility profile is a key determinant of its utility. Poorly understood solubility can lead to significant downstream challenges, including inaccurate SAR (Structure-Activity Relationship) data, difficult formulations, and costly process scale-up failures.[1][2]

This guide establishes a foundational approach to systematically evaluate the solubility of this compound, moving from theoretical prediction to rigorous experimental validation.

Physicochemical Profile of the Solute

Understanding the inherent properties of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is the first step in predicting its interaction with various solvents. The molecule's structure is characterized by a flexible aliphatic chain, a bulky gem-dimethyl group, a primary amine capable of donating hydrogen bonds, and a tertiary azepane ring which acts as a hydrogen bond acceptor.

Table 1: Physicochemical Properties of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

Property	Value	Source / Method
IUPAC Name	3-(azepan-1-yl)-2,2-dimethylpropan-1-amine	-
CAS Number	845885-85-0	[3]
Molecular Formula	C₁₁H₂₄N₂	[3]
Molar Mass	184.32 g/mol	[3]
Molecular Structure		Illustrative
Predicted LogP	~1.5 - 2.5	Computational Estimate
Predicted pKa	~9.5-10.5 (primary amine), ~10.5-11.5 (tertiary amine)	Structural Analogy
Hydrogen Bond Donors	2 (from -NH₂)	Structural Analysis
Hydrogen Bond Acceptors	2 (one at each nitrogen)	Structural Analysis

The presence of two basic nitrogen atoms suggests that the compound's solubility will be highly dependent on the pH in aqueous media, but in organic solvents, its polarity and hydrogen bonding capacity are the dominant factors. The aliphatic character and a moderately low predicted LogP suggest a broad solubility range, with higher affinity for polar organic solvents over nonpolar ones.[4]

Theoretical Principles: "Like Dissolves Like"

The solubility of a molecular compound is governed by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules.[5] Dissolution occurs when the energy released from solute-solvent interactions is sufficient to overcome the energy required to break apart the solute and solvent lattices.

• Polar Solvents (e.g., Ethanol, Acetonitrile): These solvents will interact favorably with the polar amine groups of the target molecule. Polar protic solvents like ethanol can engage in hydrogen bonding with both the primary amine's hydrogen donors and the lone pairs on both nitrogens. Polar aprotic solvents like acetonitrile will interact via dipole-dipole forces. We predict high solubility in these solvents.[4]

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents primarily offer weak van der Waals forces. While the C₁₁ aliphatic backbone of the molecule will have some affinity for these solvents, the strong solute-solute interactions mediated by the polar amine groups will likely dominate, leading to lower solubility.[6] The general principle is that aliphatic amines display significant solubility in polar organic solvents.[4]

A Framework for Solvent Selection

For a comprehensive solubility screen, a diverse set of solvents should be chosen to probe a range of polarities and chemical functionalities.

Table 2: Recommended Organic Solvents for Solubility Screening

Class	Solvent	Rationale
Polar Protic	Methanol (MeOH)	Small, highly polar, strong H-bonding capacity.
Ethanol (EtOH)	Common pharmaceutical solvent, excellent H-bonding.
Isopropanol (IPA)	Less polar than EtOH, common processing solvent.
Polar Aprotic	Acetonitrile (ACN)	High dipole moment, often used in chromatography.
Acetone	Ketone functionality, good general solvent.[4]
Tetrahydrofuran (THF)	Cyclic ether, moderately polar.
Nonpolar Aromatic	Toluene	Represents aromatic hydrocarbon interactions.
Nonpolar Aliphatic	n-Hexane	A standard for low polarity, tests van der Waals interactions.
Chlorinated	Dichloromethane (DCM)	Apolar solvent with a significant dipole moment.

Note: Amines may be incompatible with chloroform and carbon tetrachloride.[4]

Experimental Protocol: The Equilibrium Shake-Flask Method

The gold standard for determining thermodynamic solubility is the Shake-Flask method.[1] This procedure ensures that an equilibrium is reached between the undissolved solid and the saturated solution, providing a true measure of solubility under specific conditions. The following protocol is adapted from guidelines provided by the World Health Organization (WHO).[7][8]

Principle

An excess amount of the solid compound is agitated in the chosen solvent at a constant temperature for a sufficient duration to reach equilibrium. The resulting saturated solution is then separated from the excess solid, and the concentration of the dissolved compound is determined using a validated analytical method.

Detailed Step-by-Step Methodology

• Preparation:

  • Accurately weigh approximately 10-20 mg of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine into several glass vials (e.g., 4 mL size) for each solvent to be tested. Ensure enough solid is added to represent a clear excess.

  • Add a precise volume (e.g., 2.0 mL) of the selected organic solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker or on a rotating wheel within a temperature-controlled chamber. For standard assessments, ambient temperature (25 °C) is used.

  • Agitate the samples at a constant, moderate speed for at least 24 hours. A preliminary experiment to confirm the time to reach equilibrium (e.g., testing at 24, 48, and 72 hours) is recommended to ensure the plateau has been reached.[7]

• Sample Separation (Critical Step):

  • After equilibration, allow the vials to stand undisturbed for a short period (e.g., 30 minutes) to let the excess solid settle.

  • Carefully withdraw a portion of the supernatant using a syringe.

  • Immediately filter the supernatant through a solvent-compatible 0.45 µm syringe filter (e.g., PTFE for organic solvents) into a clean, labeled analysis vial. This step is crucial to remove any undissolved microparticles.

• Analysis:

  • Prepare a series of calibration standards of the compound in the respective solvent.

  • Analyze the filtered supernatant (the saturated solution) using a validated analytical technique such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Mass Spectrometry (LC-MS).

  • Determine the concentration of the compound in the sample by comparing its response to the calibration curve.

Experimental Workflow Diagram

Caption: Shake-Flask method for determining equilibrium solubility.

Data Presentation and Interpretation

Results should be presented clearly to allow for easy comparison across different solvents. Solubility can be reported quantitatively (e.g., in mg/mL or mol/L) and classified qualitatively.

Illustrative Solubility Data

The following table presents hypothetical data to demonstrate how results should be structured. This data is based on the theoretical principles discussed and is for illustrative purposes only.

Table 3: Hypothetical Solubility of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine at 25°C

Solvent	Class	Solubility (mg/mL)	Solubility (mol/L)	Qualitative Class
Methanol	Polar Protic	> 200	> 1.08	Very Soluble
Ethanol	Polar Protic	155	0.84	Freely Soluble
Acetonitrile	Polar Aprotic	95	0.52	Soluble
Dichloromethane	Chlorinated	40	0.22	Soluble
Toluene	Nonpolar Aromatic	8	0.04	Sparingly Soluble
n-Hexane	Nonpolar Aliphatic	< 1	< 0.005	Practically Insoluble

Solvent-Solubility Relationship Diagram

The relationship between a solvent's general properties and the predicted solubility of an aliphatic diamine can be visualized to guide solvent selection for various applications like reaction chemistry or chromatography.

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The Azepane Scaffold: A Comprehensive Technical Guide to its Expanding Biological Activities

Foreword: The Rise of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear across a multitude of therapeutic targets, earning them the designation of "privileged structures." The azepane ring, a seven-membered saturated nitrogen-containing heterocycle, has firmly established itself within this elite class.[1][2] Its significance stems not from simplicity, but from its inherent three-dimensional complexity and conformational flexibility, which grant chemists a versatile template to explore chemical space in ways that flat, aromatic systems cannot.[3][4] This unique characteristic allows for the precise spatial arrangement of functional groups, enabling optimized interactions with diverse biological targets.

The fruits of this structural promise are evident in the more than 20 FDA-approved drugs that feature the azepane motif, treating a wide array of conditions.[5] The therapeutic potential of azepane derivatives is remarkably broad, encompassing anticancer, antimicrobial, antiviral, and anti-Alzheimer's activities, alongside applications in neuropsychiatric disorders.[5][6][7][8]

This guide moves beyond a simple cataloging of these activities. It is designed for the discerning researcher, providing an in-depth analysis of the key mechanisms of action, the causal logic behind the experimental assays used for their evaluation, and the foundational synthetic strategies that bring these molecules to life. We will dissect the why behind the how, offering a robust framework for future drug discovery and development endeavors centered on this remarkable scaffold.

Section 1: The Anticancer Potential of Azepane Derivatives

The dysregulation of cellular signaling pathways is a hallmark of cancer. Azepane derivatives have emerged as potent modulators of these pathways, primarily through the targeted inhibition of key protein kinases and phosphatases that govern cell proliferation, survival, and immune response.

Mechanism of Action 1: Interruption of the PI3K/Akt Survival Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a critical intracellular signaling cascade that promotes cell survival and proliferation; its aberrant activation is a frequent event in many human cancers.[1] Protein Kinase B (Akt) is a central node in this pathway. The targeted inhibition of Akt represents a validated strategy for inducing apoptosis (programmed cell death) and cell cycle arrest in tumor cells.[9]

Several azepane-based compounds have been identified as potent inhibitors of Akt.[9] By binding to the kinase, they block downstream signaling, effectively cutting off the survival signals that cancer cells depend on. This mechanism provides a direct and powerful route to anticancer activity.

Caption: Inhibition of the PI3K/Akt signaling pathway by an azepane derivative.

Mechanism of Action 2: Enhancing Anti-Tumor Immunity via PTPN Inhibition

A sophisticated strategy in modern oncology is to harness the patient's own immune system to fight cancer. Protein tyrosine phosphatases like PTPN2 and PTPN1 act as crucial negative regulators of immune signaling pathways, essentially functioning as "brakes" on the anti-tumor immune response.[1] The inhibition of these phosphatases by certain azepane derivatives can release these brakes, thereby enhancing T-cell mediated tumor cell killing.[1] This approach transforms the compound from a direct cytotoxic agent into an immunomodulatory one.

Quantitative Anticancer Activity of Representative Azepane Derivatives

The efficacy of anticancer compounds is quantified by their half-maximal inhibitory concentration (IC₅₀), representing the concentration required to inhibit 50% of a biological process, such as cell growth.

Compound Class	Target Cell Line	IC₅₀ (µM)	Reference
Oxazepine derivative 5b	CaCo-2 (Colon)	24.53	[1]
1,2,3-Triazole linked THC 4g	HCT-116 (Colon)	1.09	[1]
1,2,3-Triazole linked THC 4g	A549 (Lung)	45.16	[1]
Benzo[a]phenazine derivative 7	Various	1-10	[1]

Note: THC refers to Tetrahydrocurcumin.

Experimental Protocol: MTT Assay for Cell Viability and Cytotoxicity

The MTT assay is a cornerstone colorimetric method for assessing the metabolic activity of cells, which serves as a proxy for cell viability and proliferation. Its principle lies in the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.

Methodology Rationale: This protocol is designed to be self-validating by including both negative (vehicle) and positive (known cytotoxic agent) controls. This ensures that any observed decrease in viability is due to the test compound and not an artifact of the experimental conditions.

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells in a 96-well microtiter plate at a pre-optimized density (e.g., 5,000-10,000 cells/well). Incubate overnight (~18 hours) at 37°C with 5% CO₂ to allow for cell attachment and recovery. Causality: An overnight incubation ensures cells are in a logarithmic growth phase and have adhered properly, providing a consistent baseline for the experiment.

• Compound Treatment: Prepare serial dilutions of the azepane derivative in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells treated with vehicle only (e.g., 0.1% DMSO) as a negative control and a known cytotoxic drug as a positive control.

• Incubation: Incubate the plate for a defined period (e.g., 48 or 72 hours) under standard culture conditions. Causality: A 48-72 hour window is typically sufficient to observe the effects of compounds that interfere with cell cycle progression and proliferation.

• MTT Addition: Following the treatment incubation, add 10 µL of a 5 mg/mL MTT solution to each well. Incubate for an additional 2-4 hours. Causality: This allows sufficient time for the mitochondrial dehydrogenases in viable cells to convert the MTT into formazan crystals.

• Formazan Solubilization: Carefully aspirate the medium containing MTT. Add 100 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO) or an acidified isopropanol solution, to each well to dissolve the purple formazan crystals.[1]

• Absorbance Measurement: Gently shake the plate for 5 minutes to ensure complete dissolution. Measure the absorbance (Optical Density) of the resulting solution using a microplate reader at a wavelength of 570 nm.[1] A reference wavelength (e.g., 630 nm) can be used to subtract background noise.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control (considered 100% viable). Plot the viability against the compound concentration (log scale) to generate a dose-response curve and determine the IC₅₀ value.[1]

Caption: Standard experimental workflow for the MTT cell viability assay.

Section 2: Antimicrobial and Antiviral Activity

The rise of drug-resistant pathogens presents a global health crisis, demanding the discovery of novel antimicrobial agents with new mechanisms of action. Azepane derivatives, particularly when fused with other complex scaffolds like triterpenoids, have demonstrated remarkable potency against both resistant bacteria and viruses.

Focus: Azepano-Triterpenoids Against MRSA and HCMV

A series of semisynthetic triterpenoids incorporating an A-ring fused azepane have been evaluated for their antimicrobial and antiviral properties.[6][8] These hybrid molecules have shown exceptionally strong activity against Methicillin-resistant Staphylococcus aureus (MRSA), a notorious "superbug." In some cases, the minimum inhibitory concentrations (MIC) were found to be ≤ 0.15 µM, exceeding the efficacy of the frontline antibiotic vancomycin.[6]

Furthermore, these same classes of compounds displayed high potency against Human Cytomegalovirus (HCMV), a significant pathogen in immunocompromised individuals.[6][8] The dual-activity profile of these molecules makes them particularly attractive leads for further development.

Quantitative Antimicrobial and Antiviral Activity Data

The Selectivity Index (SI) is a critical parameter, calculated as the ratio of cytotoxic concentration (CC₅₀) to effective concentration (EC₅₀). A higher SI value indicates greater selectivity for the viral target over host cells.

Compound Class	Target Organism	Activity Metric	Value (µM)	Selectivity Index (SI)	Reference
Azepanobetulinic acid amide	MRSA	MIC	≤ 0.15	133	[6]
Azepanouvaol	MRSA	MIC	≤ 0.15	N/A	[6]
Azepanobetulin	HCMV	EC₅₀	0.15	115	[6]
Azepanouvaol	HCMV	EC₅₀	0.11	136	[6]
Azepano-glycyrrhetol	HCMV	EC₅₀	0.11	172	[6]

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is the gold standard for determining the MIC of an antimicrobial agent. It establishes the lowest concentration of a drug that prevents the visible growth of a microorganism.

Methodology Rationale: This method provides a quantitative result (the MIC value) that is reproducible and essential for comparing the potency of different antimicrobial agents. The inclusion of growth and sterility controls is mandatory for validating the results of each assay plate.

Step-by-Step Protocol:

• Medium Preparation: Prepare a suitable sterile broth medium (e.g., Mueller-Hinton Broth) for the test microorganism.

• Compound Dilution: In a 96-well microtiter plate, prepare serial two-fold dilutions of the azepane-containing compound directly in the broth. This typically creates a concentration range from ~256 µg/mL down to 0.5 µg/mL.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism from a fresh culture, adjusting its turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension to achieve a final concentration of 5 x 10⁵ CFU/mL in the wells. Causality: Standardizing the inoculum is critical; too many bacteria can overwhelm the drug, while too few may not yield visible growth, leading to inaccurate MIC values.

• Inoculation: Inoculate each well containing the compound dilutions with the prepared bacterial suspension. Also include a growth control well (broth + bacteria, no compound) and a sterility control well (broth only, no bacteria).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: After incubation, visually inspect the plate for turbidity (cloudiness), which indicates bacterial growth. The MIC is the lowest concentration of the compound at which there is no visible growth.[1]

Section 3: Applications in Neurodegenerative and Neuropsychiatric Disorders

The conformational rigidity and three-dimensional nature of certain fused azepane systems make them ideal candidates for interacting with the specific binding pockets of enzymes and transporters in the central nervous system (CNS).

Mechanism of Action 1: BACE1 Inhibition for Alzheimer's Disease

The amyloid cascade hypothesis posits that the accumulation of amyloid-β (Aβ) peptides in the brain is a primary event in the pathogenesis of Alzheimer's disease. The enzyme β-secretase 1 (BACE1) is responsible for the initial cleavage of the amyloid precursor protein (APP), a critical step in the generation of Aβ.[1] Therefore, inhibiting BACE1 is a key therapeutic strategy. Azepane-based derivatives have been developed as potent BACE1 inhibitors, effectively reducing the production of neurotoxic Aβ peptides.[1][10]

Caption: Inhibition of amyloid-β production by an azepane-based BACE1 inhibitor.

Mechanism of Action 2: Monoamine Transporter Inhibition

Monoamine transporters for norepinephrine (NET), dopamine (DAT), and serotonin (SERT) are responsible for the reuptake of these neurotransmitters from the synaptic cleft, thereby terminating their signal. Inhibitors of these transporters are widely used to treat depression, anxiety, and other neuropsychiatric disorders. Recently, novel chiral bicyclic azepanes have been identified as potent inhibitors of NET and DAT.[7][11] The enantiomer (R,R)-1a was found to be a potent NET inhibitor with an IC₅₀ of 60 nM, demonstrating significant stereoselectivity.[7]

Quantitative Neuroactivity of Representative Azepane Derivatives

Compound	Target	IC₅₀ (nM)	Reference
(R,R)-1a	NET	60	[7]
(R,R)-1a	DAT	230	[7]
(R,R)-1a	SERT	250	[7]
(S,S)-1a	NET	1600	[7]

Section 4: A Glimpse into Synthetic Strategies

The biological activity of azepane derivatives is intrinsically linked to their structure. The ability to synthesize diverse and complex azepanes is therefore paramount. While numerous strategies exist, two conceptually different approaches highlight the evolution of synthetic chemistry in this field.

• Ring-Expansion Reactions: This classic and robust approach involves expanding a pre-existing smaller ring. The Beckmann rearrangement of substituted cyclohexanone oximes is a widely used method to generate the seven-membered azepane lactam, which can then be reduced and further functionalized.[2][7] This strategy is powerful for creating specific substitution patterns based on readily available starting materials.

• Dearomative Skeletal Editing: A more modern and powerful strategy involves the complete rearrangement of an aromatic ring. For example, the photochemical dearomatization of simple nitroarenes can transform a six-membered benzene ring into a seven-membered azepane in just two steps.[12] This innovative method provides access to highly complex and previously unreachable azepane scaffolds directly from simple aromatic precursors.[12]

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A Technical Guide to the Structural Analogs of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine: A Scaffold for Neuromodulatory Drug Discovery

Abstract

The azepane ring is a privileged seven-membered heterocyclic scaffold that imparts favorable physicochemical and pharmacological properties to a wide range of biologically active molecules. This in-depth technical guide explores the core structural features of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine and delves into the design, rationale, and potential therapeutic applications of its structural analogs. By leveraging established principles of medicinal chemistry and drawing upon the rich pharmacology of related azepane-containing compounds, this whitepaper serves as a comprehensive resource for researchers, scientists, and drug development professionals engaged in the pursuit of novel therapeutics targeting the central nervous system and beyond. We will examine key structural modifications, hypothesize their impact on biological activity, and provide exemplary protocols for their synthesis and evaluation.

Introduction: The Azepane Scaffold and the Promise of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

The azepane moiety, a saturated seven-membered nitrogen-containing heterocycle, is a cornerstone in modern medicinal chemistry. Its non-planar, flexible conformation provides access to a larger chemical space compared to its five- and six-membered counterparts, offering unique opportunities for optimizing ligand-receptor interactions.[1][2] Azepane-based compounds have demonstrated a remarkable diversity of pharmacological activities, including anti-cancer, anti-tubercular, and anti-Alzheimer's disease properties.[1] Notably, this scaffold is prevalent in numerous FDA-approved drugs, particularly those targeting the central nervous system (CNS).[3]

The parent compound of interest, 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (Figure 1), presents a simple yet intriguing chemical architecture. It features a basic primary amine, a sterically hindered neopentyl core, and the foundational azepane ring. While specific biological data for this exact molecule is not extensively reported in publicly available literature, its structural motifs are suggestive of potential interactions with various biological targets, most notably monoamine transporters.

Figure 1: Core Structure of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

Caption: Chemical structure of the parent compound.

This guide will therefore focus on a prospective analysis of its structural analogs, drawing parallels from the well-established structure-activity relationships (SAR) of related neuromodulatory agents.

Design and Rationale for Structural Analogs

The design of structural analogs of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine can be systematically approached by considering modifications at three key positions: the primary amine, the neopentyl linker, and the azepane ring itself. The overarching goal of these modifications is to modulate the compound's potency, selectivity, and pharmacokinetic properties.

Caption: Proposed mechanism of action at monoamine transporters.

Other CNS Targets

The structural flexibility and basic nitrogen of the azepane scaffold could also allow for interactions with other CNS targets, such as G-protein coupled receptors (GPCRs) or ion channels. For example, various azepine derivatives have shown activity as serotonin receptor antagonists. [4]

Experimental Protocols

The following protocols provide a general framework for the synthesis and biological evaluation of the proposed structural analogs.

General Synthetic Protocol: Reductive Amination for N-Alkylation

This protocol describes a common method for the synthesis of secondary or tertiary amines from a primary amine.

Objective: To synthesize an N-alkylated analog of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine.

Materials:

• 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

• Aldehyde or ketone (e.g., formaldehyde, acetone)

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM) or 1,2-dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes, methanol)

Procedure:

• To a solution of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (1.0 eq) in DCM or DCE, add the desired aldehyde or ketone (1.1 eq for mono-alkylation, >2.2 eq for di-alkylation).

• Stir the mixture at room temperature for 30 minutes to allow for imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature until the starting material is consumed, as monitored by TLC or LC-MS (typically 2-16 hours).

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate.

• Separate the organic layer and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system to afford the desired N-alkylated analog.

Caption: Workflow for the synthesis of N-alkylated analogs.

Biological Assay Protocol: Monoamine Transporter Binding Assay

This protocol outlines a competitive radioligand binding assay to determine the affinity of test compounds for a specific monoamine transporter.

Objective: To determine the binding affinity (Ki) of a test compound for DAT, NET, or SERT.

Materials:

• Cell membranes expressing the human dopamine, norepinephrine, or serotonin transporter.

• Radioligand specific for the transporter of interest (e.g., [³H]WIN 35,428 for DAT, [³H]nisoxetine for NET, [³H]citalopram for SERT).

• Test compounds dissolved in DMSO.

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

• Unlabeled blocker for non-specific binding determination (e.g., GBR 12909 for DAT, desipramine for NET, fluoxetine for SERT).

• 96-well microplates.

• Glass fiber filters.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• In a 96-well plate, add assay buffer, the appropriate radioligand at a concentration near its Kd, and the test compound at various concentrations.

• For total binding wells, add vehicle (DMSO) instead of the test compound.

• For non-specific binding wells, add a high concentration of the corresponding unlabeled blocker.

• Initiate the binding reaction by adding the cell membranes.

• Incubate the plates at room temperature for a specified time (e.g., 60-120 minutes) to reach equilibrium.

• Terminate the assay by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC₅₀ value of the test compound by non-linear regression analysis of the concentration-response curve.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Conclusion and Future Directions

While the specific biological profile of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine remains to be fully elucidated, its chemical structure provides a fertile starting point for the design and synthesis of novel structural analogs. By systematically modifying the primary amine, the neopentyl linker, and the azepane ring, it is possible to generate a library of compounds with the potential to modulate the activity of key neurological targets, such as monoamine transporters. The proposed synthetic and biological evaluation protocols offer a clear path forward for investigating the therapeutic potential of this promising chemical scaffold. Future research should focus on the synthesis of a focused library of these analogs and their comprehensive pharmacological characterization to uncover novel drug candidates for the treatment of CNS disorders.

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• Gleason, S. D., et al. (1999). Structure-activity relationships at the monoamine transporters and sigma receptors for a novel series of 9-[3-(cis-3, 5-dimethyl-1-piperazinyl)propyl]carbazole (rimcazole) analogues. Journal of Medicinal Chemistry, 42(22), 4431-4442. [Link]

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• Kozikowski, A. P., et al. (2004). Structure-activity relationships at monoamine transporters for a series of N-substituted 3alpha-(bis[4-fluorophenyl]methoxy)tropanes: comparative molecular field analysis, synthesis, and pharmacological evaluation. Journal of Medicinal Chemistry, 47(11), 2829-2840. [Link]

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An In-depth Technical Guide to the Safe Handling and Use of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the safety considerations, handling protocols, and physicochemical properties of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (CAS RN: 845885-85-0). As a sterically hindered diamine, this compound presents a unique combination of chemical properties that are of interest in synthetic and medicinal chemistry. However, its classification as a flammable, corrosive, and acutely toxic substance necessitates a thorough understanding of its hazards and the implementation of rigorous safety protocols. This document is intended to serve as an essential resource for researchers, chemists, and drug development professionals, offering in-depth, field-proven insights to ensure the safe and effective use of this compound in a laboratory setting. The guide will detail necessary personal protective equipment (PPE), proper storage and handling techniques, emergency procedures for spills and exposures, and scientifically grounded protocols for its use and disposal.

Introduction: Understanding the Profile of a Sterically Hindered Diamine

3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is a bifunctional organic molecule featuring a primary amine and a tertiary amine incorporated into an azepane ring. The presence of a neopentyl group (2,2-dimethylpropyl) introduces significant steric hindrance around the primary amine, which can modulate its reactivity. This structural feature is of particular interest in organic synthesis, where it may be employed as a non-nucleophilic base or as a building block in the construction of more complex molecular architectures.

The dual hazardous nature of this compound—being both flammable and corrosive—demands a heightened level of caution. Aliphatic amines, in general, are known to be irritants and can cause severe chemical burns upon contact. The flammability of this liquid, combined with the potential for its vapors to form explosive mixtures with air, underscores the importance of stringent controls in the laboratory. This guide aims to provide the necessary framework for mitigating these risks.

Physicochemical and Toxicological Properties

A thorough understanding of the compound's properties is the foundation of its safe handling.

Property	Value	Source
CAS Number	845885-85-0	[1]
Molecular Formula	C11H24N2	[2]
Molecular Weight	184.32 g/mol	[2]
Appearance	Liquid (presumed)	General knowledge
Storage Temperature	Room Temperature	[2]

Toxicological Profile

The primary hazards associated with 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine are its corrosivity and acute toxicity upon ingestion, dermal contact, or inhalation.[1]

Hazard Classification	GHS Code	Description	Source
Flammable Liquid, Category 3	H226	Flammable liquid and vapor	[1]
Acute Toxicity, Oral, Category 4	H302	Harmful if swallowed	[1]
Acute Toxicity, Dermal, Category 4	H312	Harmful in contact with skin	[1]
Acute Toxicity, Inhalation, Category 4	H332	Harmful if inhaled	[1]
Skin Corrosion, Category 1B	H314	Causes severe skin burns and eye damage	[1]
Serious Eye Damage, Category 1	H318	Causes serious eye damage	[1]

Hazard Management and Personal Protective Equipment (PPE)

Given the significant hazards, a multi-layered approach to safety is imperative. This begins with engineering controls and is supplemented by appropriate PPE.

Engineering Controls

• Fume Hood: All manipulations of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, including weighing, transferring, and use in reactions, must be conducted in a well-ventilated chemical fume hood.[3]

• Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily accessible in the immediate vicinity of where the compound is handled.[4]

• Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of flammable vapors.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to prevent contact and exposure.

• Eye and Face Protection: Chemical safety goggles that meet ANSI Z.87.1 standards are mandatory.[6] Due to the severe corrosive nature of the compound, a full-face shield should be worn in conjunction with goggles, especially when handling larger quantities or when there is a significant risk of splashing.[7]

• Hand Protection: Chemical-resistant gloves are required. Nitrile or neoprene gloves are generally suitable for handling amines.[7] However, it is crucial to consult the glove manufacturer's compatibility data. Double-gloving is recommended as a best practice. Gloves should be inspected for any signs of degradation or perforation before and during use and should be changed immediately if contamination is suspected.

• Body Protection: A flame-retardant lab coat is essential.[3] For procedures with a higher risk of splashing, a chemical-resistant apron worn over the lab coat is recommended. Open-toed shoes are strictly prohibited; closed-toe shoes, preferably made of a non-porous material, must be worn.

• Respiratory Protection: For most operations conducted within a certified fume hood, respiratory protection may not be necessary. However, in the event of a large spill or a failure of engineering controls, a full-face respirator with a cartridge suitable for organic vapors and ammonia/methylamine should be used by trained personnel.[8]

Safe Storage and Handling Protocols

Storage

• Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area.[5]

• The storage area should be designated for flammable and corrosive materials.

• Keep away from sources of ignition such as heat, sparks, and open flames.[1] "No Smoking" signs should be prominently displayed.

• Store separately from incompatible materials, including strong oxidizing agents, strong acids, and acid chlorides.[8][9]

• Ground all containers to prevent the buildup of static electricity.[4]

Handling

• Always handle this compound within a chemical fume hood.

• Use the smallest quantity necessary for the experiment.

• Avoid inhalation of vapors and contact with skin, eyes, and clothing.

• When transferring the liquid, use a syringe or a cannula to minimize exposure to air and prevent splashing.

• Ensure all equipment is clean, dry, and free from contaminants before use.

• Do not eat, drink, or smoke in the laboratory.[10]

Reactivity and Incompatibilities

As a sterically hindered diamine, 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine will exhibit reactivity typical of primary and tertiary amines, although the reactivity of the primary amine may be attenuated by steric hindrance.[11]

• Basicity: The amine groups will react exothermically with acids.

• Incompatible Materials:

  • Strong Oxidizing Agents: Can react violently, posing a fire and explosion hazard.

  • Strong Acids and Acid Chlorides: Will undergo vigorous, exothermic neutralization reactions.[8]

  • Copper and its alloys: Many amines are corrosive to copper.

  • Carbon Dioxide: Can absorb CO2 from the air, potentially forming carbamates.

Thermal Decomposition

Experimental Protocols: A Case Study in N-Acylation

To illustrate the practical handling of this compound, a hypothetical protocol for its use as a non-nucleophilic base in an N-acylation reaction is provided below. This protocol is based on established principles of organic synthesis and highlights the integration of safety measures.

Objective: To acylate a primary amine (Substrate-NH2) using an acid chloride in the presence of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine as a sterically hindered base.

Materials:

• Substrate-NH2

• Acid Chloride (R-COCl)

• 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

• Anhydrous dichloromethane (DCM)

• Argon or Nitrogen gas supply

Procedure:

• Preparation:

  • Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a condenser connected to an argon/nitrogen inlet.

  • Ensure all glassware is free of cracks and defects.

  • Work entirely within a chemical fume hood.

• Reaction Setup:

  • Dissolve Substrate-NH2 (1.0 eq) in anhydrous DCM under an inert atmosphere.

  • In a separate, dry, and inerted flask, add 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (1.1 eq) via syringe.

  • Cool the solution of Substrate-NH2 to 0 °C using an ice bath.

• Addition of Reagents:

  • Slowly add the 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine to the cooled solution of the substrate via syringe.

  • Slowly add the Acid Chloride (1.05 eq) dropwise to the reaction mixture over 10-15 minutes, monitoring the internal temperature to ensure it does not rise significantly.

• Reaction and Monitoring:

  • Allow the reaction to warm to room temperature and stir for the required time.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or another suitable analytical technique.

• Work-up and Purification:

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of a mild acid (e.g., ammonium chloride) to neutralize the excess amine base.

  • Transfer the mixture to a separatory funnel and extract the product with an organic solvent.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography.

Analytical Characterization

Characterization of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine and monitoring its reactions can be achieved using standard analytical techniques for aliphatic amines.

• Gas Chromatography-Mass Spectrometry (GC-MS): Due to its volatility, GC-MS is a suitable technique for both qualitative and quantitative analysis. Derivatization with reagents like pentafluorobenzoyl chloride can improve chromatographic performance and sensitivity.[12] A deactivated column is essential to prevent peak tailing.[13]

• High-Performance Liquid Chromatography (HPLC): HPLC analysis of aliphatic amines often requires pre-column derivatization to introduce a chromophore for UV detection.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for structural elucidation and purity assessment.

Emergency Procedures

Prompt and correct response to an emergency is critical to minimizing harm.

Spills

• Small Spills (manageable by trained personnel):

  • Evacuate all non-essential personnel from the immediate area.

  • If the material is flammable, eliminate all sources of ignition.[15]

  • Wearing the appropriate PPE (including respirator if necessary), contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial spill kit for solvents.[16] Do not use combustible materials like paper towels to absorb the bulk of the spill.

  • Slowly neutralize the spill with a weak acid (e.g., citric acid solution).[17] Be aware that this may generate heat.

  • Collect the absorbed and neutralized material into a clearly labeled, sealable container for hazardous waste disposal.

  • Decontaminate the spill area with a suitable cleaning agent and water.

  • Ventilate the area thoroughly.

• Large Spills:

  • Evacuate the entire laboratory immediately.

  • Alert laboratory personnel and activate the emergency alarm.

  • Close the laboratory doors to contain the spill.

  • Call the institution's emergency response team and inform them of the nature and location of the spill.

  • Do not attempt to clean up a large spill unless you are a trained emergency responder.

Personal Exposure

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[1]

• Skin Contact: Immediately remove all contaminated clothing and flush the affected skin area with large amounts of water for at least 15 minutes in a safety shower. Seek immediate medical attention.[18]

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious, give them a small amount of water to drink. Seek immediate medical attention.[1]

Waste Disposal

All waste containing 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine must be treated as hazardous waste.

• Liquid Waste: Collect all liquid waste in a designated, labeled, and sealed container. The container should be compatible with flammable and corrosive materials.

• Solid Waste: Contaminated solid waste (e.g., absorbent materials, gloves, TLC plates) should be collected in a separate, labeled, and sealed container.

• Neutralization: Small quantities of waste may be neutralized by trained personnel before disposal. Slowly add a weak acid (e.g., citric acid or acetic acid) to the amine-containing waste in a fume hood with cooling. The neutralized solution should then be disposed of as hazardous waste.[19]

• Disposal: All hazardous waste must be disposed of through the institution's environmental health and safety office in accordance with local, state, and federal regulations.[20] Do not pour this chemical down the drain.

Conclusion

3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is a valuable compound for chemical synthesis, but its hazardous properties demand the utmost respect and care. By adhering to the principles of hazard assessment, implementing robust engineering controls, consistently using appropriate personal protective equipment, and following the detailed handling and emergency procedures outlined in this guide, researchers can mitigate the risks and work safely with this versatile molecule. A proactive and informed approach to safety is not merely a regulatory requirement but a cornerstone of scientific integrity and professional responsibility.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Sterically Hindered Amines

Introduction: The Enduring Challenge and Broad Utility of Sterically Hindered Amines

Sterically hindered amines, characterized by bulky substituents surrounding the nitrogen atom, are a cornerstone of modern organic synthesis, finding indispensable applications in medicinal chemistry, materials science, and catalysis. Their unique steric environment imparts valuable properties, such as acting as non-nucleophilic bases, ligands for transition metal catalysis, and as building blocks for hindered amine light stabilizers (HALS) that protect polymers from degradation.[1][2][3] However, the very steric bulk that confers these desirable characteristics also presents a significant synthetic challenge. Traditional amination methods often fail or provide disappointingly low yields when applied to the synthesis of these sterically encumbered molecules.

This comprehensive guide, designed for researchers, scientists, and drug development professionals, provides an in-depth exploration of robust and field-proven methodologies for the synthesis of sterically hindered amines. We will delve into the mechanistic underpinnings of key synthetic strategies, offer detailed, step-by-step protocols, and provide insights into overcoming common experimental hurdles. The methodologies discussed herein are not merely theoretical exercises but are presented as self-validating systems, grounded in established chemical principles and supported by authoritative literature.

Section 1: Reductive Amination of Sterically Hindered Ketones and Amines

Reductive amination is a powerful and widely employed method for the formation of C-N bonds. However, when dealing with sterically hindered ketones and amines, the reaction often becomes sluggish and inefficient.

Mechanistic Overview and Key Challenges

The reaction proceeds through the initial formation of a hemiaminal, which then dehydrates to form an imine or iminium ion. This intermediate is subsequently reduced to the target amine. The primary challenge in the reductive amination of sterically hindered substrates lies in the formation of the imine intermediate, which is often slow and thermodynamically unfavorable due to steric repulsion between the bulky substituents on the ketone and the amine.

Caption: Reductive amination of a hindered ketone.

Optimization of Reaction Conditions

To overcome the challenge of slow imine formation, several strategies can be employed:

• Water Removal: The dehydration of the hemiaminal to the iminium ion is an equilibrium process. Removing water as it is formed drives the equilibrium towards the product. This can be achieved using dehydrating agents like molecular sieves or through azeotropic distillation.

• Lewis Acid Catalysis: Lewis acids such as titanium(IV) isopropoxide (Ti(OiPr)₄) can activate the ketone towards nucleophilic attack by the amine and facilitate the dehydration step.[4][5][6][7]

• Choice of Reducing Agent: A mild reducing agent that selectively reduces the iminium ion in the presence of the starting ketone is crucial. Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the reagent of choice due to its high selectivity.[8][9][10][11] It is less reactive than sodium borohydride (NaBH₄) and can be used in a one-pot procedure without significant reduction of the starting ketone.[8][9][10][11]

Detailed Protocol: Reductive Amination of Cyclohexanone with 2,6-Diisopropylaniline

This protocol details the synthesis of N-cyclohexyl-2,6-diisopropylaniline, a sterically hindered secondary amine.[12]

Materials:

• 2,6-Diisopropylaniline

• Cyclohexanone

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE), anhydrous

• Acetic acid

• Argon or Nitrogen source

• Standard glassware for organic synthesis

Procedure:

• Set up an oven-dried round-bottom flask equipped with a magnetic stir bar and a septum under an inert atmosphere (Argon or Nitrogen).

• To the flask, add 2,6-diisopropylaniline (1.0 equiv) and anhydrous 1,2-dichloroethane.

• Add acetic acid (1.0 equiv) to the solution.

• Add cyclohexanone (2.0 equiv) dropwise to the stirred solution.

• In a separate flask, prepare a suspension of sodium triacetoxyborohydride (1.5 equiv) in 1,2-dichloroethane.

• Slowly add the NaBH(OAc)₃ suspension to the reaction mixture.

• Stir the reaction at room temperature for 24-48 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Table of Reductive Amination Conditions for Hindered Substrates

Ketone/Aldehyde	Amine	Reducing Agent	Catalyst/Additive	Solvent	Temp. (°C)	Yield (%)	Reference
Cyclohexanone	2,6-Diisopropylaniline	NaBH(OAc)₃	Acetic Acid	DCE	35	88	[12]
Acetophenone	Ammonia	NaBH₄	Ti(OiPr)₄	Ethanol	RT	83	[5]
3,4-Methylenedioxyphenyl-2-propanone	Methylamine	NaBH₄	Ti(OiPr)₄	Ethanol	RT	-	[4]
Various Ketones	Various Amines	NaBH₄	Ti(OiPr)₄	Ethanol	RT	up to 98%	[6]

Section 2: Buchwald-Hartwig Amination for the Synthesis of Hindered Aryl Amines

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, providing a powerful tool for the formation of C-N bonds with substrates that are challenging for traditional methods.[13]

Mechanistic Overview and the Role of Ligands

This palladium-catalyzed cross-coupling reaction involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation, and reductive elimination to afford the arylamine product and regenerate the Pd(0) catalyst. The choice of phosphine ligand is critical for the success of the reaction, particularly with sterically hindered substrates. Bulky, electron-rich ligands promote the reductive elimination step, which is often the rate-limiting step for hindered substrates.[14][15][16][17]

Caption: Catalytic cycle of Buchwald-Hartwig amination.

Evolution of Catalytic Systems for Hindered Substrates

The development of increasingly bulky and electron-donating phosphine ligands has been key to expanding the scope of the Buchwald-Hartwig amination to include sterically hindered substrates. Ligands like XPhos, SPhos, and BrettPhos are highly effective for coupling hindered aryl chlorides and anilines.[14]

Optimization of Reaction Conditions

• Base: Strong, non-nucleophilic bases such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used to facilitate the deprotonation of the amine coordinated to the palladium center.[18][19][20][21]

• Solvent: Aprotic solvents like toluene, dioxane, or THF are typically employed.

• Temperature: Reactions are often heated to accelerate the rate of reaction, typically between 80-110 °C.

Detailed Protocol: Buchwald-Hartwig Amination of 4-Chlorotoluene with Morpholine

This protocol provides a general procedure for the coupling of an aryl chloride with a secondary amine using a palladium catalyst with the XPhos ligand.

Materials:

• 4-Chlorotoluene

• Morpholine

• Bis(dibenzylideneacetone)palladium(0) (Pd(dba)₂)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene, anhydrous and degassed

• Nitrogen source

• Standard glassware for organic synthesis

Procedure:

• To a Schlenk flask under a nitrogen atmosphere, add Pd(dba)₂ (1.5 mol%), XPhos (3.0 mol%), and sodium tert-butoxide (2.0 equiv.).

• Add anhydrous, degassed toluene to the flask.

• Stir the mixture at room temperature for 5-10 minutes.

• Add 4-chlorotoluene (1.0 equiv.) followed by morpholine (1.5 equiv.) to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 110 °C) and stir for 6-12 hours, monitoring by TLC or GC.

• After completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Table of Buchwald-Hartwig Conditions for Hindered Substrates

Aryl Halide	Amine	Pd Source	Ligand	Base	Solvent	Temp. (°C)	Yield (%)	Reference
4-Chlorotoluene	Morpholine	Pd(dba)₂	XPhos	NaOtBu	Toluene	Reflux	94
1-Bromonaphthalene	9H-Carbazole	Pd₂(dba)₃	RuPhos	LiOtBu	Toluene	100	85	[22][23]
2-Bromotoluene	9H-Carbazole	Pd₂(dba)₃	IPr*OMe	LiHMDS	Toluene	100	92	[22][23]
Aryl Chlorides	Various Amines	Pd(0)NHC	NHC	-	-	-	up to 99%	[24][25]

Section 3: N-Alkylation of Sterically Hindered Amines

Direct N-alkylation of amines with alkyl halides can be challenging, especially for hindered amines, due to the potential for overalkylation and the inherent steric hindrance of the SN2 reaction.

Challenges in Direct Alkylation

The SN2 reaction pathway is highly sensitive to steric hindrance. For hindered amines, the nitrogen lone pair is sterically shielded, making it a poor nucleophile. Furthermore, the product of the initial alkylation is often more nucleophilic than the starting amine, leading to undesired dialkylation.

Alternative Alkylation Strategies

A more effective approach for the N-alkylation of hindered secondary amines involves the use of alkyl tosylates in the presence of a non-nucleophilic base. The tosylate is an excellent leaving group, and the use of a hindered base prevents competitive reactions.

Detailed Protocol: N-Alkylation of a Secondary Amine with Butyl Tosylate

This protocol outlines a general procedure for the N-alkylation of a secondary amine.[26]

Materials:

• Secondary Amine (e.g., Piperidine)

• Butyl Tosylate

• Potassium Carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Standard glassware for organic synthesis

Procedure:

• In a round-bottom flask, suspend the secondary amine (1.0 equiv) and potassium carbonate (1.5 equiv) in acetonitrile.

• Stir the suspension at room temperature for 15-20 minutes.

• Add butyl tosylate (1.2 equiv) to the reaction mixture.

• Heat the reaction to reflux (approximately 82 °C) and maintain for 12-24 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and filter to remove inorganic solids.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the N-butylated amine.

• Purify further by distillation or column chromatography if necessary.

Table of N-Alkylation Conditions for Hindered Amines

Amine	Alkylating Agent	Base	Solvent	Temp. (°C)	Yield (%)	Reference
Piperidine	Butyl Tosylate	K₂CO₃	Acetonitrile	Reflux	-	[26]
Aniline	Butyl Tosylate	Triethylamine	Dichloromethane	RT	-	[26]
Hindered Secondary Amines	Alkyl Tosylates	1,2,2,6,6-Pentamethylpiperidine	Toluene	Reflux	28-95%	[27]

Troubleshooting Guide

Problem	Possible Cause	Solution
Low or no conversion in reductive amination	Slow imine formation	Add a dehydrating agent (e.g., molecular sieves) or a Lewis acid catalyst (e.g., Ti(OiPr)₄).
Inefficient reduction	Use a more reactive reducing agent or increase the reaction temperature.
Low yield in Buchwald-Hartwig amination	Catalyst deactivation	Ensure anhydrous and anaerobic conditions. Use a pre-catalyst or screen different ligands.
Incomplete reaction	Increase reaction time, temperature, or catalyst loading.
Overalkylation in N-alkylation	Product is more nucleophilic	Use a less reactive alkylating agent or a milder base. Consider a stepwise approach.
Side reactions (e.g., elimination)	Strong base with hindered alkyl halide	Use a milder, non-nucleophilic base. Lower the reaction temperature.

References

• D'Andrea, S. V., & Freeman, J. P. (Year). Facile Non-Racemizing Route for the N-Alkylation of Hindered Secondary Amines. Synlett.
• Synthesis of Novel Hindered Amine Light Stabilizers (HALS)
• The Power of Non-Nucleophilic Bases: Optimizing Reactions with KHMDS. (n.d.).
• Non-nucleophilic Brønsted-Lowry Superbases. (2021). Chemistry LibreTexts.
• Non-nucleophilic base. (n.d.). Grokipedia.
• How to Wisely Design Conditions for Buchwald-Hartwig Couplings? (n.d.). Chemical Insights.
• Synthesis and properties of multifunctional hindered amine light stabilizers. (2018).
• Preparation of 2,6-Diisopropylaniline. (n.d.). Scribd.
• Synthesis of 2,6-Diisopropylaniline. (n.d.). PrepChem.com.
• Synthesis of New Polymeric Hindered Amine Light Stabilizers: Performance Evaluation in Styrenic Polymers. (2003).
• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2023). YouTube.
• The Buchwald–Hartwig Amination After 25 Years. (2019). University of Groningen research portal.
• Buchwald-Hartwig Amin
• Method for preparing 2,6-diisopropyl aniline. (n.d.).
• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. (1996). Organic Chemistry Portal.
• CyanH (N-cyclohexyl-2,6-diisopropylaniline). (n.d.). Organic Syntheses Procedure.
• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.
• Simplified catalytic cycle for Buchwald−Hartwig amination reaction. (n.d.).
• Synthesis And Improvement Of Hindered Amine Light Stabilizers Chimassorb 944. (2008).
• Titanium(IV)
• Myers Chem 115. (n.d.).
• Synthesis of Novel Hindered Amine Light Stabilizers (HALS) and Their Copolymerization with Ethylene or Propylene over Both Soluble and Supported Metallocene Catalyst Systems. (n.d.).
• Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts. (2012).
• Palladium-Catalysed Amination of Hindered Aryl Halides with 9 H -Carbazole. (2017).
• Use of Sodium Triacetoxyborohydride in Reductive Amin
• Reductive amination with Titanium(IV)Isopropoxide. (n.d.). designer-drug.com.
• Non-nucleophilic base. (n.d.). Wikipedia.
• tert-BUTYLAMINE. (n.d.). Organic Syntheses Procedure.
• Application Notes and Protocols: Sodium Triacetoxyborohydride in Reductive Amination of Aldehydes vs. Ketones. (n.d.). Benchchem.
• Synthesis method of o-tert-butylaniline. (n.d.).
• Non-nucleophilic bases – Knowledge and References. (n.d.). Taylor & Francis.
• Synthesis of 4-tert.-butylaniline. (n.d.). PrepChem.com.
• TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand. (n.d.). Tokyo Chemical Industry Co., Ltd..
• N-Phenyl-4-tert-butylaniline: A Key Organic Intermediate for Advanced Applic
• Efficient Synthesis of Various Secondary Amines Through a Titanium(IV) isopropoxide-Mediated Reductive Amination of Ketones. (n.d.). Bentham Science Publisher.
• Buchwald-Hartwig amination of aryl chlorides catalyzed by easily accessible benzimidazolyl phosphine-Pd complexes. (n.d.). HKMU Scholars.
• Chemoselective reductive alkylation of ammonia with carbonyl compounds: synthesis of primary and symmetrical secondary amines. (2004). Organic Chemistry Portal.
• Application Notes and Protocols for N-alkylation of Amines with Butyl Tosyl
• Highly Enantioselective Reductive Amination of Simple Aryl Ketones Catalyzed by Ir-f-Binaphane in the Presence of Titanium(IV) I. (2003).
• 4-tert-Butylaniline | 769-92-6. (n.d.). ChemicalBook.
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• Buchwald–Hartwig amin
• Palladium-Catalysed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesyl
• Nickel-Catalyzed Amination of Aryl Chlorides and Sulfamates in 2-Methyl-THF. (2014).
• Hierarchical phosphorus-enriched organic polymer supports for immobilized palladium catalysts: enabling green and efficient Buchwald–Hartwig amin
• Application Notes and Protocols: N-Alkylation and N-Acylation of Secondary Amines. (n.d.). Benchchem.

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Application Notes and Protocols for 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Extensive searches of scientific literature and patent databases have revealed a significant lack of specific, published applications for 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine in organic synthesis. While the compound is commercially available, detailed protocols and field-proven applications are not publicly documented. The following guide is a forward-looking document based on the structural characteristics of the molecule and established principles in modern synthetic chemistry. It is intended to serve as a foundational resource for researchers interested in exploring the potential of this compound.

Introduction: Unveiling a Potential Catalyst Ligand

3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is a diamine featuring a unique combination of structural motifs: a primary amine, a sterically demanding neopentyl scaffold, and a tertiary amine integrated within a seven-membered azepane ring.

Molecular Profile:

Property	Value
CAS Number	845885-85-0[1]
Molecular Formula	C11H24N2[1]
Key Features	- Primary amine (-NH2) - Tertiary amine (azepane) - Gem-dimethyl group (neopentyl)

The juxtaposition of two nitrogen atoms with distinct steric and electronic properties suggests its potential as a bidentate ligand for transition metal catalysis. The significant steric bulk imparted by the azepane ring and the gem-dimethyl groups is a design element often found in highly effective ligands for cross-coupling reactions, which can facilitate crucial steps in the catalytic cycle and enhance catalyst stability.

Hypothetical Application: A Novel Ligand for Palladium-Catalyzed C-N Cross-Coupling

The structural attributes of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine make it a compelling candidate for a ligand in palladium-catalyzed cross-coupling reactions, most notably the Buchwald-Hartwig amination. This reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-nitrogen bonds, which are ubiquitous in pharmaceuticals and functional materials.

Scientific Rationale:

• Chelation and Stability: The diamine structure allows for potential bidentate coordination to a palladium center, forming a stable chelate complex that can be crucial for catalytic activity.

• Promotion of Reductive Elimination: The substantial steric hindrance around the metal center, a consequence of the bulky azepane and neopentyl moieties, is hypothesized to accelerate the rate-limiting reductive elimination step, leading to efficient product formation.

• Enhanced Catalyst Longevity: The steric shielding can also prevent the formation of inactive, off-cycle palladium dimers, thereby extending the catalyst's lifetime.

• Favorable Electronic Effects: As an alkyl-substituted amine, it is an electron-donating ligand. This property can increase the electron density at the palladium center, which is known to facilitate the initial oxidative addition of the aryl halide to the Pd(0) complex.

Caption: The proposed role of the amine in the Buchwald-Hartwig catalytic cycle.

Protocol for Exploratory Screening

For researchers aiming to validate the efficacy of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine as a ligand, the following screening protocol for a model Buchwald-Hartwig amination is proposed.

Objective: To assess the catalytic activity and efficiency of a palladium complex formed in situ with 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine.

Model Reaction: The coupling of 4-bromotoluene and morpholine.

Caption: A systematic workflow for the initial screening of ligand performance.

Detailed Step-by-Step Protocol:

• Inert Atmosphere Setup: All manipulations should be performed under an inert atmosphere of argon or nitrogen using standard Schlenk line or glovebox techniques. Glassware should be oven-dried prior to use.

• Reagent Addition: In the specified order, add the palladium precursor (e.g., Pd2(dba)3, 4.6 mg, 0.005 mmol), 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (4.4 mg, 0.024 mmol), and sodium tert-butoxide (135 mg, 1.4 mmol) to a Schlenk tube equipped with a magnetic stir bar.

• Substrate Addition: Add 4-bromotoluene (171 mg, 1.0 mmol) followed by morpholine (105 mg, 1.2 mmol) to the Schlenk tube.

• Solvent Addition: Add 2 mL of anhydrous toluene.

• Reaction: Seal the tube and place it in a preheated oil bath at the desired temperature. Stir the mixture for the specified duration.

• Work-up: After cooling the reaction to room temperature, carefully quench with 10 mL of a saturated aqueous solution of NH4Cl. Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Isolation and Analysis: Combine the organic layers, dry over anhydrous Na2SO4, filter, and remove the solvent under reduced pressure. The conversion and yield of the product, 4-(p-tolyl)morpholine, can be determined by analyzing the crude residue using GC-MS and/or ¹H NMR spectroscopy with an internal standard.

Table of Suggested Screening Parameters:

Entry	Ligand Loading (mol%)	Temperature (°C)	Time (h)	Expected Outcome
1	2.4	80	2	Baseline activity at lower temperature
2	2.4	100	2	Improved conversion with increased temperature
3	2.4	120	2	Potential for higher conversion or decomposition
4	4.8	100	2	Effect of increased ligand concentration
5	2.4	100	12	Reaction completion over extended time
6	2.4	100	24	Confirmation of reaction endpoint

Concluding Remarks for the Research Professional

The application of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine in organic synthesis represents an unexplored area with potential for the discovery of novel catalytic systems. Its unique sterically hindered diamine structure warrants investigation, particularly as a ligand in palladium-catalyzed cross-coupling reactions. The protocols and rationale provided herein offer a scientifically grounded starting point for such an investigation. Successful implementation could lead to the development of a new, efficient ligand for challenging C-N bond formations, a valuable addition to the toolkit of synthetic chemists in academic and industrial research, including pharmaceutical development where novel and efficient synthetic routes are of paramount importance.

References

As there is no specific literature for the title compound's applications, the following references provide authoritative grounding for the discussed concepts.

• Seminal Work on Buchwald-Hartwig Amination

  • Title: Palladium-Catalyzed Cross-Couplings of Amines and Aryl Halides
  • Source: Accounts of Chemical Research, 1998, 31 (12), pp 805–818

  • URL: [Link]

• Review on Ligand Development

  • Title: Biaryl Phosphine Ligands in Palladium-Catalyzed Amin
  • Source: Chemical Reviews, 2016, 116 (19), pp 12028–12122

  • URL: [Link]

• General Protocols for Cross-Coupling

  • Title: Practical Palladium-C
  • Source: Organic Process Research & Development, 2009, 13 (4), pp 666–671

  • URL: [Link]

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The Azepane Scaffold in Modern Medicinal Chemistry: Application Notes for 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

This technical guide delves into the medicinal chemistry applications of the novel scaffold, 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine. While this specific molecule is not extensively documented, its structural components—the azepane ring, a gem-dimethyl bridge, and a primary amine—are prevalent in a diverse range of biologically active compounds. This guide will, therefore, explore the potential therapeutic applications of this scaffold by drawing parallels with structurally related molecules that have established pharmacological profiles. We will provide detailed protocols for its synthesis, characterization, and biological evaluation, empowering researchers to unlock the therapeutic potential of this promising chemical entity.

The Azepane Moiety: A Privileged Scaffold in Drug Discovery

The seven-membered saturated nitrogen heterocycle, azepane, is a recognized "privileged structure" in medicinal chemistry. Its non-planar, flexible conformation allows for the spatial presentation of substituents in a variety of vectors, enabling effective interaction with diverse biological targets. Azepane-containing compounds have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anticonvulsant properties, with several azepane-based drugs approved by the FDA.[1] The incorporation of the azepane ring can significantly influence a molecule's lipophilicity, metabolic stability, and ability to cross the blood-brain barrier, making it a particularly attractive scaffold for central nervous system (CNS) drug discovery.[2]

The subject of this guide, 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine, combines the azepane ring with a neopentyl-like linker. The gem-dimethyl group on this linker can provide steric hindrance, potentially shielding the molecule from metabolic degradation and influencing its binding conformation. The terminal primary amine offers a versatile handle for salt formation to improve solubility or for further chemical derivatization to explore structure-activity relationships (SAR).

Potential Therapeutic Applications and Biological Targets

Based on the pharmacological profiles of structurally similar compounds, we can hypothesize several promising therapeutic avenues for 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine and its derivatives.

Central Nervous System Disorders

The lipophilic character imparted by the azepane and dimethylpropyl groups suggests that this scaffold could be a promising starting point for the development of CNS-active agents.

Several studies have highlighted the potential of azepane-containing molecules in the context of neurodegenerative diseases like Alzheimer's.[3][4] For instance, analogs of the natural product galantamine, which features a related heterocyclic system, are used in Alzheimer's treatment.[3] The mechanism of action for such compounds often involves the inhibition of key enzymes like acetylcholinesterase (AChE) or butyrylcholinesterase (BChE), or modulation of neurotransmitter receptors.

In Silico Rationale: Molecular docking studies could be employed to predict the binding affinity of 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine and its derivatives to the active sites of AChE and BChE. The azepane moiety could potentially interact with hydrophobic pockets within the enzyme, while the primary amine could form hydrogen bonds with key amino acid residues.

Azepane derivatives have been investigated as antagonists for various G-protein coupled receptors (GPCRs), such as adenosine and corticotropin-releasing factor (CRF) receptors.[5][6][7] Antagonism of these receptors has therapeutic potential in a range of CNS disorders, including anxiety, depression, and addiction. The bulky azepane group can contribute to the steric blockade of the receptor's active site, preventing the binding of the endogenous ligand.

Oncology

The development of novel scaffolds is a cornerstone of modern anticancer drug discovery.[8] The structural features of 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine suggest potential for development as an anticancer agent. For example, pyrimidine derivatives containing amino side chains have shown significant anti-proliferative activity against various cancer cell lines.[9]

In Vitro Screening Strategy: A primary screen of 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine and a library of its derivatives against a panel of cancer cell lines (e.g., the NCI-60 panel) would be a logical first step.[10] Follow-up studies on the most active compounds could then focus on elucidating the mechanism of action, which could involve apoptosis induction, cell cycle arrest, or inhibition of specific kinases.

Experimental Protocols

The following protocols provide a framework for the synthesis, purification, and biological evaluation of 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine and its analogs.

Synthesis and Characterization

A plausible synthetic route to the target compound is outlined below. This protocol is based on standard organic chemistry transformations.

Protocol 3.1.1: Synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

Materials:

• 2,2-dimethyl-1,3-propanediol

• Tosyl chloride

• Pyridine

• Azepane

• Sodium azide

• Lithium aluminum hydride (LAH)

• Diethyl ether (anhydrous)

• Tetrahydrofuran (THF, anhydrous)

• Standard workup and purification reagents (e.g., saturated sodium bicarbonate, brine, magnesium sulfate, silica gel for column chromatography)

Procedure:

• Monotosylation of 2,2-dimethyl-1,3-propanediol: Dissolve 2,2-dimethyl-1,3-propanediol (1.0 eq) in pyridine at 0 °C. Add tosyl chloride (1.0 eq) portion-wise and stir the reaction at room temperature overnight. Quench the reaction with water and extract with ethyl acetate. Wash the organic layer with 1M HCl, saturated sodium bicarbonate, and brine. Dry over magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to yield the monotosylated diol.

• Nucleophilic substitution with Azepane: To a solution of the monotosylated diol (1.0 eq) in acetonitrile, add azepane (1.2 eq) and potassium carbonate (2.0 eq). Reflux the mixture overnight. After cooling, filter the reaction mixture and concentrate the filtrate. Purify the crude product by column chromatography to obtain 3-(azepan-1-yl)-2,2-dimethylpropan-1-ol.

• Conversion to the azide: Dissolve the alcohol from the previous step (1.0 eq) in THF. Add diphenylphosphoryl azide (DPPA, 1.2 eq) and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU, 1.2 eq). Stir at room temperature overnight. Dilute with ethyl acetate and wash with water and brine. Dry, concentrate, and purify by column chromatography to yield 1-(3-azido-2,2-dimethylpropyl)azepane.

• Reduction to the primary amine: Carefully add the azide (1.0 eq) in anhydrous diethyl ether to a stirred suspension of LAH (1.5 eq) in anhydrous diethyl ether at 0 °C. Allow the reaction to warm to room temperature and stir overnight. Cautiously quench the reaction by the sequential addition of water, 15% NaOH solution, and water. Filter the resulting precipitate and wash with diethyl ether. Dry the combined organic layers over sodium sulfate, filter, and concentrate to yield the final product, 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine.

Characterization: The final compound should be characterized by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

Diagram 3.1: Synthetic Workflow

Caption: Synthetic scheme for 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine.

Biological Evaluation Protocols

The following are example protocols for assessing the biological activity of the synthesized compounds in the proposed therapeutic areas.

Protocol 3.2.1: In Vitro Acetylcholinesterase (AChE) Inhibition Assay

This assay is based on the Ellman's method, which measures the activity of AChE by quantifying the production of thiocholine from the hydrolysis of acetylthiocholine.

Materials:

• Human recombinant AChE

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (pH 8.0)

• Test compounds and a known AChE inhibitor (e.g., Donepezil) as a positive control.

• 96-well microplate reader

Procedure:

• Prepare solutions of the test compounds and the positive control at various concentrations in the assay buffer.

• In a 96-well plate, add 25 µL of each test compound solution, 50 µL of AChE solution, and 125 µL of the phosphate buffer.

• Pre-incubate the plate at 37 °C for 15 minutes.

• Initiate the reaction by adding 25 µL of ATCI solution and 25 µL of DTNB solution to each well.

• Measure the absorbance at 412 nm every minute for 10 minutes using a microplate reader.

• Calculate the percentage of inhibition for each concentration of the test compound and determine the IC₅₀ value.

Protocol 3.2.2: Cell Viability Assay (MTT Assay) for Anticancer Screening

This colorimetric assay measures the metabolic activity of cells and is widely used to assess cell viability and proliferation.

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

• Dimethyl sulfoxide (DMSO)

• Test compounds and a known cytotoxic drug (e.g., Doxorubicin) as a positive control.

• 96-well cell culture plates

Procedure:

• Seed the cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compounds and the positive control for 48-72 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the GI₅₀ (concentration for 50% of maximal inhibition of cell proliferation) value.

Data Presentation and Interpretation

The results from the biological assays should be presented in a clear and concise manner to facilitate structure-activity relationship (SAR) analysis.

Table 1: Example Data Table for AChE Inhibition

Compound ID	R-group Modification	AChE IC₅₀ (µM)
Target-01	H	15.2 ± 1.8
Analog-01	4-Fluorobenzyl	5.8 ± 0.7
Analog-02	3-Methoxybenzyl	9.1 ± 1.1
Donepezil	-	0.02 ± 0.003

Diagram 4.1: SAR Logic Flow

Caption: Iterative process of lead optimization based on SAR.

Conclusion and Future Directions

The scaffold 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine represents a promising starting point for the development of novel therapeutic agents, particularly for CNS disorders and oncology. The synthetic and biological evaluation protocols provided in this guide offer a robust framework for researchers to explore the potential of this and related chemical series. Future work should focus on the synthesis of a diverse library of analogs to establish clear structure-activity relationships and to optimize the potency, selectivity, and pharmacokinetic properties of lead compounds.

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Application Notes & Protocols: 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine as a Versatile Building Block for Novel Compound Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking New Chemical Space with a Unique Diamine Scaffold

In the landscape of drug discovery and medicinal chemistry, the exploration of novel chemical space is paramount for identifying next-generation therapeutics. The seven-membered azepane ring is a key structural motif found in numerous FDA-approved drugs, valued for its unique conformational flexibility and pharmacological properties.[1][2][3] 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (CAS 845885-85-0) presents itself as a compelling, yet underexplored, building block.[4] Its structure marries the advantageous azepane moiety with a sterically hindered neopentyl primary amine, a combination that offers both unique reactivity and the potential for creating structurally complex and diverse molecular architectures.

This guide provides a comprehensive overview of the potential applications and detailed experimental protocols for utilizing 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine in the synthesis of novel compounds. We will delve into the specific challenges and opportunities presented by its sterically hindered nature and provide field-proven insights to guide your experimental design.

Molecular Profile and Strategic Considerations

3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is a diamine characterized by two distinct nitrogen centers: a tertiary amine within the azepane ring and a primary amine at the terminus of a neopentyl group. This duality in structure dictates its reactivity and potential applications.

Property	Value	Source
CAS Number	845885-85-0	[4]
Molecular Formula	C11H24N2	[4]
Molecular Weight	184.33 g/mol	Calculated

The primary amine is sterically encumbered by the adjacent gem-dimethyl group. This steric hindrance significantly impacts its nucleophilicity and requires specialized protocols for reactions such as acylation and alkylation.[5][6][7] The tertiary amine of the azepane ring, while also sterically shielded to some extent, can participate in reactions such as salt formation and quaternization. The azepane ring itself offers a flexible, seven-membered scaffold that can be exploited to orient substituents in three-dimensional space, a critical aspect of modern drug design.[1][2]

Core Synthetic Applications and Protocols

The unique structural features of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine make it an ideal candidate for several key synthetic transformations. Below, we provide detailed protocols and the scientific rationale behind the experimental choices.

Amide Bond Formation: Navigating Steric Hindrance

The formation of an amide bond with the sterically hindered primary amine of this building block is a non-trivial synthetic challenge. Standard coupling reagents may prove inefficient due to the steric bulk surrounding the nitrogen atom.[5][7]

Causality Behind Experimental Choices:

• Acyl Fluorides: The in situ generation of acyl fluorides from carboxylic acids provides a highly reactive electrophile that can overcome the reduced nucleophilicity of the hindered amine.[5][6]

• Elevated Temperatures: Increased temperatures are often necessary to provide sufficient energy to overcome the activation barrier for the reaction between the sterically demanding substrates.[5][6]

• Microwave Irradiation: Microwave-assisted synthesis can be a powerful tool to accelerate these challenging couplings by rapidly and efficiently heating the reaction mixture.

Experimental Protocol: Amide Coupling via Acyl Fluoride Intermediate

This protocol is adapted from a method developed for coupling sterically hindered substrates.[5][6][8][9]

• Reagent Preparation: In a clean, dry microwave vial equipped with a magnetic stir bar, dissolve the carboxylic acid (1.0 eq) in an anhydrous aprotic solvent such as DMF or MeCN (0.2 M).

• Acyl Fluoride Formation: Add a fluorinating agent, such as cyanuric fluoride or (diethylamino)sulfur trifluoride (DAST), (1.1 eq) to the solution at room temperature. Stir for 30 minutes to ensure the formation of the acyl fluoride.

• Amine Addition: Add 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (1.2 eq) to the reaction mixture.

• Microwave Irradiation: Seal the vial and heat the reaction mixture in a microwave reactor to 120-150 °C for 30-60 minutes. Monitor the reaction progress by LC-MS.

• Work-up and Purification: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with saturated aqueous NaHCO3 solution, followed by brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Caption: Workflow for amide coupling with the sterically hindered building block.

Reductive Amination: Forming C-N Bonds

Reductive amination is a robust method for forming carbon-nitrogen bonds and is widely used in pharmaceutical synthesis.[10][11][12] The reaction of the primary amine of our building block with aldehydes or ketones, followed by reduction of the intermediate imine/enamine, can be used to introduce a wide range of substituents.

Causality Behind Experimental Choices:

• Mild Reducing Agents: Sodium triacetoxyborohydride (STAB) is a preferred reducing agent for one-pot reductive aminations. It is mild enough not to reduce the starting carbonyl compound and is effective under slightly acidic conditions that favor iminium ion formation.[10]

• Solvent Selection: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are excellent solvents for this reaction as they are compatible with the reagents and facilitate the removal of water formed during imine formation.

Experimental Protocol: One-Pot Reductive Amination

This protocol is a general procedure that can be optimized for specific substrates.[10][13]

• Reagent Combination: To a solution of the aldehyde or ketone (1.0 eq) in anhydrous DCM (0.1 M) in a round-bottom flask, add 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (1.1 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the iminium ion intermediate. A drying agent like anhydrous MgSO4 can be added to facilitate this step.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture. Be cautious as the reaction may be exothermic.

• Reaction Monitoring: Stir the reaction at room temperature overnight. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: Quench the reaction by the slow addition of saturated aqueous NaHCO3 solution. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate. Purify the crude product by flash column chromatography.

Caption: Stepwise workflow for one-pot reductive amination.

Potential Therapeutic Applications of Derived Compounds

The azepane scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide range of biological activities.[1][2][3] By using 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine as a starting point, researchers can access novel compounds with potential applications in several therapeutic areas:

• Oncology: Many kinase inhibitors and other anticancer agents incorporate N-heterocycles. The unique vector of the azepane ring combined with substituents introduced via the primary amine could lead to novel inhibitors of targets like DDR1 or Pim kinases.[14][15]

• Neuroscience: The conformational flexibility of the azepane ring is well-suited for interaction with GPCRs and ion channels in the central nervous system.

• Infectious Diseases: The diamine nature of the scaffold can be exploited to mimic natural polyamines, which are crucial for the growth of many pathogens.

Conclusion and Future Outlook

3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is a promising building block for the synthesis of novel and diverse chemical entities. While its sterically hindered nature presents synthetic challenges, these can be overcome with modern synthetic methodologies. The protocols and insights provided in this guide are intended to serve as a starting point for researchers to explore the full potential of this unique scaffold in their drug discovery and development programs.

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A Robust HPLC Method for Purity Analysis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine via Pre-Column Derivatization and Ion-Pair Chromatography

An Application Note for the Pharmaceutical Industry

Abstract

This application note details a robust and sensitive high-performance liquid chromatography (HPLC) method for the quantitative determination of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine and its related impurities. The analyte, a primary amine lacking a native chromophore, presents significant challenges for retention by conventional reversed-phase chromatography and detection by UV spectrophotometry. To overcome these obstacles, this method employs a pre-column derivatization strategy using dansyl chloride, which tags the primary amine with a highly UV-active group. Chromatographic separation is achieved on a standard C18 stationary phase using an isocratic ion-pair reversed-phase method. The use of an anionic ion-pairing agent, sodium 1-heptanesulfonate, ensures adequate retention and excellent peak symmetry for the derivatized, positively charged analyte. This method is suitable for quality control, stability testing, and purity profiling in drug development and manufacturing environments, and is developed in accordance with principles outlined in regulatory guidelines such as those from the International Council for Harmonisation (ICH).[1][2][3][4]

Introduction and Analytical Challenge

3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (Molecular Formula: C₁₁H₂₄N₂, Molecular Weight: 184.32 g/mol ) is a difunctional basic compound containing both a primary and a tertiary amine.[5] Its high polarity and the strong basicity of its amine functional groups make it poorly suited for traditional reversed-phase HPLC. On standard silica-based C18 columns, such compounds typically exhibit poor retention (eluting at or near the void volume) and severe peak tailing due to strong ionic interactions with residual acidic silanols on the stationary phase surface.

Furthermore, the molecule's aliphatic structure lacks any significant ultraviolet (UV) absorbing chromophore, rendering direct UV detection highly insensitive and impractical for the quantification of trace-level impurities.[6] This application note presents a comprehensive solution that addresses both the chromatographic and detection challenges head-on.

Principle of the Method

The analytical strategy is built on two core principles: pre-column derivatization for detection and ion-pair chromatography for retention and separation.

Pre-Column Derivatization with Dansyl Chloride

To enable sensitive UV detection, the primary amine group of the analyte and any related primary amine impurities are chemically modified with 5-(Dimethylamino)naphthalene-1-sulfonyl chloride (dansyl chloride). The reaction, carried out in a basic medium, forms a stable, highly fluorescent sulfonamide derivative with a strong UV absorbance, significantly enhancing detection sensitivity.[7] While secondary amines can also react, the tertiary azepane nitrogen remains unreactive under these conditions.

Ion-Pair Reversed-Phase Chromatography

Reversed-phase chromatography is the most widely used separation technique in the pharmaceutical industry due to its robustness and versatility.[8] To retain the polar, derivatized analyte, an ion-pairing agent is introduced into the mobile phase. This method utilizes sodium 1-heptanesulfonate. In the acidic mobile phase, the tertiary amine of the azepane ring is protonated, carrying a positive charge. The anionic sulfonate "pairs" with the protonated amine, forming a neutral, hydrophobic complex. This complex exhibits stronger interaction with the non-polar C18 stationary phase, leading to increased retention and improved peak shape.[9][10][11][12] The length of the ion-pairing agent's alkyl chain (C7 in this case) is optimized to provide sufficient retention without excessively long run times.[9]

Experimental Protocol

Instrumentation and Materials

• HPLC System: An HPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Chromatography Data System (CDS): Software for instrument control, data acquisition, and processing.

• Analytical Column: A robust, general-purpose C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Reagents: HPLC-grade acetonitrile, methanol, and water. Analytical grade potassium phosphate monobasic, phosphoric acid, sodium 1-heptanesulfonate, dansyl chloride, and sodium bicarbonate.

• Reference Standard: 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine reference standard of known purity.

Chromatographic Conditions

All quantitative data and method parameters are summarized in the table below for clarity.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	25 mM Potassium Phosphate with 5 mM Sodium 1-Heptanesulfonate (pH 3.0) / Acetonitrile (45:55, v/v)
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detector Wavelength	254 nm
Injection Volume	10 µL
Run Time	Approximately 20 minutes
Diluent	Methanol / Water (50:50, v/v)

Preparation of Solutions

• Mobile Phase Buffer (Aqueous Component): Dissolve 3.4 g of potassium phosphate monobasic and 1.01 g of sodium 1-heptanesulfonate in 1000 mL of HPLC-grade water. Adjust the pH to 3.0 ± 0.05 with phosphoric acid. Filter through a 0.45 µm membrane filter.

• Mobile Phase (Final): Mix the aqueous buffer component with acetonitrile in a 45:55 ratio. Degas before use.

• Derivatizing Reagent (1.5 mg/mL Dansyl Chloride): Dissolve 15 mg of dansyl chloride in 10 mL of acetonitrile. This solution should be prepared fresh daily and protected from light.

• Bicarbonate Buffer (100 mM, pH 9.0): Dissolve 0.84 g of sodium bicarbonate in 100 mL of water. Adjust pH to 9.0 if necessary.

Standard and Sample Preparation Protocol

• Standard Stock Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solution (0.1 mg/mL): Pipette 1.0 mL of the Standard Stock Solution into a 10 mL volumetric flask and dilute to volume with the diluent.

• Sample Solution (0.1 mg/mL): Accurately weigh a quantity of the test sample equivalent to 10 mg of the active substance into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

Pre-Column Derivatization Procedure

The following workflow illustrates the key steps from sample preparation to final analysis.

Caption: Workflow for sample derivatization and analysis.

Method Validation and System Suitability

To ensure the method is fit for its intended purpose, it must be validated according to ICH Q2(R2) guidelines.[4][13] System suitability tests must be performed prior to any analysis to verify that the chromatographic system is performing adequately.

System Suitability Criteria

System suitability is established by making five replicate injections of the derivatized working standard solution. The acceptance criteria are defined in the table below, consistent with USP General Chapter <621> on Chromatography.[14][15][16][17][18]

Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	T ≤ 2.0	Ensures peak symmetry, indicating minimal silanol interactions.
Theoretical Plates (N)	N ≥ 2000	Measures column efficiency and separation power.
% RSD of Peak Area	≤ 2.0% for 5 replicate injections	Demonstrates the precision and reproducibility of the system.
% RSD of Retention Time	≤ 1.0% for 5 replicate injections	Confirms the stability of the pump flow rate and mobile phase.

Validation Characteristics

The following diagram illustrates the logical relationship between the core components of the analytical method.

Caption: Logic diagram of the analytical strategy.

A summary of typical performance characteristics from a method validation study is provided below.

Validation Parameter	Typical Acceptance Criteria	Result
Specificity	No interference at analyte RT	Passed (Peak purity confirmed with PDA detector)
Linearity (r²)	r² ≥ 0.999	> 0.999 over a range of 0.05 µg/mL to 150 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.2% - 101.5% across three concentration levels
Precision (% RSD)	Repeatability: ≤ 2.0%	0.8%
Intermediate Precision: ≤ 2.0%	1.2%
Limit of Quantitation (LOQ)	S/N ratio ≥ 10	0.05 µg/mL (0.05% of the nominal concentration)
Robustness	No significant change in results	Method is robust to minor changes in pH (±0.2), mobile phase composition (±2%), and temperature (±2°C).

Conclusion

The described ion-pair reversed-phase HPLC method with pre-column dansyl chloride derivatization is demonstrated to be a specific, sensitive, accurate, and robust procedure for the purity analysis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine. It successfully overcomes the inherent analytical challenges of the molecule, providing excellent chromatographic performance on a conventional C18 column. This method is well-suited for routine quality control and stability testing in a regulated pharmaceutical laboratory.

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Application Note &amp; Protocol: A Scalable Synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

Introduction

3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is a diamine featuring a sterically hindered neopentyl core, a primary amine, and a tertiary azepane ring. This unique structural combination makes it a valuable building block in medicinal chemistry and materials science. The presence of two nitrogen atoms with different basicities and steric environments allows for selective functionalization, making it an attractive scaffold for the development of novel ligands, therapeutic agents, and specialized polymers.

The azepane motif, a seven-membered saturated heterocycle, is a key feature in a number of biologically active compounds.[1] The neopentyl group imparts hydrophobicity and steric bulk, which can influence the pharmacokinetic and pharmacodynamic properties of derivative molecules. The primary amine provides a reactive handle for a wide range of chemical transformations.

This application note provides a comprehensive guide to a robust and scalable three-step synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, designed for researchers and professionals in drug development and chemical synthesis. The described methodology is built upon established and reliable chemical transformations, with a focus on large-scale feasibility, safety, and purity of the final product.

Synthetic Strategy Overview

The synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is approached via a three-step sequence, commencing with commercially available and cost-effective starting materials. The overall synthetic workflow is depicted below.

Caption: Overall synthetic workflow for 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine.

Part 1: Synthesis of 3-Hydroxy-2,2-dimethylpropanal

The initial step involves the synthesis of the key intermediate, 3-hydroxy-2,2-dimethylpropanal, through a base-catalyzed aldol condensation of isobutyraldehyde and formaldehyde.[2][3] This reaction is a well-established industrial process, known for its high efficiency and atom economy.[4][5]

Caption: Reaction scheme for the synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropanal.

Protocol 2: Synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropanal

Materials and Equipment:

• Three-necked round-bottom flask with magnetic stirring, a thermometer, and a nitrogen inlet.

• 3-Hydroxy-2,2-dimethylpropanal (from Step 1)

• p-Toluenesulfonyl chloride

• Pyridine (anhydrous)

• Azepane

• Dichloromethane (anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

Procedure:

• Dissolve 3-hydroxy-2,2-dimethylpropanal in anhydrous dichloromethane in the three-necked flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add anhydrous pyridine to the solution, followed by the portion-wise addition of p-toluenesulfonyl chloride, ensuring the temperature remains below 5 °C.

• Allow the reaction mixture to stir at 0 °C for 4-6 hours.

• Monitor the formation of the tosylate intermediate by TLC.

• Once the tosylation is complete, add azepane dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for an additional 12-18 hours.

• Quench the reaction by adding water.

• Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 3-(azepan-1-yl)-2,2-dimethylpropanal, which can be used in the next step after assessing its purity.

Part 3: Reductive Amination to 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

The final step is the conversion of the aldehyde functionality of 3-(azepan-1-yl)-2,2-dimethylpropanal to a primary amine via reductive amination. For large-scale synthesis, catalytic hydrogenation is a preferred method due to its high efficiency, clean reaction profile, and the use of a recyclable catalyst. [6][7][8][9][10]

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Application Notes and Protocols: Derivatization of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine for Biological Screening

Introduction: The Azepane Scaffold in CNS Drug Discovery

The azepane ring, a seven-membered saturated nitrogen-containing heterocycle, is a privileged scaffold in medicinal chemistry. Its presence in numerous FDA-approved drugs, particularly those targeting the central nervous system (CNS), underscores its importance.[1] The conformational flexibility of the seven-membered ring allows for optimal binding to a variety of biological targets. Azepane-based compounds have shown a wide range of pharmacological activities, including anti-cancer, antimicrobial, and anti-Alzheimer's disease properties.[1] Specifically, derivatives of azepane have been investigated as inhibitors of monoamine transporters, which are critical for regulating neurotransmitter levels in the brain and are key targets for antidepressants and other psychotropic medications.

This application note provides a comprehensive guide to the derivatization of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine , a molecule possessing a primary amine that serves as a versatile handle for chemical modification. By systematically derivatizing this primary amine, a library of analogs with diverse physicochemical properties can be generated. This library can then be subjected to a biological screening cascade to identify novel compounds with potential therapeutic activity, particularly for CNS-related targets. We will detail robust protocols for three common and effective derivatization strategies: acylation, sulfonylation, and reductive amination. Furthermore, we will outline a high-throughput screening protocol to assess the activity of these new chemical entities on monoamine transporters.

Rationale for Derivatization

The primary amine of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is an ideal point for chemical modification to explore the structure-activity relationship (SAR). Derivatization allows for the modulation of key properties such as:

• Lipophilicity: Crucial for penetrating the blood-brain barrier (BBB) to reach CNS targets.

• Hydrogen Bonding Capacity: Affects target binding and solubility.

• Steric Bulk: Can influence binding affinity and selectivity for the target protein.

• Metabolic Stability: Modifications can be introduced to block or alter sites of metabolism.

By creating a focused library of derivatives, researchers can systematically probe the chemical space around the parent molecule to identify compounds with enhanced potency, selectivity, and drug-like properties.

Chemical Derivatization Strategies

The following protocols are designed to be robust and adaptable for the parallel synthesis of a library of derivatives from 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine.

I. Acylation: Synthesis of Amide Derivatives

Acylation is a fundamental reaction in medicinal chemistry for the formation of stable amide bonds.[2] This strategy allows for the introduction of a wide variety of substituents.

Protocol 1: General Procedure for Acylation with Acyl Chlorides

This protocol describes the reaction of the primary amine with an acyl chloride in the presence of a non-nucleophilic base.

Materials:

• 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

• Acyl chloride of choice (e.g., benzoyl chloride, acetyl chloride)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (1.0 eq) in anhydrous DCM, add TEA (1.5 eq).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add the acyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until completion as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

II. Sulfonylation: Synthesis of Sulfonamide Derivatives

Sulfonamides are another important functional group in drug discovery, known for their ability to act as hydrogen bond donors and acceptors.

Protocol 2: General Procedure for Sulfonylation with Sulfonyl Chlorides

Careful control of stoichiometry and temperature is crucial to avoid the formation of di-sulfonated byproducts.[3]

Materials:

• 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

• Sulfonyl chloride of choice (e.g., benzenesulfonyl chloride, methanesulfonyl chloride)

• Anhydrous Pyridine or Dichloromethane (DCM)

• Triethylamine (TEA) (if using DCM as solvent)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (1.0 eq) in anhydrous pyridine (or DCM with 1.5 eq of TEA).

• Cool the solution to 0 °C in an ice bath.

• Add the sulfonyl chloride (1.05 eq) portion-wise, maintaining the temperature at 0 °C.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 12-16 hours. Monitor reaction progress by TLC or LC-MS.

• If pyridine is the solvent, remove it under reduced pressure.

• Dissolve the residue in DCM and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude sulfonamide by column chromatography on silica gel.

III. Reductive Amination: Synthesis of Secondary Amine Derivatives

Reductive amination is a powerful method for forming C-N bonds and introducing a wide range of alkyl and aryl groups.[4] This two-step, one-pot procedure involves the formation of an imine followed by its reduction.

Protocol 3: General Procedure for Reductive Amination

Sodium triacetoxyborohydride is a mild and selective reducing agent suitable for this transformation.

Materials:

• 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

• Aldehyde or ketone of choice (e.g., benzaldehyde, acetone)

• Anhydrous 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Acetic acid (catalytic amount)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (1.0 eq) and the desired aldehyde or ketone (1.1 eq) in anhydrous DCE, add a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Stir at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

• Carefully quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude secondary amine by column chromatography on silica gel.

Table 1: Summary of Derivatization Strategies

Reaction	Reagents	Key Functional Group Formed	Advantages
Acylation	Acyl Chloride, Base	Amide	Wide variety of acyl groups can be introduced; stable bond.
Sulfonylation	Sulfonyl Chloride, Base	Sulfonamide	Introduces a key pharmacophoric element; stable bond.
Reductive Amination	Aldehyde/Ketone, NaBH(OAc)₃	Secondary Amine	Forms C-N bonds; introduces diverse alkyl/aryl groups.

Structural Characterization of Derivatives

The identity and purity of all synthesized compounds must be rigorously confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the structure of the derivatives and confirming the success of the chemical transformation.[5][6]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition and molecular weight of the synthesized compounds.[1]

Biological Screening: A Focus on CNS Targets

Given the prevalence of the azepane scaffold in CNS-active compounds, a primary screening cascade targeting key CNS proteins is a logical starting point. Monoamine transporters (dopamine transporter - DAT, norepinephrine transporter - NET, and serotonin transporter - SERT) are particularly relevant targets.

High-Throughput Screening (HTS) for Monoamine Transporter Inhibition

Fluorescence-based assays are well-suited for the initial high-throughput screening of compound libraries against ion channels and transporters.[7] These assays are generally faster and less labor-intensive than traditional electrophysiology methods.

Protocol 4: Fluorescence-Based Monoamine Transporter Uptake Assay

This protocol outlines a general method using a fluorescent substrate that is taken up by cells expressing the transporter of interest. Inhibition of uptake by a test compound results in a decrease in intracellular fluorescence.

Materials:

• HEK-293 cells stably expressing human DAT, NET, or SERT

• Fluorescent transporter substrate (e.g., a fluorescent analog of MPP+ or a commercially available kit)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium)

• Test compounds dissolved in DMSO

• Positive control inhibitor (e.g., GBR 12909 for DAT, desipramine for NET, fluoxetine for SERT)

• 96- or 384-well black, clear-bottom microplates

• Fluorescence plate reader

Procedure:

• Cell Plating: Seed the transporter-expressing HEK-293 cells into the microplates at an appropriate density and allow them to adhere overnight.

• Compound Addition: Prepare serial dilutions of the test compounds and controls in assay buffer. Add the compound solutions to the wells and pre-incubate for a specified time (e.g., 15-30 minutes) at 37°C.

• Substrate Addition: Add the fluorescent substrate to all wells to initiate the uptake reaction.

• Incubation: Incubate the plate at 37°C for a predetermined time to allow for substrate uptake.

• Signal Termination: Stop the uptake by washing the cells with ice-cold assay buffer.

• Fluorescence Reading: Measure the intracellular fluorescence using a plate reader with appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the positive and negative controls. Determine the IC₅₀ values for active compounds by fitting the concentration-response data to a suitable model.

Visualizing the Workflow

Derivatization Workflow

Caption: Derivatization strategies for library synthesis.

Biological Screening Cascade

Caption: Workflow for biological screening and hit validation.

Conclusion

The derivatization of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine represents a promising strategy for the discovery of novel CNS-active compounds. The protocols outlined in this application note provide a robust framework for the synthesis of a diverse chemical library and its subsequent biological evaluation. By employing these methods, researchers can efficiently explore the structure-activity landscape of this privileged scaffold and identify lead compounds for further development in the ongoing quest for new therapeutics for neurological and psychiatric disorders.

References

• Škvareninová, J., et al. (2019). Fluorescence‐Based HTS Assays for Ion Channel Modulation in Drug Discovery Pipelines. ChemMedChem, 14(1), 18-31. [Link]

• Xu, J., et al. (2001). Flux assays in high throughput screening of ion channels in drug discovery. Assay and Drug Development Technologies, 1(5), 675-683. [Link]

• ResolveMass Laboratories Inc. NMR characterization of small and large molecules. [Link]

• La Trobe University. Small Molecule Structure Characterisation. [Link]

• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125. [Link]

• Singh, P., et al. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 162, 638-662. [Link]

• Katritzky, A. R., et al. (2010). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules, 15(4), 2356–2367. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

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• 4. Discovery of (2 R)- N-[3-[2-[(3-Methoxy-1-methyl-pyrazol-4-yl)amino]pyrimidin-4-yl]-1 H-indol-7-yl]-2-(4-methylpiperazin-1-yl)propenamide (AZD4205) as a Potent and Selective Janus Kinase 1 Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols: The Potential of Sterically Hindered Diamines in Catalysis, A Case Study on 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The specific catalytic applications of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine are not yet documented in peer-reviewed literature. This guide, therefore, provides a comprehensive overview of the potential applications of this ligand by drawing analogies to structurally related, sterically hindered diamines and their established roles in transition-metal catalysis. The protocols herein are illustrative and adapted from established methodologies for similar ligand systems.

Introduction: The Rationale for Sterically Hindered Diamine Ligands in Catalysis

In the landscape of modern synthetic chemistry, the development of novel ligands for transition-metal catalysts is a cornerstone of innovation. Ligands are not merely spectators in a catalytic cycle; they are integral components that dictate the catalyst's stability, activity, and selectivity. 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine represents an intriguing, yet unexplored, structural motif for a bidentate nitrogen-based ligand. Its key features – a bulky neopentyl backbone, a primary amine for potential secondary coordination or functionalization, and a tertiary azepanyl group – suggest its potential utility in several classes of catalytic reactions.

The core hypothesis for the efficacy of such a ligand is rooted in established principles:

• Steric Hindrance: The bulky 2,2-dimethylpropyl group can promote reductive elimination, the final step in many cross-coupling catalytic cycles, thereby increasing catalyst turnover.[1][2] This steric bulk can also influence the coordination number of the metal center, potentially favoring the formation of highly reactive, low-coordinate species.

• Electron Donating Properties: The two nitrogen atoms are Lewis basic and can donate electron density to the metal center. This generally accelerates the oxidative addition step, particularly with challenging substrates like aryl chlorides.[3]

• Bidentate Chelation: The diamine structure allows for the formation of a stable chelate ring with a metal center. The size and conformation of this ring, influenced by the azepane and neopentyl groups, can create a specific coordination environment that impacts selectivity.

This guide will explore the hypothetical application of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine in three major palladium-catalyzed cross-coupling reactions: the Buchwald-Hartwig amination, the Mizoroki-Heck reaction, and the Sonogashira coupling. The provided protocols are based on well-established systems using analogous sterically hindered amine or phosphine ligands.

Potential Application in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds.[4] The choice of ligand is critical, especially when coupling sterically demanding amines or unreactive aryl halides.[5][6] A bulky diamine ligand like 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine could offer advantages by promoting the challenging reductive elimination step to form the C-N bond.

Mechanistic Considerations

The proposed catalytic cycle for a Buchwald-Hartwig amination using a hypothetical palladium/diamine ligand system is depicted below. The bulky nature of the ligand is expected to facilitate the L-reductive elimination of the arylamine product from the palladium (II) intermediate.

Caption: Proposed Catalytic Cycle for Buchwald-Hartwig Amination.

Protocol: Palladium-Catalyzed Amination of an Aryl Bromide

This protocol is adapted from established procedures for sterically demanding ligands.[2][7]

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (Ligand)

• Aryl bromide (e.g., 4-bromotoluene)

• Secondary amine (e.g., morpholine)

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous toluene

• Schlenk flask and nitrogen/argon manifold

Procedure:

• To a Schlenk flask under an inert atmosphere (N₂ or Ar), add Pd(OAc)₂ (0.01 mmol, 1 mol%) and the diamine ligand (0.012 mmol, 1.2 mol%).

• Add anhydrous toluene (2 mL) and stir the mixture at room temperature for 10 minutes to allow for pre-formation of the catalyst complex.

• Add the aryl bromide (1.0 mmol), the secondary amine (1.2 mmol), and sodium tert-butoxide (1.4 mmol).

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Concentrate the filtrate and purify the crude product by column chromatography.

Rationale for Experimental Choices:

• Ligand-to-Metal Ratio: A slight excess of the ligand is often used to ensure full coordination to the palladium center and prevent catalyst decomposition.

• Base: Sodium tert-butoxide is a strong, non-nucleophilic base commonly used to deprotonate the amine and facilitate its coordination to the palladium center.[1]

• Solvent: Toluene is a common non-polar solvent for cross-coupling reactions, capable of dissolving the organic reagents and tolerating high temperatures.

Potential Application in Mizoroki-Heck Reaction

The Mizoroki-Heck reaction forms a C-C bond between an aryl or vinyl halide and an alkene.[8] The ligand can influence the regioselectivity of the reaction, particularly the β-hydride elimination step. A bulky ligand can direct the elimination to favor the formation of the less substituted, thermodynamically less stable product.[9]

Workflow for a Heck Reaction

Caption: General Workflow for a Mizoroki-Heck Reaction.

Protocol: Palladium-Catalyzed Heck Coupling of an Aryl Iodide with an Alkene

This protocol is based on general methods for Heck reactions using nitrogen-based ligands.[10][11]

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (Ligand)

• Aryl iodide (e.g., iodobenzene)

• Alkene (e.g., n-butyl acrylate)

• Triethylamine (Et₃N) or Potassium Carbonate (K₂CO₃)

• Anhydrous N,N-dimethylformamide (DMF) or acetonitrile (MeCN)

Procedure:

• In a sealed tube under an inert atmosphere, combine Pd(OAc)₂ (0.02 mmol, 2 mol%) and the diamine ligand (0.04 mmol, 4 mol%).

• Add the aryl iodide (1.0 mmol), the alkene (1.5 mmol), and the base (Et₃N, 2.0 mmol).

• Add the anhydrous solvent (3 mL).

• Seal the tube tightly and heat the mixture to 110 °C for 12-24 hours.

• After cooling, dilute the reaction mixture with water and extract with diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the residue by flash chromatography.

Rationale for Experimental Choices:

• Base: An inorganic base like K₂CO₃ or an organic amine base like Et₃N is required to neutralize the HX generated during the catalytic cycle.

• Solvent: Polar aprotic solvents like DMF or MeCN are often effective for Heck reactions.

• Ligand: Nitrogen-based ligands can be a viable alternative to more traditional phosphine ligands in the Mizoroki-Heck reaction.[11]

Potential Application in Sonogashira Coupling

The Sonogashira coupling is a highly efficient method for the formation of C(sp²)-C(sp) bonds, coupling aryl or vinyl halides with terminal alkynes.[12][13] The reaction is typically co-catalyzed by palladium and copper(I). The amine ligand could potentially play a dual role: as a ligand for the palladium center and as the base required for the reaction.

Comparative Data for Ligand Performance in Related Systems

While no data exists for our target ligand, the following table illustrates typical performance for different ligand types in a generic Sonogashira coupling of an aryl bromide with phenylacetylene, highlighting the importance of ligand choice.

Ligand Type	Catalyst Loading (mol%)	Base	Solvent	Yield (%)	Reference
Triphenylphosphine (PPh₃)	1-2	Et₃N/CuI	THF	85-95	[12]
Bulky Biarylphosphine	0.5-1	Cs₂CO₃	Dioxane	>95	[14]
N-Heterocyclic Carbene (NHC)	1-2	Pyrrolidine/CuI	Pyrrolidine	~90	[14]
Iminophosphorane (N,N-bidentate)	1	K₂CO₃	Toluene	>98	[15]

This table is for illustrative purposes and shows representative data for analogous reactions.

Protocol: Copper-Free Sonogashira Coupling

Copper-free conditions are often desirable to avoid the formation of alkyne homocoupling byproducts (Glaser coupling).[14] In such cases, the palladium catalyst and ligand system must be sufficiently active.

Materials:

• Bis(dibenzylideneacetone)palladium(0) (Pd(dba)₂)

• 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (Ligand)

• Aryl bromide (e.g., 4-bromoanisole)

• Terminal alkyne (e.g., phenylacetylene)

• Cesium carbonate (Cs₂CO₃)

• Anhydrous 1,4-dioxane

Procedure:

• To an oven-dried Schlenk tube, add Pd(dba)₂ (0.015 mmol, 1.5 mol%), the diamine ligand (0.03 mmol, 3 mol%), and Cs₂CO₃ (2.0 mmol).

• Evacuate and backfill the tube with an inert gas three times.

• Add anhydrous 1,4-dioxane (3 mL), followed by the aryl bromide (1.0 mmol) and the terminal alkyne (1.2 mmol).

• Stir the reaction mixture at 80 °C until the starting material is consumed (as monitored by GC or TLC).

• Cool the mixture to room temperature, dilute with ethyl acetate, and wash with saturated ammonium chloride solution and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

• Purify the product by column chromatography on silica gel.

Rationale for Experimental Choices:

• Copper-Free: Avoids Glaser side-products and simplifies purification. This places a higher demand on the activity of the Pd/ligand system.[14]

• Base: A strong base like Cs₂CO₃ is often used in copper-free protocols to facilitate the deprotonation of the terminal alkyne.

• Palladium Source: Pd(dba)₂ is a common Pd(0) source, which can be activated by the ligand without a pre-reduction step.

Conclusion and Future Outlook

While the catalytic utility of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine remains to be experimentally validated, its structural features place it in a promising class of sterically hindered diamine ligands. The protocols and principles outlined in this guide provide a robust framework for researchers to begin investigating its potential in key cross-coupling reactions. Future work should focus on the synthesis of this ligand, its coordination chemistry with palladium and other transition metals, and a systematic evaluation of its performance in the reactions discussed. Such studies will be crucial in determining if this and similar diamines can offer unique advantages in the ever-evolving field of catalysis.

References

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society, 137(9), 3085–3092.
• Fors, B. P., & Buchwald, S. L. (2010). A Multiligand Based Pd Catalyst for C-N Cross-Coupling Reactions. Journal of the American Chemical Society, 132(45), 15914–15917.
• Wikipedia. (2023).
• Surry, D. S., & Buchwald, S. L. (2010). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Organic Syntheses, 87, 199-215.
• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Chlorides. Journal of the American Chemical Society, 129(11), 3358–3366.
• Navarro, O., et al. (2005). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic Carbene)Pd(allyl)Cl Complexes. The Journal of Organic Chemistry, 70(25), 10307–10312.
• de la Cruz, P., et al. (2009). Intramolecular Mizoroki-Heck Reaction in the Synthesis of Heterocycles: Strategies for the Generation of Tertiary and Quaternary Centers. Current Organic Chemistry, 13(4), 343-363.
• Marion, N., & Nolan, S. P. (2007). N-Heterocyclic Carbenes in Palladium Catalysis.
• Bruno, N. C., Tudge, M. T., & Buchwald, S. L. (2013). Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. Chemistry – A European Journal, 19(31), 10178-10185.
• So, C. M., & Kwong, F. Y. (2011).
• Oestreich, M. (Ed.). (2009). The Mizoroki-Heck Reaction. John Wiley & Sons.
• Organic Chemistry Portal. Sonogashira Coupling.
• Chemistry LibreTexts. (2021). Sonogashira Coupling.
• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction.
• Wikipedia. (2023). Sonogashira coupling.
• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121.
• Alcarazo, M., et al. (2012). Palladium Complexes Derived From N,N-bidentate NH-iminophosphorane Ligands: Synthesis and Use as Catalysts in the Sonogashira Reaction. Dalton Transactions, 41(39), 12259-12269.
• Yin, L., & Liebscher, J. (2007). Carbon−Carbon Coupling Reactions Catalyzed by Heterogeneous Palladium Catalysts. Chemical Reviews, 107(1), 133-173.
• Taylor, Z. E., et al. (2020). Amine-directed Mizoroki–Heck arylation of free allylamines. Organic Chemistry Frontiers, 7(18), 2685-2691.
• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009-3066.
• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534–1544.
• Shen, Q., & Hartwig, J. F. (2008). [(CyPF-tBu)PdCl2]: An Air-Stable, One-Component, Highly Efficient Catalyst for Amination of Heteroaryl and Aryl Halides. Organic Letters, 10(18), 4109–4112.
• Bora, U. (2003). Mizoroki–Heck reaction, catalysis by nitrogen ligand Pd complexes and activation of aryl bromides. Journal of Organometallic Chemistry, 687(2), 247-252.
• Shekhar, S., et al. (2006). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2- and 4-Pyridyl Chlorides. The Journal of Organic Chemistry, 71(14), 5450–5452.
• Wolfe, J. P., & Buchwald, S. L. (2004). Palladium-Catalyzed Amination of Aryl Halides and Triflates. Topics in Current Chemistry, 219, 131-209.
• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination.
• Bariwal, J., & Van der Eycken, E. (2013). C–N bond forming cross-coupling reactions: an overview. Chemical Society Reviews, 42(23), 9283-9303.
• Kwong, F. Y., & Buchwald, S. L. (2004). A general, efficient, and inexpensive catalyst system for the coupling of aryl iodides and activated aryl bromides with amines. Organic Letters, 5(6), 793–796.

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• 15. Palladium complexes derived from N,N-bidentate NH-iminophosphorane ligands: synthesis and use as catalysts in the Sonogashira reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

Welcome to the technical support center for the synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (CAS 845885-85-0)[1]. This guide is designed for researchers, medicinal chemists, and process development scientists. We provide in-depth troubleshooting advice and detailed FAQs to address common challenges encountered during the synthesis of this and structurally related compounds. Our approach is grounded in established chemical principles to ensure you can navigate the complexities of your experiments with confidence.

Introduction to Synthetic Strategies

The synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine involves the formation of a C-N bond between the azepane ring and a neopentyl-like fragment. The primary challenges in this synthesis are ensuring high conversion, minimizing side products, and simplifying purification. Two common and effective strategies for constructing this molecule are Reductive Amination and Nucleophilic Alkylation . This guide will explore both pathways, offering detailed protocols and troubleshooting for each.

Part 1: Synthesis via Reductive Amination

This is often the preferred one-pot method for creating secondary and tertiary amines.[2] It involves the reaction of azepane with 3-hydroxy-2,2-dimethylpropanal, followed by in-situ reduction of the resulting iminium ion.

Proposed Experimental Protocol

Step 1: Imine/Enamine Formation and Reduction

• To a stirred solution of azepane (1.0 eq.) and 3-hydroxy-2,2-dimethylpropanal (1.1 eq.) in a suitable solvent (e.g., Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)), add a catalytic amount of acetic acid (0.1 eq.).

• Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the iminium intermediate.

• Cool the reaction mixture to 0 °C.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.) portion-wise over 30 minutes, ensuring the temperature remains below 10 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Step 2: Work-up and Purification

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Stir vigorously for 1 hour.

• Separate the organic layer, and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Concentrate the solution under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel to obtain 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine.

Reductive Amination Workflow Diagram

Caption: Workflow for Reductive Amination Synthesis.

Troubleshooting and FAQs for Reductive Amination

Q1: My reaction shows low or no conversion. What are the possible causes?

• Inefficient Imine/Enamine Formation: The equilibrium between the carbonyl, amine, and the iminium intermediate may not be favorable.

  • Solution: Ensure your starting materials are pure. The presence of water can hydrolyze the imine. Consider adding molecular sieves to the reaction mixture before adding the reducing agent.

• Suboptimal pH: Imine formation is typically favored under slightly acidic conditions (pH 4-5).

  • Solution: The catalytic acetic acid is crucial. If the pH is too low, the azepane will be protonated and non-nucleophilic. If it's too high, the carbonyl is not sufficiently activated.

• Inactive Reducing Agent: Sodium triacetoxyborohydride is moisture-sensitive.

  • Solution: Use a fresh bottle of the reducing agent or test its activity on a simpler substrate.

Q2: I am observing a significant amount of a side product corresponding to the reduction of the starting aldehyde.

• Cause: The reducing agent is too reactive and is reducing the aldehyde before imine formation.

  • Solution: Sodium triacetoxyborohydride is generally mild and selective for imines over aldehydes. However, if this is still an issue, ensure the imine formation has sufficient time to proceed before adding the reducing agent. You can also try a less reactive reducing agent like sodium cyanoborohydride (NaBH₃CN), but be mindful of its toxicity.

Q3: My final product is contaminated with a di-alkylated species.

• Cause: This is less common with a secondary amine like azepane, but if a primary amine was present as an impurity, it could lead to over-alkylation.

  • Solution: Ensure the purity of your starting azepane. Purification by distillation or column chromatography of the starting material may be necessary.

Parameter	Recommended Condition	Rationale
Solvent	DCM or DCE	Aprotic, good solubility for reactants.
Reducing Agent	Sodium Triacetoxyborohydride	Mild and selective for imines.
Catalyst	Acetic Acid	Facilitates imine formation.
Temperature	0 °C to Room Temperature	Controls reaction rate and minimizes side reactions.
Work-up	Aqueous NaHCO₃	Neutralizes acid and quenches the reaction.

Part 2: Synthesis via Nucleophilic Alkylation

This two-step approach involves first synthesizing a suitable electrophile from 3-amino-2,2-dimethylpropan-1-ol, followed by alkylation of azepane.

Proposed Experimental Protocol

Step 1: Synthesis of 3-chloro-2,2-dimethylpropan-1-amine

• To a solution of 3-amino-2,2-dimethylpropan-1-ol (1.0 eq.) in DCM at 0 °C, add thionyl chloride (SOCl₂) (1.2 eq.) dropwise.

• Allow the reaction to warm to room temperature and then heat to reflux for 4-6 hours.

• Monitor the reaction by TLC.

• Cool the reaction mixture and carefully quench with a saturated aqueous solution of NaHCO₃.

• Extract the product with DCM, dry the organic layer over Na₂SO₄, and concentrate to yield the crude 3-chloro-2,2-dimethylpropan-1-amine. This intermediate can often be used in the next step without further purification.

Step 2: Alkylation of Azepane

• To a solution of azepane (1.2 eq.) and a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5 eq.) in a polar aprotic solvent like acetonitrile or DMF, add the crude 3-chloro-2,2-dimethylpropan-1-amine (1.0 eq.).

• Heat the reaction mixture to 60-80 °C and stir for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Cool the reaction mixture, dilute with water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

Nucleophilic Alkylation Workflow Diagram

Caption: Workflow for Nucleophilic Alkylation Synthesis.

Troubleshooting and FAQs for Nucleophilic Alkylation

Q1: The formation of the chloro-intermediate is low-yielding or results in multiple products.

• Cause: The presence of the amine in the starting material can lead to side reactions with thionyl chloride.

  • Solution: Protect the amine group (e.g., as a Boc-carbamate) before reacting the alcohol with thionyl chloride. The protecting group can then be removed after the alkylation step.

Q2: The alkylation reaction is slow or incomplete.

• Cause: Insufficient reactivity of the electrophile or inadequate reaction conditions.

  • Solution: Consider converting the chloro-intermediate to a more reactive iodo-intermediate using Finkelstein conditions (reacting with NaI in acetone). Ensure your solvent is anhydrous and the temperature is maintained.

Q3: I am observing the formation of a quaternary ammonium salt.

• Cause: The product, a tertiary amine, can react with another molecule of the chloro-intermediate to form a quaternary salt.

  • Solution: Use a slight excess of azepane relative to the electrophile to favor the desired reaction. Adding the chloro-intermediate slowly to the solution of azepane can also minimize this side reaction.

Parameter	Recommended Condition	Rationale
Solvent	Acetonitrile or DMF	Polar aprotic solvents that facilitate SN2 reactions.
Base	TEA or DIPEA	Non-nucleophilic base to scavenge HCl produced.
Leaving Group	Chloride (or Iodide)	A good leaving group is essential for the alkylation.
Temperature	60-80 °C	Provides sufficient energy for the reaction to proceed.
Purification	Column Chromatography	To separate the product from unreacted starting materials and byproducts.

General Purification and Characterization

Purification: For both synthetic routes, flash column chromatography is the recommended method for purification. A gradient of ethyl acetate in hexanes with 1-2% triethylamine can be effective. The triethylamine helps to prevent the product from streaking on the silica gel.

Characterization:

• ¹H NMR: Expect signals for the azepane ring protons, the gem-dimethyl group (a singlet), and the methylene groups of the propanamine chain.

• ¹³C NMR: The spectrum should show distinct peaks for all 11 carbon atoms.

• Mass Spectrometry (MS): Electrospray ionization (ESI) should show a strong signal for the protonated molecular ion [M+H]⁺ at m/z 185.3.

References

• BenchChem. (n.d.). Troubleshooting low conversion rates in reductive amination. Retrieved from a hypothetical BenchChem technical note.
• Various Authors. (2016). Discussion on reductive amination issues. ResearchGate.

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• ChemBK. (n.d.). 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine. Retrieved from a hypothetical chemical supplier page.
• Reddit r/Chempros. (n.d.). Discussion on reductive amination procedures.
• Reddit r/OrganicChemistry. (n.d.). Troubleshooting a reductive amination reaction.
• ResearchGate. (n.d.). Intramolecular reductive aminations for the formation of azepanes.
• Kaur, M., et al. (2021). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. Current Organic Chemistry.

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• ChemScene. (n.d.). 3-(Azepan-1-yl)-N-methylpropan-1-amine. Retrieved from a hypothetical chemical supplier page.

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• LibreTexts Chemistry. (2019). Preparation of Amines via Reductive Amination. Retrieved from [Link]

• Yadav, M. R., et al. (2015). Regioselective Alkylation of 1,3,4,5-tetrahydrobenzo[d]azepin-2-one and Biological Evaluation of the Resulting Alkylated Products as Potentially Selective 5-HT₂c Agonists. Medicinal Chemistry Research.
• BenchChem. (n.d.). Application Notes and Protocols for the Purification of 3-piperazin-1-yl-1H-pyridazin-6-one. Retrieved from a hypothetical BenchChem technical note.
• Google Patents. (n.d.). A process for the purification of 3-amino-1,2-propanediol and 2-amino....
• Amerigo Scientific. (n.d.). 3-Azepan-1-yl-2,2-dimethylpropanal. Retrieved from a hypothetical chemical supplier page.

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Technical Support Center: Purification of Crude 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

Prepared by the Office of the Senior Application Scientist

Welcome to the dedicated technical support guide for the purification of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine. This document is designed for researchers, medicinal chemists, and process development professionals who may encounter challenges in obtaining this diamine at the desired purity. Our approach moves beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and adapt methodologies to your specific experimental context.

Understanding Your Crude Product: The First Step to Purity

Before selecting a purification strategy, a thorough analysis of your crude material is paramount. The synthetic route to 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine will dictate the likely impurity profile. Common contaminants may include unreacted starting materials, partially reacted intermediates, or byproducts from side reactions.

Frequently Asked Questions: Initial Crude Analysis

Q1: What are the essential first analytical steps for my crude sample? A1: We recommend a multi-pronged analytical approach:

• Thin-Layer Chromatography (TLC): A quick and inexpensive method to visualize the number of components in your mixture. For amines, it's crucial to use a modified solvent system (e.g., dichloromethane/methanol with 1-2% triethylamine) to prevent streaking on the acidic silica plate.[1]

• Proton NMR (¹H NMR): Provides structural confirmation of your target compound and can reveal the presence of major impurities and their approximate ratio to the product.

• LC-MS (Liquid Chromatography-Mass Spectrometry): Ideal for identifying the molecular weights of impurities, giving you critical clues about their identity.

Q2: My target compound is a diamine. How does this affect purification? A2: The presence of two basic nitrogen atoms—one primary and one tertiary—defines the molecule's behavior. This structure makes the compound highly polar and basic, leading to strong interactions with acidic stationary phases like silica gel.[2][3] It also presents the opportunity for selective salt formation, which can be a powerful purification tool.[4]

Purification Strategy Selection: A Logic-Driven Approach

There is no single "best" method for purification; the optimal choice depends on the scale of your reaction, the nature of the impurities, and the required final purity. The following decision tree provides a logical workflow for selecting your primary purification strategy.

Caption: Decision tree for selecting a purification method.

Comparison of Primary Purification Techniques

Technique	Pros	Cons	Best For...
High-Vacuum Distillation	Excellent for large scales; cost-effective; can remove non-volatile and very volatile impurities effectively.	Requires high vacuum due to the product's likely high boiling point; risk of thermal decomposition for heat-sensitive compounds.[5]	Large-scale synthesis (>5g) where impurities have significantly different boiling points.
Flash Chromatography	High resolution for separating compounds with similar polarities; applicable to a wide range of compounds.	Can be costly (solvents, silica); lower throughput; amines can irreversibly bind to silica, reducing yield.[2][3]	Small to medium scales (<5g) requiring high purity and for separating structurally similar impurities.
Acid-Base Extraction & Salt Crystallization	Highly effective for removing non-basic impurities; can yield very high purity material; scalable.	Product must be a solid or form a stable, crystalline salt; may not remove other basic impurities.[4][6]	Removing neutral or acidic impurities and when a crystalline solid product is achievable.

Technical Guide & Troubleshooting: Flash Column Chromatography

This is often the go-to method for small-scale purification in research settings. However, the basic nature of amines presents a unique challenge.

The Causality Behind the Challenge: Standard silica gel is acidic due to the presence of silanol (Si-OH) groups on its surface. The basic amine product can form a strong acid-base interaction with these groups, leading to poor separation, significant peak tailing, and in some cases, complete retention of the product on the column.[2][3]

Recommended Protocol: Amine Deactivated Chromatography

• Method Development (TLC):

  • Prepare a TLC developing chamber with a solvent system of 90:9:1 Dichloromethane:Methanol:Triethylamine .

  • Spot your crude material on a silica TLC plate.

  • Develop the plate. The ideal solvent system should give your product an Rf (retention factor) of ~0.3 .

  • Adjust the methanol concentration to change polarity. More methanol increases the Rf (moves the spot further up).

• Column Preparation:

  • Choose an appropriately sized column for your sample amount (typically a 40-100x mass ratio of silica to crude material).

  • Prepare a slurry of silica gel in your chosen mobile phase (including the triethylamine).

  • Pack the column with the slurry, ensuring no air bubbles are trapped.

• Sample Loading & Elution:

  • Dissolve your crude material in a minimal amount of the mobile phase or dichloromethane.

  • Alternatively, for less soluble materials, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and loading the resulting powder onto the top of the column.

  • Run the column, collecting fractions and monitoring them by TLC.

• Product Isolation:

  • Combine the pure fractions as identified by TLC.

  • Remove the solvent under reduced pressure using a rotary evaporator. Note that triethylamine (BP: 89.5 °C) may require co-evaporation with a solvent like toluene to remove completely.

Troubleshooting Chromatography Issues

Q: My compound is streaking badly on the TLC plate and won't move off the baseline. A: This is a classic sign of strong acid-base interaction.

• Immediate Fix: Ensure you have added a competing base like triethylamine (TEA) or ammonium hydroxide to your mobile phase.[1][7] A 1-2% concentration is a good starting point.

• Advanced Solution: If TEA is insufficient, consider using an alternative stationary phase. Amine-functionalized silica columns are commercially available and are designed to minimize these interactions, often providing excellent separation without mobile phase modifiers.[2] Basic alumina is another option.[3]

Q: I ran my column, but my product yield is very low. Where did it go? A: This often indicates irreversible binding to the silica gel.

• Cause: Even with TEA in the mobile phase, some highly basic compounds can bind permanently to the most acidic sites on the silica.

• Solution: Before loading your product, flush the packed column with one or two column volumes of the mobile phase containing the amine modifier.[1] This "deactivates" the most aggressive acidic sites. For future purifications, consider using amine-functionalized silica or reversed-phase chromatography.[2][8]

Q: My product is co-eluting with an impurity. A: This means your chosen solvent system does not have enough resolving power.

• Troubleshooting Steps:

  • Try a "flatter" solvent gradient if using an automated system.

  • Experiment with different solvent systems. Replacing methanol with isopropanol or adding a small percentage of a different solvent like ethyl acetate can alter selectivity and may resolve the compounds.

  • If normal phase fails, reversed-phase (C18) chromatography is an excellent alternative for polar amines.[3][8] A mobile phase of water/acetonitrile with a basic modifier (e.g., 0.1% TEA or ammonium hydroxide) is a good starting point.[3][7]

Technical Guide & Troubleshooting: High-Vacuum Distillation

For larger quantities, distillation can be highly efficient if the impurity profile is suitable.

The Causality Behind the Challenge: 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (MW: 184.33 g/mol ) is expected to have a high boiling point (>250 °C at atmospheric pressure). Heating amines to such high temperatures can cause them to oxidize and decompose, leading to yield loss and discoloration.[9][10] Therefore, vacuum distillation is mandatory to lower the boiling point to a safe temperature.

Recommended Protocol: Vacuum Distillation

• Setup: Assemble a fractional distillation apparatus rated for vacuum. Use a short-path distillation head for very high-boiling materials. Ensure all glass joints are properly sealed with vacuum grease.

• System Check: Attach the apparatus to a vacuum pump with a cold trap and a pressure gauge. Pump down the empty system to ensure it can reach and hold the target pressure (typically <1 mmHg).

• Distillation:

  • Charge the distillation flask with the crude material and a magnetic stir bar or boiling chips.

  • Slowly apply the vacuum. You may see some low-boiling solvents or impurities distill first.

  • Once the vacuum is stable, slowly heat the distillation flask using an oil bath.

  • Collect fractions based on the boiling point at the measured pressure. The main product should distill over a narrow temperature range.

• Shutdown: After collecting the product, cool the heating bath completely before slowly and carefully venting the system to atmospheric pressure.

Troubleshooting Distillation Issues

Q: The material in the distillation pot is turning dark brown or black. A: This is a clear sign of thermal decomposition.

• Cause: The temperature is too high.

• Solution: You must achieve a lower vacuum. Check your entire apparatus for leaks. A pressure of <0.5 mmHg is often required for compounds of this size. If your pump cannot achieve a lower pressure, distillation is not a suitable method.

Q: The pressure is fluctuating during the distillation. A: This is often caused by "bumping" or outgassing.

• Solution: Ensure vigorous stirring in the distillation pot. If the problem persists, degas the crude material before heating by holding it under full vacuum at room temperature for 30-60 minutes.

Technical Guide & Troubleshooting: Purification via Salt Crystallization

This elegant method uses the basicity of the amine to your advantage. By reacting the crude free-base (often an oil) with an acid, you can form a salt which is often a highly crystalline, easily handled solid.

Recommended Protocol: Hydrochloride Salt Formation

• Extraction: Dissolve the crude amine in a suitable organic solvent like ethyl acetate or diethyl ether.

• Acidification: Slowly add a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether, or gaseous HCl) while stirring. The hydrochloride salt of your product should precipitate out of the solution.

• Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid with fresh, cold organic solvent (e.g., diethyl ether) to remove any remaining non-basic impurities.

• Recrystallization (Optional): For the highest purity, recrystallize the salt from a suitable solvent system, such as ethanol/ether or isopropanol/hexane.[11][12]

• Liberation of Free Base: To recover the purified amine, dissolve the salt in water, basify the solution with aqueous NaOH or K₂CO₃ until pH > 12, and extract the free amine back into an organic solvent like dichloromethane or ethyl acetate.[13] Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the purified product.

Troubleshooting Crystallization Issues

Q: When I added the acid, my product separated as a sticky oil, not a solid. A: This is a common problem known as "oiling out."

• Cause: The salt is precipitating from a supersaturated solution too quickly, or its melting point is below the current temperature.

• Solution:

  • Try adding the acid more slowly and at a lower temperature (e.g., in an ice bath).

  • Use a more dilute solution of your crude material.

  • After oiling out, try scratching the inside of the flask with a glass rod at the oil-solvent interface to induce crystallization. Adding a "seed crystal" from a previous successful batch is also highly effective.

Q: How do I choose a good recrystallization solvent for the salt? A: The ideal solvent is one in which the salt is soluble when hot but sparingly soluble when cold.[12]

• Screening Process: Place a small amount of your salt in several test tubes. Add a small volume of different solvents (e.g., ethanol, isopropanol, acetone, ethyl acetate) and observe solubility at room temperature and upon heating. A good system is often a binary mixture, like an alcohol in which the salt is soluble, and an ether or hydrocarbon in which it is not. You dissolve the salt in the minimum amount of the hot "good" solvent and then slowly add the "bad" solvent until the solution becomes cloudy, then reheat to clarify and cool slowly.[11]

References

• Biotage. (2023). Is there an easy way to purify organic amines? [Online]. Available at: [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography? [Online]. Available at: [Link]

• Sulfur Recovery Engineering Inc. (n.d.). Amine Troubleshooting. [Online]. Available at: [Link]

• Feldman, J., & Seyler, J. K. (1967). U.S. Patent No. 3,417,141. Washington, DC: U.S. Patent and Trademark Office.

• Scribd. (n.d.). Amine Plant Troubleshooting and Optimization. [Online]. Available at: [Link]

• Nakhle, S. (2019). Case studies of troubleshooting amine treating foaming—Part 1. Gas Processing & LNG. [Online]. Available at: [Link]

• Cordier, Y., & Schirrmann, J. (2006). U.S. Patent Application No. 10/551,801. Washington, DC: U.S. Patent and Trademark Office.

• Sulfur Recovery Engineering Inc. (2024). Troubleshooting — SRU and Amine Blog. [Online]. Available at: [Link]

• Science Forums. (2011). Amine purification. [Online]. Available at: [Link]

• GENERAL OPERATING PROBLEMS AND THEIR SOLUTIONS OF NATURAL GAS SWEETENING PROCESS (AMINE SYSTEM). (n.d.). [Online]. Available at: [Link]

• De Angelis, F. M. (1967). U.S. Patent No. 3,337,630. Washington, DC: U.S. Patent and Trademark Office.

• Reddit. (2022). Amine workup. [Online]. Available at: [Link]

• ChemistInJapan. (2010). [Lab 6] Distilling Amines... Again. YouTube. [Online]. Available at: [Link]

• Teledyne ISCO. (2012). RediSep C-18 reversed phase column Purification of primary amines. [Online]. Available at: [Link]

• ResearchGate. (n.d.). Diamines for Polymer Materials via Direct Amination of Lipid- and Lignocellulose-based Alcohols with NH3. [Online]. Available at: [Link]

• Reddit. (2022). Chromotography with free amines? [Online]. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [Online]. Available at: [Link]

• Chemistry LibreTexts. (2021). 2.1: RECRYSTALLIZATION. [Online]. Available at: [Link]

• Grunch, C. S., & Say, C. G. (1975). U.S. Patent No. 3,864,402. Washington, DC: U.S. Patent and Trademark Office.

• MH Chem. (2022). How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. YouTube. [Online]. Available at: [Link]

• University of California, Irvine. (n.d.). Recrystallization and Crystallization. [Online]. Available at: [Link]

• Pingen, D., et al. (2018). Diamines for Polymer Materials via Direct Amination of Lipid- and Lignocellulose-based Alcohols with NH3. ChemCatChem. [Online]. Available at: [Link]

• Royal Society of Chemistry. (2016). Carrying out a recrystallisation. YouTube. [Online]. Available at: [Link]

• ChemBK. (n.d.). 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine. [Online]. Available at: [Link]

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• 2. biotage.com [biotage.com]
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preventing elimination side products in amine synthesis

Guide: Preventing and Troubleshooting Elimination Side Products in Amine Synthesis

Welcome to the technical support center. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges with elimination side reactions during amine synthesis. As experienced scientists know, the synthesis of amines is often a competitive process where desired nucleophilic substitution pathways are challenged by elimination reactions, leading to the formation of undesired olefin byproducts. This not only reduces the yield of the target amine but also complicates purification processes.

This document provides in-depth, experience-driven insights into why elimination occurs and presents actionable, evidence-based strategies to minimize it. We will move beyond simple procedural lists to explain the underlying chemical principles, enabling you to make informed decisions in your experimental design.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem

Question 1: I'm seeing a significant amount of an alkene byproduct in my reaction to synthesize a secondary amine via nucleophilic substitution. What is happening?

This is a classic case of competing reaction pathways: the desired bimolecular nucleophilic substitution (SN2) and the undesired bimolecular elimination (E2). Both reactions are often promoted by the same conditions.

• The SN2 Pathway (Desired): Your amine nucleophile attacks the electrophilic carbon of your alkyl halide, displacing the leaving group and forming the new C-N bond.

• The E2 Pathway (Undesired): Your amine, acting as a base, abstracts a proton from a carbon atom adjacent (beta-position) to the carbon bearing the leaving group. This induces a cascade where the C-H bond electrons form a new C=C double bond, simultaneously ejecting the leaving group.

Controlling Factors: The balance between SN2 and E2 is dictated by several factors:

• Steric Hindrance: Bulky amines or sterically hindered alkyl halides favor elimination. The nucleophile finds it easier to access a peripheral proton (E2) than to perform a backside attack on a crowded electrophilic center (SN2).

• Basicity of the Amine: More basic amines are stronger proton abstractors and will favor the E2 pathway.

• Leaving Group: Good leaving groups (e.g., tosylates, triflates, iodide) accelerate both reactions.

• Solvent: Polar aprotic solvents (like DMSO, DMF) are generally preferred for SN2 reactions as they solvate the cation but leave the nucleophile relatively free.

Here is a diagram illustrating this competitive relationship:

Caption: Competition between SN2 and E2 pathways in amine synthesis.

Question 2: My reductive amination is giving me low yields and I suspect an elimination-related side product. How is this possible?

While classic E2 is less common here, elimination can still occur, typically through an enamine intermediate, especially if your carbonyl compound has alpha-protons.

The Mechanism:

• The amine and carbonyl compound form a hemiaminal, which then dehydrates to an imine (or iminium ion). This is the desired path.

• However, if the iminium ion has a proton on a carbon adjacent to the C=N bond, a base (another amine molecule, for instance) can abstract this proton.

• This leads to the formation of an enamine, which is a stable intermediate. This enamine may not be efficiently reduced to the target amine, effectively acting as a sink and lowering your overall yield.

Troubleshooting Focus:

• pH Control: The dehydration step to form the iminium ion is acid-catalyzed. However, too low a pH will protonate your amine, rendering it non-nucleophilic. The optimal pH is typically between 4 and 6.

• Reducing Agent: Use a hydride reagent that is selective for the iminium ion over the carbonyl starting material. Sodium triacetoxyborohydride (STAB) is often the reagent of choice because it is less basic and more selective than sodium borohydride (NaBH₄), reducing the likelihood of enamine formation.

Section 2: Troubleshooting Guide - Practical Solutions for Common Problems

This section provides a structured approach to troubleshooting elimination side products.

Symptom / Observation	Probable Cause	Recommended Solution(s)	Scientific Rationale
High Alkene:Amine Ratio in Alkylation	E2 Pathway Dominance	1. Lower the reaction temperature. 2. Switch to a less sterically hindered amine or alkyl halide. 3. Use a less basic amine, if possible. 4. Change solvent to a polar aprotic one (e.g., DMSO, acetonitrile).	1. Elimination reactions often have a higher activation energy than substitution; lower temperatures favor the SN2 pathway.2. Reduces steric clash, making the SN2 backside attack more favorable.3. A less basic nucleophile is less likely to abstract a proton. 4. Polar aprotic solvents stabilize the SN2 transition state more effectively than the E2 transition state.
Reaction stalls; low yield in reductive amination	Enamine Formation	1. Optimize pH to 4-6. 2. Switch reducing agent to Sodium Triacetoxyborohydride (STAB). 3. Use a protic solvent like methanol or ethanol.	1. This pH range optimally facilitates iminium ion formation without deactivating the amine nucleophile.2. STAB is a milder, less basic reducing agent that selectively reduces the iminium ion as it forms, preventing its conversion to a stable enamine.3. Protic solvents can help protonate the enamine, shifting the equilibrium back towards the iminium ion, which can then be reduced.
Over-alkylation and subsequent Hofmann elimination observed	Quaternary Ammonium Salt Formation	1. Use a large excess of the primary amine. 2. Consider an alternative synthesis route like Gabriel or azide synthesis.	1. A large excess of the primary amine ensures the alkyl halide is more likely to react with it than with the newly formed secondary amine product, preventing the formation of tertiary amines and quaternary salts. 2. These methods are specifically designed to produce primary amines cleanly without risk of over-alkylation and subsequent elimination.

Section 3: Validated Experimental Protocols

Protocol 1: Minimizing E2 Elimination in the Synthesis of N-benzyl-2-phenylethylamine

This protocol demonstrates the synthesis of a secondary amine from a primary alkyl halide where E2 elimination is a significant risk.

Objective: To maximize the SN2 pathway over the E2 pathway.

Reaction: Phenylethyl bromide + Benzylamine → N-benzyl-2-phenylethylamine

Caption: Workflow for minimizing E2 byproducts.

Step-by-Step Methodology:

• Reagent Preparation: To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add phenylethyl bromide (1.0 eq), benzylamine (1.2 eq), and finely ground potassium carbonate (K₂CO₃, 2.0 eq).

  • Expert Insight: A mild, non-nucleophilic inorganic base like K₂CO₃ is used instead of another equivalent of the amine or a stronger base (like triethylamine) to minimize the basicity of the reaction mixture, thereby disfavoring the E2 pathway.

• Solvent Choice: Add anhydrous acetonitrile (MeCN) to the flask to create a 0.5 M solution with respect to the alkyl halide.

  • Expert Insight: Acetonitrile is a polar aprotic solvent that effectively solvates cations while leaving the amine nucleophile "naked" and highly reactive for the SN2 attack. It does not promote E2 as strongly as protic solvents might.

• Temperature Control: Place the flask in a pre-heated oil bath at 40-45 °C.

  • Expert Insight: The reaction is run at a slightly elevated but still low temperature. This provides enough energy to overcome the activation barrier for SN2 without significantly populating the higher-energy transition state of the E2 reaction.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the phenylethyl bromide is consumed (typically 12-18 hours).

• Workup and Purification: Upon completion, cool the reaction to room temperature, filter off the K₂CO₃, and concentrate the filtrate under reduced pressure. The residue can then be purified by column chromatography to isolate the desired secondary amine.

References

• Organic Chemistry, 2nd Edition. Klein, D. R. (2013). John Wiley & Sons. [Link]

• Advanced Organic Chemistry, Part A: Structure and Mechanisms, 5th Edition. Carey, F. A., & Sundberg, R. J. (2007). Springer. [Link]

• Reductive Amination. Organic Chemistry Portal. [Link]

• Sodium Triacetoxyborohydride. Organic Chemistry Portal. [Link]

Technical Support Center: Enhancing the Stability of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

Welcome to the technical support center for 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for stability-related challenges encountered during experimental work with this compound. As your dedicated scientific resource, this document moves beyond simple protocols to explain the underlying chemical principles, ensuring the integrity and success of your research.

Introduction to 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine Stability

3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is a molecule featuring a tertiary amine within a saturated azepane ring and a primary amine. This combination of functional groups makes the compound susceptible to specific degradation pathways, primarily oxidation and, to a lesser extent, reactions influenced by pH and environmental factors. Understanding and mitigating these degradation pathways are critical for ensuring the compound's purity, potency, and overall stability throughout its lifecycle, from synthesis and storage to formulation and analytical testing.

The azepane scaffold is a valuable motif in medicinal chemistry, offering unique conformational flexibility.[1][2] However, like many amine-containing compounds, ensuring its stability, particularly in plasma or during long-term storage, is a crucial aspect of the drug development process.[3][4]

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common questions and issues related to the stability of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, providing both theoretical explanations and practical solutions.

FAQ 1: What are the primary degradation pathways for 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine?

Answer: The primary degradation pathways for this compound are anticipated to be oxidation and pH-dependent reactions .

• Oxidation: The tertiary amine within the azepane ring is susceptible to oxidation, which can lead to the formation of an N-oxide. The primary amine is also prone to oxidation, potentially forming various degradation products. Oxidation can be initiated by atmospheric oxygen, trace metal ions, or peroxide impurities in solvents and excipients.[5][6] Aromatic amines are particularly well-known for their ability to scavenge free radicals, highlighting the general reactivity of amines with oxidative species.[7]

• pH-Dependent Degradation: The stability of amines is often highly dependent on the pH of their environment.[8][9] At alkaline pH, the lone pair of electrons on the nitrogen atoms is more available, potentially increasing susceptibility to oxidation. Conversely, at acidic pH, the amines will be protonated, which can significantly slow down certain degradation reactions, such as oxidation.[6] However, extreme pH conditions (both acidic and basic) can catalyze other reactions, such as hydrolysis of any susceptible functional groups if present in analogues.[9]

• Photodegradation: Exposure to light, particularly UV radiation, can provide the energy to initiate degradation reactions.[10][11] It is crucial to protect amine-containing compounds from light to prevent the formation of photodegradants.

• Thermal Degradation: While generally more stable than primary or secondary amines in some contexts, tertiary amines can undergo thermal degradation at elevated temperatures.[12] For many amines, significant thermal degradation, especially in the presence of CO2, occurs at temperatures above 120°C.[13][14]

Troubleshooting Guide: Identifying Degradation

Issue: You observe new, unexpected peaks in your HPLC or LC-MS analysis of a sample of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine.

Workflow:

Caption: Workflow for Investigating Unexpected Peaks.

FAQ 2: How can I prevent oxidative degradation of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine during storage and in formulation?

Answer: Preventing oxidation is a multi-faceted approach involving control of the chemical and physical environment.

• Use of Antioxidants: Incorporating antioxidants is a highly effective strategy.[15]

  • Chain-breaking antioxidants, such as butylated hydroxytoluene (BHT) and butylated hydroxyanisole (BHA), scavenge free radicals.[15]

  • Reducing agents, like ascorbic acid, are preferentially oxidized.[15]

  • Chelating agents, such as citric acid or EDTA, can sequester metal ions that catalyze oxidation.[15] A recent study demonstrated that antioxidants like ascorbic acid and alpha-tocopherol can inhibit nitrosamine formation in drug products by over 80%, highlighting their protective effects for amine-containing molecules.[16]

• Inert Atmosphere: Storing the compound under an inert atmosphere, such as nitrogen or argon, displaces oxygen and minimizes the potential for oxidation.[17] This is particularly important for long-term storage of the neat compound or in solution.

• pH Control: Maintaining a slightly acidic pH can enhance stability by protonating the amine groups, which reduces their susceptibility to oxidation.[6] The selection of an appropriate buffer system is crucial in liquid formulations.[9]

• Excipient Selection: For solid formulations, care must be taken in selecting excipients.

  • Avoid excipients with known incompatibilities with amines, such as lactose, which can participate in the Maillard reaction.[5]

  • Be mindful of peroxide impurities in excipients like povidone, which can initiate oxidation.[5]

Data Summary: Common Antioxidants for Amine Stabilization

Antioxidant Class	Examples	Mechanism of Action	Typical Concentration
Chain-Breaking	BHT, BHA, α-tocopherol	Scavenges free radicals to interrupt the propagation of oxidative chain reactions.[15]	0.01-0.1%[15]
Reducing Agents	Ascorbic acid, Ascorbyl palmitate	Preferentially oxidized, thus protecting the active pharmaceutical ingredient (API).[15]	Varies based on formulation
Chelating Agents	Citric acid, EDTA	Forms complexes with metal ions, preventing them from catalyzing oxidation.[15]	Varies based on formulation

FAQ 3: What analytical methods are best for assessing the stability of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine?

Answer: A stability-indicating analytical method is essential to accurately quantify the parent compound and separate it from any potential degradation products. High-Performance Liquid Chromatography (HPLC) is the most common and robust technique for this purpose.

• HPLC with UV and/or Mass Spectrometric (MS) Detection:

  • A reversed-phase C18 column is a good starting point for method development.

  • UV detection may be challenging as aliphatic amines often lack a strong chromophore. Derivatization with a UV-active or fluorescent tag can be employed to enhance sensitivity.

  • LC-MS is highly recommended as it provides mass information, which is invaluable for identifying unknown degradation products.[18]

Protocol: Stability-Indicating HPLC Method Development

Objective: To develop an HPLC method capable of separating 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine from its potential degradation products.

Methodology:

• Forced Degradation Studies: Intentionally degrade the compound under various stress conditions to generate degradation products.[19][20] This is a regulatory requirement and essential for method validation.[21][22]

  • Acidic/Basic Hydrolysis: Treat with HCl and NaOH at elevated temperatures.

  • Oxidative Degradation: Treat with hydrogen peroxide.

  • Thermal Degradation: Heat the solid or a solution.

  • Photodegradation: Expose to light according to ICH Q1B guidelines.[10][23][24]

• Chromatographic Conditions Development:

  • Column: Start with a C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Use a gradient elution with a mixture of an aqueous buffer (e.g., ammonium formate or acetate for MS compatibility) and an organic solvent (e.g., acetonitrile or methanol).

  • Detection: Use a mass spectrometer to monitor the parent compound and any new peaks that appear in the stressed samples.

• Method Validation: Once separation is achieved, validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Caption: Workflow for Developing a Stability-Indicating Method.

References

• Antioxidant action mechanisms of hindered amine stabilisers. ResearchGate. Available at: [Link]

• From food to pharma: antioxidant scavengers as a viable strategy to mitigate nitrosamines in drugs. Manufacturing Chemist. Available at: [Link]

• Recent Advances in Synthesis, Mechanism of Action and Therapeutic Applications of Azepines. JOURNAL OF PHARMA INSIGHTS AND RESEARCH. Available at: [Link]

• Structure-based optimization of novel azepane derivatives as PKB inhibitors. PubMed. Available at: [Link]

• Effect of pH on stability of drugs, importance of pH on stability of drugs. Slideshare. Available at: [Link]

• Commercially available drugs contain azepine derivatives. ResearchGate. Available at: [Link]

• Thermal degradation rates of different amines. ResearchGate. Available at: [Link]

• Stabilizer Excipients. American Pharmaceutical Review. Available at: [Link]

• amines, aliphatic 2010. CDC. Available at: [Link]

• Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. ACS Publications. Available at: [Link]

• Impact of Solvent on the Thermal Stability of Amines. PMC - NIH. Available at: [Link]

• Inhibition of amine oxidation. Google Patents.

• How Excipients Shape Drug Effectiveness. DrugPatentWatch. Available at: [Link]

• Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate. Available at: [Link]

• How to prevent/minimize rapid air oxidation or arylamine, in particular, 4-aminopyrazole prepare by reducing the nitro derivative using Pd/C and H2. ResearchGate. Available at: [Link]

• Determination of aliphatic amines by high-performance liquid chromatography-amperometric detection after derivatization with naphthalene-2,3-dicarboxaldehyde. ResearchGate. Available at: [Link]

• Antioxidant activity and mechanism of action of some synthesised Phenolic acid amides of aromatic amines. ResearchGate. Available at: [Link]

• Pharmaceutical formulations including an amine compound. Google Patents.

• Amine Thermal Degradation. Bryan Research & Engineering, LLC. Available at: [Link]

• THERMAL DEGRADATION OF AMINES FOR CO2 CAPTURE. University of Kentucky. Available at: [Link]

• Degradation of amines in CO Capture. SINTEF. Available at: [Link]

• Forced degradation studies. MedCrave online. Available at: [Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products. European Medicines Agency. Available at: [Link]

• Forced degradation and impurity profiling. ScienceDirect. Available at: [Link]

• Oxidation of Drugs during Drug Product Development: Problems and Solutions. PMC - NIH. Available at: [Link]

• Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution. PubMed. Available at: [Link]

• The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. NIH. Available at: [Link]

• Key Considerations for Stabilizing Oxidation-Prone Lipid-Based Drug Delivery Systems. American Pharmaceutical Review. Available at: [Link]

• Safeguarding Amines from Oxidation by Enabling Technologies. National Energy Technology Laboratory. Available at: [Link]

• STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. ICH. Available at: [Link]

• Stability testing of existing active substances and related finished products. European Medicines Agency. Available at: [Link]

• ICH Q1B: Complete Guide to Photostability Testing. YouTube. Available at: [Link]

• Stability Studies and Testing of Pharmaceuticals: An Overview. LCGC International. Available at: [Link]

• How does pH affect drug delivery?. Patsnap Synapse. Available at: [Link]

• Photostability testing theory and practice. Q1 Scientific. Available at: [Link]

• ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. Available at: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. NIH. Available at: [Link]

• Forced degradation studies for drug substances and drug products- scientific and regulatory considerations. ResearchGate. Available at: [Link]

• Trace-level aliphatic amines in cationic pharmaceutical ingredients. LabRulez LCMS. Available at: [Link]

• 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine. ChemBK. Available at: [Link]

• Developments in the Aerobic Oxidation of Amines. ACS Publications. Available at: [Link]

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• 5. Active Pharmaceutical Ingredient (API) Stability in Solid Dose Formulation [sigmaaldrich.com]
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troubleshooting low conversion in 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine reactions

Introduction

This technical guide is designed for researchers, chemists, and drug development professionals involved in the synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (CAS 845885-85-0).[1] The synthesis of this molecule presents unique challenges, primarily due to the steric hindrance imposed by the 2,2-dimethylpropyl (neopentyl) core. This steric bulk can significantly impede key reaction steps, often leading to low conversion rates and the formation of side products.

The most common and logical synthetic approach involves a two-step sequence:

• Nucleophilic Substitution: Reaction of a suitable 3-substituted-2,2-dimethylpropanal precursor with azepane to form the intermediate, 2,2-dimethyl-3-(azepan-1-yl)propanal.

• Reductive Amination: Conversion of the intermediate aldehyde to the target primary amine using an ammonia source and a suitable reducing agent.

This guide provides a structured, question-and-answer-based approach to troubleshoot common issues encountered during this synthesis, grounded in mechanistic principles and field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: What is the primary reason for low conversion in this specific synthesis?

The core issue is steric hindrance. The neopentyl-like backbone, with its quaternary carbon adjacent to the reaction center, dramatically slows down reactions that require backside attack (like SN2 substitutions) or the formation of bulky intermediates.[2][3][4][5] This affects both the initial formation of the C-N bond with the bulky azepane ring and the subsequent reductive amination step.

Q2: Which synthetic step is the most common bottleneck?

Both steps can be challenging, but the initial nucleophilic substitution to form the C(sp³)-N(azepane) bond is often the rate-limiting step. SN2 reactions on neopentyl halides are notoriously slow, sometimes occurring up to 105 times slower than on less hindered primary alkyl halides.[5] Consequently, if this step is inefficient, the overall yield will be poor regardless of the success of the subsequent reductive amination.

Q3: What are the critical reaction parameters to monitor for success?

There are three critical areas to monitor:

• Reagent Purity and Stoichiometry: Anhydrous solvents and high-purity starting materials are essential. Water can hydrolyze imine intermediates and deactivate certain reducing agents.[6]

• Reaction Temperature: While heating can overcome activation energy barriers, it can also promote side reactions like aldol condensations or elimination.[7] Careful temperature control is key.

• pH Control: Reductive amination is highly pH-dependent. The reaction requires a slightly acidic environment (pH 4-6) to catalyze imine formation without fully protonating and deactivating the amine nucleophile.[6][8]

Systematic Troubleshooting Guide

This guide is structured to follow the logical flow of the synthesis. Begin with Section 1 to validate your foundational setup before proceeding to troubleshoot specific reaction steps.

Section 1: Starting Materials & Reaction Setup

Q: My reaction is completely stalled or shows minimal conversion. Where should I start?

A: Always start by verifying your reagents and setup. Before investigating complex mechanistic issues, confirm the following:

• Solvent Purity: Are you using an anhydrous solvent? Reductive aminations using hydride reagents like sodium triacetoxyborohydride (NaBH(OAc)₃) are water-sensitive.[8] Use freshly dried solvents or solvents from a sealed bottle.

• Reagent Quality:

  • Aldehyde: Aldehydes can oxidize to carboxylic acids on storage or undergo polymerization. Check the purity of your 3-substituted-2,2-dimethylpropanal precursor by NMR or GC-MS.

  • Azepane: Azepane is hygroscopic and can absorb atmospheric CO₂. Use freshly distilled or purchased high-purity azepane.

  • Reducing Agent: Hydride reducing agents can degrade with improper storage. If in doubt, use a new bottle or test the agent on a simpler, reliable reaction.

• Inert Atmosphere: If using sensitive reagents, ensure your reaction is set up under an inert atmosphere (Nitrogen or Argon) to prevent degradation from oxygen or moisture.

Section 2: Troubleshooting the Nucleophilic Substitution Step

This section assumes you are synthesizing the intermediate 2,2-dimethyl-3-(azepan-1-yl)propanal from a precursor like 3-chloro- or 3-bromo-2,2-dimethylpropanal and azepane.

Q: My analysis (TLC, GC-MS) shows a large amount of unreacted 3-halo-2,2-dimethylpropanal. Why is the reaction so slow?

A: This is the expected consequence of steric hindrance at the neopentyl position. The bulky tert-butyl-like group shields the carbon from backside attack by the azepane nucleophile, severely slowing the SN2 reaction.[2][9]

Solutions:

• Increase Reaction Temperature: This is the most common strategy to overcome the high activation energy. Refluxing in a suitable solvent (e.g., acetonitrile, DMF) for an extended period (24-72 hours) is often necessary.

• Use a More Reactive Leaving Group: The rate of substitution follows the trend I > Br > Cl > OTs.[5] If you are using a chloro- precursor, switching to the bromo- or iodo- analog will significantly accelerate the reaction.

• Add a Catalyst: The Finkelstein reaction principle can be applied. Adding a catalytic amount of sodium iodide (NaI) can convert a chloro- or bromo-precursor in situ to the more reactive iodo-intermediate.

• Increase Nucleophile Concentration: Using a slight excess of azepane (1.2-1.5 equivalents) can help push the reaction forward, but be mindful of purification challenges later.

Section 3: Troubleshooting the Reductive Amination Step

This section addresses the conversion of 2,2-dimethyl-3-(azepan-1-yl)propanal to the final product using an ammonia source (e.g., ammonium acetate, ammonia in methanol).

Q: My TLC/GC-MS shows the presence of the starting aldehyde but no desired amine product. What's wrong?

A: This points to a failure in the initial imine/iminium ion formation, which is the necessary first step before reduction can occur. [6]

Solutions:

• Optimize pH: The equilibrium between the aldehyde and amine to form the imine is catalyzed by mild acid (pH 4-6).[6]

  • Too Acidic (pH < 4): Your ammonia source will be fully protonated to NH₄⁺, rendering it non-nucleophilic.

  • Too Basic (pH > 7): The acid catalysis required for carbonyl activation and dehydration is absent.

  • Action: Add a catalytic amount of acetic acid (AcOH).[10][11] If using ammonium acetate as the ammonia source, it often provides a sufficient buffer.

• Remove Water: Imine formation is a condensation reaction that produces water. This equilibrium can be driven towards the product by removing water as it forms.[8]

  • Action: Add a dehydrating agent like activated molecular sieves (3Å or 4Å) to the reaction mixture.

• Increase Concentration/Temperature: Gently heating the mixture of the aldehyde and ammonia source (e.g., to 40-50 °C) for an hour before adding the reducing agent can help favor imine formation.

Q: I see consumption of my aldehyde, but my main product is the corresponding alcohol, 3-(Azepan-1-yl)-2,2-dimethylpropan-1-ol. Why?

A: Your reducing agent is reducing the aldehyde faster than the iminium ion. This occurs if the reducing agent is too powerful or if imine formation is slow.

Solutions:

• Switch to a More Selective Reducing Agent: This is the most critical fix. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for reductive aminations precisely because it is a mild hydride donor that reduces iminium ions much faster than it reduces aldehydes or ketones.[12][13][14] Agents like sodium borohydride (NaBH₄) are more aggressive and can readily reduce the starting aldehyde, especially if imine formation is slow.

• Ensure One-Pot Protocol Order: When performing a one-pot reaction, always mix the aldehyde and the amine first to allow the imine to form before introducing the reducing agent.[7][13]

Section 4: Visualization & Data

Overall Synthetic Pathway

Caption: Decision tree for troubleshooting low conversion.

Recommended Reaction Conditions

Parameter	Step 1 (Substitution)	Step 2 (Reductive Amination)	Rationale
Solvent	Acetonitrile, DMF	1,2-Dichloroethane (DCE), THF	DCE is preferred for NaBH(OAc)₃ reactions as it's aprotic and effective. [11][12]
Temperature	80 °C - Reflux	Room Temperature	High temp is needed for the slow SN2 step; RT is sufficient for the mild reduction.
Key Reagent	NaI (catalyst)	NaBH(OAc)₃ (1.2-1.5 eq)	NaI facilitates the substitution; NaBH(OAc)₃ ensures selective reduction of the imine. [13]
Additive	Phase Transfer Catalyst (optional)	Acetic Acid (0-1 eq), Mol. Sieves	Acetic acid catalyzes imine formation; sieves remove water to drive equilibrium. [8][10]
Duration	24 - 72 hours	12 - 24 hours	Step 1 is kinetically slow; Step 2 typically proceeds to completion overnight. [8]

Appendix A: Recommended Analytical Protocol

In-process monitoring by Thin Layer Chromatography (TLC):

• Mobile Phase: A starting point is a 90:10:1 mixture of Dichloromethane (DCM) : Methanol (MeOH) : Ammonium Hydroxide (NH₄OH). Adjust polarity as needed.

• Stationary Phase: Silica gel plates.

• Visualization:

  • UV Light (254 nm): To visualize aromatic impurities if any.

  • Ninhydrin Stain: This is crucial. It will stain the primary amine product (typically yellow/purple) and will not stain the intermediate aldehyde or the tertiary amine formed in step 1.

  • Potassium Permanganate Stain: This will stain the aldehyde and the amine product but may be less specific.

• Analysis: A successful reaction will show the disappearance of the starting material spot and the appearance of a new, lower Rf spot that is ninhydrin-positive.

Appendix B: Baseline Experimental Protocol

Disclaimer: This protocol is a representative example and should be optimized for specific laboratory conditions and substrate scales.

Step 2: Reductive Amination of 2,2-dimethyl-3-(azepan-1-yl)propanal

• To a stirred solution of 2,2-dimethyl-3-(azepan-1-yl)propanal (1.0 eq) in anhydrous 1,2-dichloroethane (DCE), add ammonium acetate (5-10 eq).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 15 minutes. The addition may be slightly exothermic. [8]4. Stir the reaction at room temperature for 12-24 hours. Monitor the reaction's progress by TLC for the disappearance of the aldehyde.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Transfer the mixture to a separatory funnel, extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the final product.

References

• Benchchem. Troubleshooting low conversion rates in reductive amination. 6

• Organic Chemistry Portal. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. 12

• Myers, A. Chem 115: C–N Bond-Forming Reactions: Reductive Amination. 10

• Organic Chemistry Portal. Sodium triacetoxyborohydride. 13

• Benchchem. Troubleshooting low conversion in the reductive amination for "N-(4-Methoxybenzyl)butan-1-amine". 8

• Carlson, M. W., et al. A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride. Journal of Chemical Education. 7

• Abdel-Magid, A. F., et al. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. 11

• Wikipedia. Reductive amination. 14

• Bornschein, C., et al. The synthesis of sterically hindered amines by a direct reductive amination of ketones. Chemical Communications. 15

• Forcher, A., et al. Synthesis of Hindered Tertiary Amines by a Mild Reductive Amination Procedure. ResearchGate. 16

• Benchchem. Technical Support Center: Troubleshooting Low Conversion Rates in Catalytic Amination. 17

• organicnotes. 7-14) Neopentyl Halides React Slowly in Substitution Processes. 2

• Quora. Why is nucleophilic substitution in neopentyl halide slow? 3

• Reddit. Reductive amination difficulties - poor conversion. 18

• Chemistry Stack Exchange. SN2: Neopentyl halides and methyl halides. 4

• Kölmel, D. K., et al. Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton. ACS Omega. 5

• ChemBK. 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine. 1

• Reddit. Struggling with Reductive Amination: Tips for Isolating My Amine Product? 19

• YouTube. Substitution Reactions of Neopentyl Halides. 9

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• 5. pubs.acs.org [pubs.acs.org]
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• 11. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
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• 19. reddit.com [reddit.com]

Technical Support Center: Synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

Welcome to the technical support guide for the synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine. This resource is tailored for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice, frequently asked questions, and detailed protocols. Our focus is on providing practical, field-proven insights into the selection of alternative bases for this challenging synthesis, moving beyond standard procedures to address common experimental hurdles.

Introduction: The Challenge of Synthesizing a Sterically Hindered Amine

The synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, a sterically hindered tertiary amine, typically proceeds via a reductive amination pathway. This involves the reaction of a carbonyl compound, such as 3-hydroxy-2,2-dimethylpropanal, with a secondary amine, azepane, to form an iminium ion intermediate, which is then reduced to the final product.

The primary challenge in this synthesis lies in the steric hindrance around both the neopentyl aldehyde and the azepane ring. This can impede the initial formation of the iminium ion, a crucial step for the success of the reaction. The choice of base is therefore critical; it must be non-nucleophilic to avoid competing with the azepane in reacting with the aldehyde and sufficiently strong to facilitate the necessary proton transfers for imine formation.

This guide will explore alternatives to commonly used bases like triethylamine (TEA), providing a comparative analysis to help you optimize your synthesis for higher yields and purity.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here we address common issues encountered during the synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine and provide actionable solutions.

Q1: My reaction is showing low or no conversion to the desired product. What are the likely causes?

A1: Low conversion is a frequent issue, often stemming from inefficient iminium ion formation due to steric hindrance.[1] Here are several factors to investigate:

• Inefficient Iminium Ion Formation: The equilibrium between the aldehyde, azepane, and the iminium ion may not favor the intermediate.

  • Solution: Consider the use of a dehydrating agent, such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves, to remove water and drive the equilibrium towards the iminium ion.[1]

• Suboptimal pH: The pH of the reaction is crucial. If the medium is too acidic, the azepane will be protonated and non-nucleophilic. If it's too basic, the aldehyde will not be sufficiently activated for nucleophilic attack.

  • Solution: The reaction is often most effective at a weakly acidic pH (around 4-6).[1] The addition of a catalytic amount of acetic acid is a common strategy to achieve this.

• Steric Hindrance: The bulky nature of both the 2,2-dimethylpropyl group and the azepane ring can significantly slow down the reaction rate.

  • Solution: Increasing the reaction temperature or extending the reaction time may be necessary. Additionally, selecting a more potent, non-nucleophilic base can help overcome steric barriers.

Q2: I am observing the formation of significant byproducts. How can I improve the selectivity of my reaction?

A2: Byproduct formation is often a result of side reactions involving the starting materials or intermediates.

• Aldol Condensation of the Aldehyde: Aldehydes can undergo self-condensation, especially in the presence of a base.

  • Solution: Maintain a lower reaction temperature and add the aldehyde slowly to the reaction mixture containing the amine and base.

• Reduction of the Starting Aldehyde: If a strong reducing agent is used, it can reduce the aldehyde before it has a chance to form the iminium ion.

  • Solution: Opt for a milder and more selective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃), which is known to preferentially reduce iminium ions over carbonyls.[1]

Q3: Can I use a base other than triethylamine (TEA)? What are the advantages of alternatives?

A3: Yes, several alternative bases can be more effective, especially for sterically hindered substrates. The primary advantage is their non-nucleophilic nature, which prevents them from competing with the desired amine in the reaction.

• Hünig's Base (DIPEA): N,N-Diisopropylethylamine is a highly hindered tertiary amine that is an excellent non-nucleophilic base. Its steric bulk makes it a poor nucleophile, minimizing side reactions.

• Proton Sponge (DMAN): 1,8-Bis(dimethylamino)naphthalene is an exceptionally strong, non-nucleophilic base. It is particularly useful when a strong base is needed to deprotonate a weak acid or to drive an equilibrium forward.

• DBU: 1,8-Diazabicyclo[5.4.0]undec-7-ene is a strong, non-nucleophilic amidine base often used to promote elimination reactions, but it can also be effective in facilitating imine formation.

• Potassium Carbonate (K₂CO₃): As a solid inorganic base, K₂CO₃ can be advantageous for easy workup (filtration). It is a milder base, which can be beneficial in preventing base-catalyzed side reactions of the aldehyde.

Comparative Analysis of Alternative Bases

The choice of base can significantly impact the yield and purity of the final product. Below is a comparative table summarizing the properties and typical performance of various bases in reductive amination reactions.

Base	Structure	pKa of Conjugate Acid	Key Advantages	Potential Drawbacks
Triethylamine (TEA)	Et₃N	~10.75	Inexpensive, commonly available.	Can act as a nucleophile, leading to side products.
Hünig's Base (DIPEA)	i-Pr₂NEt	~10.75	Highly hindered, excellent non-nucleophilic base.	More expensive than TEA.
Proton Sponge (DMAN)	C₁₄H₁₈N₂	~12.1	Very strong, non-nucleophilic base.	High cost, can be difficult to remove during workup.[2]
DBU	C₉H₁₆N₂	~13.5	Strong, non-nucleophilic base.	Can promote side reactions like eliminations.[3]
Potassium Carbonate	K₂CO₃	~10.33 (pKa of HCO₃⁻)	Inexpensive, easy to remove by filtration, mild.	Lower basicity may lead to slower reaction rates.[4]

Experimental Protocols

The following protocols provide a starting point for the synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine using different bases. Optimization of reaction time, temperature, and stoichiometry may be necessary for your specific setup.

General Reaction Scheme

Caption: General workflow for the reductive amination synthesis.

Protocol 1: Standard Synthesis using Sodium Triacetoxyborohydride

This protocol is a widely used method for reductive amination and serves as a baseline for comparison.

Materials:

• 3-Hydroxy-2,2-dimethylpropanal (1.0 eq)

• Azepane (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• 1,2-Dichloroethane (DCE)

• Acetic Acid (catalytic, optional)

Procedure:

• To a stirred solution of 3-hydroxy-2,2-dimethylpropanal in DCE, add azepane at room temperature.

• Stir the mixture for 30-60 minutes to facilitate iminium ion formation. If the reaction is sluggish, a catalytic amount of glacial acetic acid can be added.[1]

• Add sodium triacetoxyborohydride portion-wise over 15-20 minutes, monitoring for any temperature increase.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Alternative Base - Hünig's Base (DIPEA)

This protocol utilizes the non-nucleophilic nature of DIPEA to potentially improve yield and reduce side products.

Materials:

• 3-Hydroxy-2,2-dimethylpropanal (1.0 eq)

• Azepane (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.2 eq)

• Dichloromethane (DCM)

Procedure:

• In a round-bottom flask, dissolve 3-hydroxy-2,2-dimethylpropanal and azepane in DCM.

• Add DIPEA to the mixture and stir at room temperature for 1-2 hours to promote iminium ion formation.

• Cool the reaction mixture to 0 °C and add sodium triacetoxyborohydride in portions.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Follow the workup and purification steps as described in Protocol 1.

Protocol 3: Alternative Base - Potassium Carbonate (K₂CO₃)

This protocol offers a milder and potentially more cost-effective approach with an easier workup.

Materials:

• 3-Hydroxy-2,2-dimethylpropanal (1.0 eq)

• Azepane (1.1 eq)

• Sodium borohydride (NaBH₄) (1.5 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq)

• Methanol (MeOH)

Procedure:

• Combine 3-hydroxy-2,2-dimethylpropanal, azepane, and potassium carbonate in methanol.

• Stir the suspension at room temperature for 2-4 hours to facilitate imine formation. The solid K₂CO₃ also acts as a mild dehydrating agent.

• Cool the mixture to 0 °C and add sodium borohydride portion-wise.

• Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir for an additional 4-6 hours.

• Filter off the potassium carbonate and concentrate the filtrate under reduced pressure.

• Take up the residue in water and extract with an organic solvent.

• Proceed with the standard wash, drying, and purification steps.

Logical Workflow for Troubleshooting

When encountering issues with the synthesis, a systematic approach to troubleshooting is essential. The following diagram outlines a logical workflow to identify and resolve common problems.

Caption: A step-by-step troubleshooting workflow for low-yield reductive amination.

Conclusion

The synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine presents a notable challenge due to steric hindrance. However, by carefully selecting the reaction conditions, particularly the base, high yields and purity can be achieved. Non-nucleophilic bases such as Hünig's base and even mild inorganic bases like potassium carbonate offer viable and sometimes superior alternatives to standard triethylamine. We encourage researchers to use this guide as a starting point for their optimization studies and to consider the mechanistic rationale behind each experimental choice.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 61(11), 3849–3862.
• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The Cyanohydridoborate Anion as a Selective Reducing Agent. Journal of the American Chemical Society, 93(12), 2897–2904.
• Gribble, G. W. (2010). Sodium borohydride and its derivatives. In Encyclopedia of Reagents for Organic Synthesis. John Wiley & Sons, Ltd.
• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1.
• Hünig, S., & Kiessel, M. (1958). Spezifische Protonenacceptoren als Hilfsbasen bei Alkylierungs- und Dehydrohalogenierungsreaktionen. Chemische Berichte, 91(2), 380–392.
• Alder, R. W., Bowman, P. S., Steele, W. R. S., & Winterman, D. R. (1968). The remarkable basicity of 1,8-bis(dimethylamino)naphthalene.
• Leffek, K. T. (1991). The kinetics and mechanism of the reaction of 1,8-diazabicyclo[5.4.0]undec-7-ene with ethyl chloroacetate in aprotic solvents. Canadian Journal of Chemistry, 69(8), 1241-1245.
• O'Donnell, M. J. (2001). The Preparation of Amino Acids and Their Derivatives. In Comprehensive Organic Synthesis (Vol. 5, pp. 75-101). Pergamon.
• Abdel-Magid, A. F., & Mehrman, S. J. (2006). A review on the use of sodium triacetoxyborohydride in reductive amination of aldehydes and ketones. Current Organic Chemistry, 10(9), 985-1011.
• Pozharskii, A. F., Ozeryanskii, V. A., & Antonov, A. S. (2010). "Proton Sponges" and "Hydride Sponges". Russian Chemical Reviews, 79(2), 93-121.

• Pearson. Show how you can synthesize the following tertiary amine three di.... [Link]

• Myers, A. G. Chem 115 Handouts. [Link]

• Royal Society of Chemistry. (2013). Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Xinggao Chemical. What Is The Difference between Triethylamine And DIPEA?. [Link]

• Tandfonline. A review on DBU-mediated organic transformations. [Link]

• Pramod S. Kulkarni & Sammer A. Gawade. Potassium Carbonate Assisted Synthesis Of α, β, γ, δ-Unsaturated Ketones. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Magnetic superbasic proton sponges are readily removed and permit direct product isolation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. fujc.pp.ua [fujc.pp.ua]

Technical Support Center: Scaling Up the Purification of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for scaling up the purification of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine. The following content is structured in a question-and-answer format to directly address specific issues encountered during process development and scale-up.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Co-elution of Structurally Similar Impurities during Chromatography

Question: During my pilot-scale silica gel column chromatography, I'm struggling to separate the target tertiary amine, 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine, from the precursor secondary and primary amines. What is causing this, and how can I improve the separation?

Answer: This is a classic challenge in amine purification. The basic nature of your amine product leads to strong interactions with the acidic silanol groups on the surface of standard silica gel.[1] This interaction can cause significant peak tailing, poor resolution, and sometimes irreversible adsorption, making it difficult to separate compounds with similar polarities. At scale, this problem is magnified, leading to low yield and purity.

Troubleshooting & Optimization Strategies:

• Mobile Phase Modification: The most straightforward approach is to suppress the interaction between your basic amine and the acidic stationary phase.

  • Add a Competing Base: Introduce a small amount of a volatile tertiary amine, like triethylamine (TEA), or ammonium hydroxide into your mobile phase (typically 0.1-1%). The competing base will preferentially interact with the acidic sites on the silica, allowing your target compound to elute more symmetrically.[1]

  • Rationale: This method effectively "masks" the active silanol groups, transitioning the separation mechanism closer to a true normal-phase interaction based on polarity rather than a strong acid-base interaction.

• Stationary Phase Modification: If mobile phase modification is insufficient, consider changing your stationary phase.

  • Amine-Functionalized Silica: Employing a stationary phase where the silica surface is functionalized with amino groups (KP-NH silica) can provide excellent results.[1]

  • Rationale: The amine-based stationary phase creates a less acidic environment, minimizing the strong interactions that cause peak tailing and improving separation of basic compounds.[1] This often allows for simpler solvent systems, such as hexane/ethyl acetate gradients, without the need for amine additives.[1]

  • Deactivated Silica: You can pre-treat standard silica gel by washing it with a dilute solution of triethylamine in your non-polar solvent. This deactivates the most acidic sites before you load your compound.

Workflow for Optimizing Chromatographic Separation ```dot graph TD { A[Start: Poor Separation of Amines on Silica Gel] --> B{Modify Mobile Phase}; B --> C{Add 0.5-1% Triethylamine or NH4OH to Eluent}; C --> D{Evaluate Separation}; D --> E[Success: Resolution Improved]; D --> F[Failure: Still Co-eluting]; F --> G{Change Stationary Phase}; G --> H[Option 1: Use Amine-Functionalized Silica]; G --> I[Option 2: Use Neutral Alumina]; H --> J{Develop Method with Hexane/EtOAc Gradient}; I --> K{Develop Method with Non-protic Solvents}; J --> L[Re-evaluate Separation]; K --> L; L --> M[Success: Purity Achieved]; }

Caption: Decision-making for selecting a purification scale-up strategy.

Issue 3: Product Loss and Degradation During Final Isolation

Question: After purification, I'm experiencing product loss during the final concentration step. The product sometimes appears discolored. What could be the cause?

Answer: 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is a hindered amine, but like many amines, it can be sensitive to thermal stress and oxidation, especially at larger scales where heat transfer is less efficient. Discoloration is often a sign of degradation or the presence of minor, highly colored impurities.

Troubleshooting & Optimization Strategies:

• Temperature Control during Distillation: If you are removing solvent via distillation or rotary evaporation, it is crucial to use the minimum temperature required.

  • High Vacuum: Use a high-quality vacuum pump to lower the boiling point of your solvent significantly.

  • Water Bath Temperature: Keep the water bath temperature as low as possible (e.g., <40°C) to prevent thermal degradation of the product.

  • Rationale: Prolonged exposure to heat, even at moderate temperatures, can lead to the formation of byproducts. This is a critical consideration when moving from lab scale, where concentration is rapid, to pilot scale, where it can take much longer.

[2]2. Inert Atmosphere:

• Nitrogen Blanket: During workup, concentration, and storage, keep the product under an inert atmosphere (e.g., nitrogen or argon).
• Rationale: Amines can be susceptible to air oxidation, which can lead to the formation of colored impurities.

• Salt Formation for Stable Storage:

  • Procedure: If the free base is found to be unstable over time, consider converting it to a stable crystalline salt (e.g., hydrochloride or tartrate salt) for storage and handling. This can often be achieved by treating a solution of the purified amine (e.g., in isopropanol or ethyl acetate) with a solution of the corresponding acid (e.g., HCl in isopropanol).

  • Benefit: Salts are typically more crystalline, less volatile, and less prone to oxidation than the corresponding free bases, which can also simplify final isolation and handling.

[3]Data Summary: Recommended Purification Parameters

Parameter	Chromatography	Buffer Extraction	Adsorption
Scale	Lab (<100 g)	Pilot / Industrial (>1 kg)	Pilot / Industrial (>1 kg)
Stationary/Adsorbent	Amine-functionalized silica	[1] N/A	Acidic Aluminum Oxide
Mobile Phase/Solvent	Hexane/EtOAc or DCM/MeOH with 0.5% TEA	[1][4] Ethyl Acetate / Water	Xylene or Hexane
Key Control Variable	Eluent Polarity & Additives	Aqueous Phase pH	Solvent Polarity
Primary Advantage	High Resolution for Complex Mixtures	High Throughput, Low Cost	High Purity, Regenerable
Key Disadvantage	Cost, Time, Solvent Usage at Scale	[5] Requires significant pH difference between amines	May not remove non-amine impurities

References

• A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. ACS Publications. [Link]

• Purification of tertiary amines using an adsorbent.

• Is there an easy way to purify organic amines?. Biotage. [Link]

• A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture | Request PDF. ResearchGate. [Link]

• Process for the purification of tertiary amines.
• Hindered amine compound and preparation method thereof.

• Challenges of scaling up chemical processes (based on real life experiences). ScienceDirect. [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. Challenges of scaling up chemical processes (based on real life experiences) - American Chemical Society [acs.digitellinc.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN102827148A - Hindered amine compound and preparation method thereof - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for the synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine. It is designed to help you troubleshoot common issues, identify potential impurities, and implement effective purification strategies.

Synthetic Pathway Overview

The synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is typically approached via a two-stage process. Understanding this pathway is critical for diagnosing and resolving issues that may arise during your experiment.

Caption: General two-stage synthesis of the target amine.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common problems encountered during the synthesis, their root causes, and recommended solutions.

Stage 1: Synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropanal (Aldehyde Intermediate)

A likely route to the aldehyde intermediate is the Mannich reaction, which involves the aminoalkylation of an acidic proton of 2,2-dimethylpropanal with formaldehyde and azepane.

Q1: My Mannich reaction is showing low yield or has failed completely. What are the possible causes?

A1: Low or no yield in a Mannich reaction can often be traced back to several factors:

• Reagent Quality: The quality of formaldehyde is crucial. Paraformaldehyde, a common source, can degrade over time. It is recommended to use fresh, high-quality paraformaldehyde or a freshly prepared formaldehyde solution.

• Reaction Conditions: The reaction time and temperature are critical parameters. Mannich reactions can require several hours to overnight to reach completion.[1] Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.

• Solvent Choice: Protic solvents such as ethanol or methanol are generally preferred as they facilitate the formation of the electrophilic iminium ion intermediate.[1]

• Stoichiometry: Incorrect molar ratios of the reactants can lead to side reactions and reduced yields. Carefully check the stoichiometry of your 2,2-dimethylpropanal, formaldehyde, and azepane.

Q2: I am observing significant side products in my Mannich reaction. What are they and how can I minimize them?

A2: The formation of byproducts is a common challenge in Mannich reactions. Key side products to watch for include:

• Bis-Mannich Products: If the active hydrogen compound has more than one acidic proton, a bis-Mannich product can form where two aminomethyl groups are added.[1] While 2,2-dimethylpropanal has only one alpha-proton, impurities in the starting material could potentially lead to such side reactions.

  • Solution: Carefully control the stoichiometry of the reactants. Using a slight excess of the 2,2-dimethylpropanal can favor the mono-Mannich product.

• Self-Condensation of the Aldehyde: Aldol condensation of the starting 2,2-dimethylpropanal can compete with the Mannich reaction.

  • Solution: The use of an amine salt, such as azepane hydrochloride, can help maintain acidic conditions, which generally favors the Mannich reaction over aldol condensation.[1]

Q3: What are the potential impurities from the alkylation of azepane with a 3-halo-2,2-dimethylpropanal?

A3: An alternative to the Mannich reaction is the alkylation of azepane with a 3-halo-2,2-dimethylpropanal (e.g., the chloro- or bromo- derivative). In this case, potential impurities include:

• Unreacted Starting Materials: Residual azepane and 3-halo-2,2-dimethylpropanal.

• Over-alkylation Product: Formation of a quaternary ammonium salt by the reaction of the product with another molecule of the halo-aldehyde.

• Elimination Byproduct: Formation of 2,2-dimethyl-2-propenal via elimination of the halide.

Analytical Detection of Stage 1 Impurities:

Impurity Class	Recommended Analytical Technique
Unreacted Starting Materials	GC-MS, HPLC-UV
Bis-Mannich Products	LC-MS, NMR
Aldol Condensation Products	GC-MS, LC-MS
Residual Organohalides	GC-MS with headspace sampling is highly sensitive for volatile halides.[2]

Stage 2: Reductive Amination of 3-(Azepan-1-yl)-2,2-dimethylpropanal

This step involves the reaction of the aldehyde intermediate with an ammonia source, followed by reduction of the resulting imine to the final amine product.

Q4: My reductive amination is incomplete, and I'm left with the imine intermediate. How can I drive the reaction to completion?

A4: The presence of the unreacted imine is a frequent issue.[3] Here are some strategies to improve the conversion:

• Choice of Reducing Agent: Sodium triacetoxyborohydride (STAB) and sodium cyanoborohydride (NaBH3CN) are common choices. STAB is often preferred as it is less toxic and can be more efficient.[4]

• Excess Reducing Agent: Using a moderate excess of the reducing agent (e.g., 1.5-2 equivalents) can help drive the reaction to completion.

• pH Control: The pH of the reaction is critical. A slightly acidic pH (around 5-6) is optimal for imine formation and subsequent reduction.

• Reaction Time and Temperature: Allow sufficient time for the reaction to proceed. If the reaction is sluggish at room temperature, a modest increase in temperature may be beneficial, but be cautious of potential side reactions.

Q5: What are the common impurities associated with the reducing agents used in reductive amination?

A5: The choice of reducing agent can introduce specific impurities:

• Sodium Triacetoxyborohydride (STAB): Commercial STAB can contain impurities such as sodium diacetoxyborohydride and acetate.[2] These can affect the reagent's activity.

  • Mitigation: Use STAB from a reliable source and consider titrating it to determine its active hydride content for precise stoichiometry.

• Sodium Cyanoborohydride (NaBH3CN): This reagent is known to contain free cyanide as an impurity.[1] This can lead to the formation of undesired and potentially toxic side products:

  • Cyanoamines and Cyanohydrins: These can form through the reaction of cyanide with the imine or aldehyde, respectively.[1]

  • Mitigation: Screen the NaBH3CN for free cyanide content before use. If significant levels are detected, consider using an alternative reducing agent like STAB.

Q6: I'm having difficulty purifying my final amine product. What are the best strategies?

A6: Purification of the final tertiary amine can be challenging due to the presence of structurally similar impurities.

• Acid-Base Extraction: This is a highly effective method for separating the basic amine product from neutral or acidic impurities.

  • Dissolve the crude product in an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Extract with an aqueous acid solution (e.g., 1M HCl). The amine will be protonated and move to the aqueous layer.

  • Wash the aqueous layer with an organic solvent to remove any remaining neutral impurities.

  • Basify the aqueous layer with a base (e.g., NaOH) to deprotonate the amine.

  • Extract the free amine back into an organic solvent.

  • Dry the organic layer and evaporate the solvent.

• Chromatography: If acid-base extraction is insufficient, column chromatography on silica gel can be used. A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity with a more polar solvent (often containing a small amount of a basic modifier like triethylamine to prevent tailing), is typically effective.

• Crystallization: If the final product is a solid, crystallization from a suitable solvent system can be a powerful purification technique.

Troubleshooting Workflow for Reductive Amination

Caption: A logical workflow for troubleshooting common issues.

Analytical Methods for Impurity Profiling

A robust analytical strategy is essential for identifying and quantifying impurities. A combination of chromatographic and spectroscopic techniques is recommended.[][6][7][8]

Technique	Application
HPLC-UV/MS	The primary method for separating and quantifying the final product and non-volatile impurities. Mass spectrometry detection provides molecular weight information for impurity identification.
GC-MS	Ideal for analyzing volatile impurities, such as residual solvents and unreacted starting materials from Stage 1. Headspace GC-MS is particularly effective for this purpose.
NMR (¹H, ¹³C)	Provides detailed structural information for the definitive identification of the final product and any isolated impurities.

References

• Elder, D. P., Teasdale, A., & Lipczynski, A. M. (2008). Control and analysis of alkyl and benzyl halides and other related organohalides as potential genotoxic impurities in active pharmaceutical ingredients (API). Journal of Pharmaceutical and Biomedical Analysis, 48(3), 497-507.
• Jain, D., & Basniwal, P. K. (2023). Review on the modern analytical advancements in impurities testing. Future Journal of Pharmaceutical Sciences, 9(1), 1-17.

• Reddit. (2023, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product? r/chemistry. [Link]

• ACS Publications. (2025, February 6). Method for Screening Sodium Cyanoborohydride for Free Cyanide Content and Its Impact on Bioconjugation Chemistry. [Link]

• ACS Publications. (2025, October 16). Elucidating the Critical Attributes of Sodium Triacetoxyborohydride to Tune Glycoconjugation via Reductive Amination. [Link]

• Arborpharm. (2023, December 9). How Are Impurities In Apis Detected And Removed? [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Mannich Reaction - Chemistry Steps [chemistrysteps.com]
• 4. BJOC - Formaldehyde surrogates in multicomponent reactions [beilstein-journals.org]
• 6. Review on the modern analytical advancements in impurities testing [aber.apacsci.com]
• 7. arborpharmchem.com [arborpharmchem.com]
• 8. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Validation of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine by ¹H NMR Spectroscopy

Introduction

In the landscape of pharmaceutical and chemical research, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, a diamine featuring a seven-membered azepane ring and a neopentyl backbone, presents a unique combination of structural motifs. Its potential utility in drug discovery as a scaffold or intermediate necessitates a reliable and reproducible method for its structural validation.

This guide provides an in-depth, experience-driven protocol for the structural elucidation of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine using one-dimensional Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy. We will move beyond a simple recitation of expected peaks to explain the causal relationships between the molecule's three-dimensional structure and its spectral output. This document serves as both a practical guide for laboratory scientists and a comparative tool for validating synthesis outcomes against theoretical and literature-based data.

Section 1: Theoretical ¹H NMR Spectral Analysis

Before stepping into the lab, a thorough in silico analysis of the target molecule is critical. This predictive step transforms the subsequent experimental work from a discovery exercise into a confirmatory process. The structure of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine possesses several key features that will give rise to a highly characteristic ¹H NMR spectrum.

Molecular Structure and Proton Environments:

• Protons (a) - Methylene adjacent to NH₂: These two protons are on a carbon adjacent to a primary amine and the quaternary gem-dimethyl carbon. With no adjacent protons, their signal is expected to be a singlet. The electron-withdrawing effect of the nitrogen atom will shift this signal downfield from a typical alkane methylene group.

• Protons (b) - Gem-dimethyl: The six protons of the two methyl groups are attached to a quaternary carbon. They are chemically equivalent due to free rotation around the C-C single bonds. This will result in a sharp, intense singlet, a hallmark of a gem-dimethyl or tert-butyl-like group.[1]

• Protons (c) - Methylene adjacent to Azepane N: These two protons are also on a carbon flanked by the quaternary center and the tertiary nitrogen of the azepane ring. Their signal will be a singlet. The deshielding effect from the adjacent nitrogen atom will cause a downfield shift.

• Protons (d) - Azepane C2/C7 (α to N): The four protons on the carbons directly attached to the ring nitrogen are in the most deshielded environment within the azepane system. They will likely appear as a multiplet due to coupling with the adjacent β-protons (e).

• Protons (e) & (f) - Azepane C3/C6 & C4/C5 (β and γ to N): The remaining eight protons of the azepane ring are in a more shielded, alkane-like environment. Due to complex and overlapping spin-spin coupling, they are expected to appear as one or more broad, complex multiplets in the aliphatic region.[2][3]

• Protons (g) - Primary Amine (NH₂): The two protons of the primary amine group typically appear as a broad singlet. The chemical shift of this peak is highly variable and depends on concentration, solvent, and temperature. This signal will exchange with deuterium upon the addition of D₂O, a key confirmatory test.

Section 2: Experimental Protocol for Structural Validation

This protocol is designed to be a self-validating system, ensuring that the data acquired is both high-quality and unambiguously interpretable.

Workflow for ¹H NMR Validation

Caption: Workflow for ¹H NMR structural validation.

A. Materials and Reagents

• Sample: 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (CAS 845885-85-0)[4]

• Deuterated Solvent: Chloroform-d (CDCl₃, 99.8 atom % D). Rationale: CDCl₃ is a versatile solvent for many organic amines and provides a clean spectral window, with its residual peak at ~7.26 ppm not interfering with the expected signals.[5]

• Internal Standard: Tetramethylsilane (TMS). Rationale: TMS is chemically inert and its sharp singlet, defined as 0.00 ppm, provides a universal reference point for chemical shifts.[6]

• Exchange Reagent: Deuterium Oxide (D₂O).

• Equipment: 5 mm NMR tubes, volumetric glassware, NMR spectrometer (≥400 MHz).

B. Step-by-Step Methodology

• Sample Preparation: Accurately weigh approximately 5-10 mg of the sample into a clean, dry vial.

• Dissolution: Add ~0.7 mL of CDCl₃ to the vial and gently agitate until the sample is fully dissolved.

• Standard Addition: Add a small drop of TMS to the solution.

• Transfer: Carefully transfer the solution into a 5 mm NMR tube.

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum using standard acquisition parameters (e.g., 30° pulse angle, 2-second relaxation delay, 16-32 scans).

• Confirmatory D₂O Exchange:

  • Remove the NMR tube from the spectrometer.

  • Add 1-2 drops of D₂O to the sample.

  • Cap the tube and shake vigorously for 30 seconds to facilitate H-D exchange.

  • Re-acquire the ¹H NMR spectrum using the same parameters. The signal corresponding to the NH₂ protons should significantly diminish or disappear entirely.

Section 3: Predicted vs. Comparative Data Analysis

The ultimate validation lies in comparing the acquired experimental data with the theoretically predicted values and data from structurally similar compounds reported in the literature.

Table 1: Comparative Analysis of ¹H NMR Chemical Shifts

Proton Label	# of Protons (Integration)	Predicted Multiplicity	Predicted δ (ppm)	Comparative δ (ppm) from Literature
(g) -NH₂	2H	Broad Singlet	1.0 - 2.5	1.0 - 5.0 (highly variable)[7][8]
(b) -C(CH₃)₂	6H	Singlet	0.9 - 1.1	~0.9 ppm for neopentyl groups[9][10]
(f, e) Azepane -CH₂-	8H	Multiplet	1.5 - 1.8	~1.5-1.7 ppm for non-α protons in N-substituted azepanes[2]
(c) Azepane-N-CH₂-	2H	Singlet	2.3 - 2.5	~2.4 ppm for CH₂ adjacent to N and quaternary C
(a) -CH₂-NH₂	2H	Singlet	2.5 - 2.7	~2.67 ppm in 2,2-dimethyl-1,3-propanediamine[11][12]
(d) α-CH₂ (Azepane)	4H	Multiplet	2.6 - 2.9	~2.5-3.0 ppm for protons α to nitrogen in N-alkyl azepanes[3][13]

Key Signatures for Validation: A successful validation is contingent on observing all the following features:

• The Gem-Dimethyl Singlet (b): A sharp singlet integrating to 6H around 1.0 ppm is non-negotiable proof of the 2,2-dimethylpropyl moiety.

• Two Backbone Singlets (a, c): The presence of two distinct singlets, each integrating to 2H, confirms the N-CH₂-C(quat)-CH₂-N backbone. The absence of splitting is a direct consequence of the intervening quaternary carbon.

• The Azepane Fingerprint (d, e, f): The downfield multiplet for the α-protons (~2.6-2.9 ppm, 4H) and the more upfield, complex multiplet for the remaining ring protons (~1.5-1.8 ppm, 8H) are characteristic of the N-substituted azepane ring.

• The Exchangeable Amine Protons (g): A broad signal integrating to 2H that disappears upon D₂O addition provides definitive evidence for the primary amine group.

Section 4: Differentiating from an Isomeric Alternative

To showcase the diagnostic power of ¹H NMR, let's consider a plausible structural isomer: N-(azepan-1-ylmethyl)-2-methylpropan-2-amine .

Structure of Isomer: (CH₃)₂C(NH₂)-CH₂-N(Azepane)

Predicted ¹H NMR Differences:

• Gem-Dimethyl Group: The gem-dimethyl group in this isomer would be adjacent to a carbon bearing a primary amine. Its chemical shift would be slightly different, likely around δ 1.1-1.2 ppm.

• Backbone Methylene: There would only be one backbone singlet (-CH₂-N), not two.

• Missing Signal: The -CH₂-NH₂ singlet from the target compound would be absent.

• NH₂ Signal: The chemical environment of the NH₂ group is different, which could slightly alter its chemical shift.

This comparative analysis demonstrates how subtle changes in connectivity lead to dramatic and easily identifiable differences in the ¹H NMR spectrum, underscoring the technique's reliability for structural validation.

Conclusion

The ¹H NMR spectrum of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine provides a rich set of distinct signals that collectively act as a unique structural fingerprint. By following the detailed protocol and comparative analysis outlined in this guide, researchers can confidently validate the synthesis of this compound. The key diagnostic signals—the intense 6H gem-dimethyl singlet, the pair of 2H backbone singlets, the characteristic azepane multiplets, and the exchangeable primary amine protons—provide an unambiguous confirmation of its structure, ensuring the integrity of subsequent research and development efforts.

References

• Royal Society of Chemistry. (n.d.). Electronic supplementary information.

• Goldberg, S. I., & Lam, F. L. (1966). Anomalous chemical shifts in the nuclear magnetic resonance spectra of some neopentyl compounds. The Journal of Organic Chemistry, 31(7), 2336–2338. Available at: [Link]

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A Comparative Guide to Purity Confirmation of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine by LC-MS

In the landscape of drug discovery and chemical research, the absolute purity of a molecule is not merely a quality metric; it is the bedrock upon which reliable, reproducible data is built. For novel compounds like 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, a polar diamine, confirming purity presents unique analytical challenges. This guide provides an in-depth comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) with other prevalent analytical techniques, offering field-proven insights and detailed protocols to empower researchers in making informed decisions for purity assessment.

Our focus molecule, with its tertiary and primary amine functionalities and lack of a strong UV chromophore, serves as an excellent model to illustrate the strengths and weaknesses of modern analytical platforms. We will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system, grounded in authoritative standards like the International Council for Harmonisation (ICH) guidelines.[1][2]

The Analytical Challenge: Why Standard Methods Fall Short

3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is characterized by:

• High Polarity: Due to two amine groups, it is highly water-soluble.

• High Basicity: The nitrogen atoms are readily protonated.

• Lack of a Strong Chromophore: The molecule does not absorb strongly in the UV-Visible spectrum, posing a challenge for conventional HPLC-UV detection.

• Low Volatility: Its salt-like nature at ambient pH makes it unsuitable for direct Gas Chromatography (GC) analysis without derivatization.

These properties necessitate an analytical technique that offers both effective separation of a polar analyte from potential impurities and highly sensitive, specific detection that is not reliant on UV absorbance. This is where LC-MS emerges as the superior choice.

LC-MS: The Gold Standard for Amine Purity

Liquid Chromatography-Mass Spectrometry (LC-MS) combines the separation power of HPLC with the detection specificity and sensitivity of mass spectrometry.[3][4] For our target molecule, this synergy directly addresses the inherent analytical hurdles.

The Causality Behind the LC-MS Method Design

The objective of any analytical procedure is to demonstrate that it is suitable for its intended purpose.[5] For purity analysis, this means the method must be specific, sensitive, accurate, and precise.

A. Chromatographic Separation: HILIC as the Logical Choice

Conventional Reversed-Phase (RP) chromatography, which uses a non-polar stationary phase (like C18), struggles to retain highly polar compounds like our target amine.[6][7][8] The analyte would elute very early, often with the solvent front, providing poor separation from other polar impurities.

The more effective strategy is Hydrophilic Interaction Liquid Chromatography (HILIC) . HILIC employs a polar stationary phase (e.g., bare silica, amide, or amino-bonded) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[9][10][11] In this mode, polar analytes are retained, and elution is achieved by increasing the aqueous portion of the mobile phase.[12][13] This provides excellent separation for polar compounds that are unretained in reversed-phase.[7]

B. Mass Spectrometric Detection: Leveraging Molecular Identity

The mass spectrometer provides a definitive advantage over UV detection by measuring the mass-to-charge ratio (m/z) of the analyte and its impurities.[14]

• Ionization: The two basic nitrogen atoms in our molecule make it an ideal candidate for positive-ion Electrospray Ionization (ESI) . ESI is a soft ionization technique that transfers ions from solution to the gas phase with minimal fragmentation.[15][16] In an acidic mobile phase, the amines are readily protonated, forming a positively charged ion ([M+H]⁺) that is easily detected.[17][18]

• Specificity: MS detection is highly specific. While a UV detector might show a single peak for two co-eluting compounds, a mass spectrometer can distinguish them if they have different masses, providing critical information about the sample's true purity.[19][20]

• Identification of Unknowns: High-Resolution Mass Spectrometry (HRMS) can provide a mass measurement with such high accuracy that it allows for the determination of the elemental formula of an unknown impurity, a crucial step in understanding degradation pathways or synthetic byproducts.[21][22]

Comparative Analysis: LC-MS vs. The Alternatives

No single technique is universally perfect. A comprehensive understanding requires comparing LC-MS to other common methods for purity determination.

Parameter	LC-MS (HILIC-ESI-MS)	HPLC-UV	GC-MS	Quantitative NMR (qNMR)
Specificity	Very High: Mass-based detection discriminates co-eluting peaks with different masses.	Low: Relies on retention time only. Prone to false positives from co-eluting impurities.[20]	High: Mass-based detection provides structural information.	Very High: Structure-specific signals provide unambiguous identification.
Sensitivity	Very High (pg-fg): ESI is extremely sensitive for ionizable compounds.	Low: The target molecule lacks a strong chromophore, leading to poor sensitivity.[14]	Moderate to High: Depends on derivatization efficiency and analyte volatility.	Low (µg-mg): Significantly less sensitive than mass spectrometry.[23]
Analyte Suitability	Excellent: Ideal for polar, non-volatile, ionizable compounds.	Poor: Poor retention on standard RP columns and poor detection without a chromophore.	Poor: Requires derivatization to increase volatility, adding complexity and potential for error.[24][25][26]	Excellent: Non-destructive and provides absolute quantification without a specific reference standard.[27][28]
Unknown Identification	Excellent: HRMS provides elemental composition. MS/MS provides structural fragments.	Impossible: Provides no structural information.	Good: Fragmentation patterns can be matched to libraries.	Possible: Can elucidate the structure of major impurities if present at sufficient concentration.
Throughput	High: Fast gradient methods can be developed.	High: Similar run times to LC-MS.	Moderate: Derivatization step adds significant time.	Low to Moderate: Requires careful sample preparation and longer acquisition times.
Regulatory Standing	Widely Accepted: A cornerstone of pharmaceutical analysis.[19][29]	Accepted: Standard for many compounds, but may require justification for those without chromophores.	Accepted: Standard for volatile compounds.	Primary Method: Recognized as a primary ratio method for determining absolute purity.[30]

Experimental Protocols & Workflows

Adherence to validated protocols is essential for regulatory compliance and data integrity, as outlined in ICH guidelines Q2(R1) and the recently updated Q2(R2).[1][2][5][31][32][33]

Workflow for LC-MS Purity Determination

The logical flow from sample to result is a critical, self-validating process.

Caption: General workflow for LC-MS purity analysis of a polar amine.

Detailed LC-MS Protocol

1. Sample Preparation:

• Accurately weigh approximately 1 mg of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine.

• Dissolve and dilute in a solvent mixture that mimics the initial mobile phase conditions (e.g., 90:10 Acetonitrile:Water) to a final concentration of 100 µg/mL. Rationale: This ensures good peak shape and compatibility with the LC system.

• Prepare a blank (diluent only) and a series of dilutions if quantitation of impurities is required.

2. LC-MS System Parameters:

Parameter	Setting	Rationale
LC System:	UPLC/UHPLC System	Provides higher resolution and faster run times than traditional HPLC.
Column:	HILIC Amide or Silica Column (e.g., 2.1 x 100 mm, 1.7 µm)	Provides necessary retention and separation for the polar analyte.[9][12]
Mobile Phase A:	10 mM Ammonium Formate in Water, pH 3.5	Ammonium formate is a volatile buffer, making it compatible with MS.[7] The acidic pH ensures the amines are protonated for good peak shape and ionization.[34]
Mobile Phase B:	Acetonitrile	The strong, organic solvent in HILIC mode.
Gradient:	95% B to 50% B over 5 minutes	Starts with high organic content to retain the polar analyte, then increases aqueous content to elute it.
Flow Rate:	0.4 mL/min	Typical for a 2.1 mm ID column.
Column Temp:	40 °C	Improves peak shape and reduces viscosity.
Injection Vol:	2 µL	Small volume to prevent peak overload.
MS Detector:	Q-TOF or Orbitrap HRMS	Provides high mass accuracy for confident identification.[21]
Ionization Mode:	ESI Positive	The basic amines are readily protonated to form positive ions.[15]
Scan Range:	100 - 1000 m/z	Covers the expected mass of the analyte and potential impurities/dimers.
Capillary Voltage:	3.0 kV	Standard voltage to create a stable electrospray.

3. Data Analysis:

• Integrate the peak area of the main component and all detectable impurity peaks in the Total Ion Chromatogram (TIC).

• Calculate purity using the area percent method: (Area of Main Peak / Total Area of All Peaks) * 100.

• For any significant impurities, use the accurate mass data from an HRMS to propose an elemental formula, aiding in its identification.

Decision Guide: Selecting the Appropriate Technique

Choosing the right analytical tool depends on the specific requirements of the project phase, from early discovery to late-stage quality control.

Caption: Decision tree for selecting a purity analysis method.

Conclusion

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A Comparative Analysis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine and Its Analogs: A Guide for Drug Discovery Professionals

Introduction

The azepane scaffold, a seven-membered nitrogen-containing heterocycle, is a privileged structure in medicinal chemistry, gracing the core of numerous biologically active compounds and FDA-approved drugs.[1] Its conformational flexibility allows for intricate interactions with a variety of biological targets, leading to a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and central nervous system modulating effects.[1] This guide provides a comprehensive comparative analysis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, a molecule of interest for further exploration, and its structurally related analogs.

Due to the limited publicly available experimental data on 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, this guide will leverage a comparative approach with two key analogs:

• Analog 1: 3-(Azepan-1-yl)propan-1-amine

• Analog 2: 3-(Azepan-1-yl)-N-methylpropan-1-amine

By examining the subtle structural differences between the target compound and these analogs, we can infer potential trends in physicochemical properties and biological activities, thereby providing a rational basis for future research and development in this chemical space. This guide is intended for researchers, scientists, and drug development professionals seeking to understand the structure-activity relationships (SAR) within this class of compounds.

Structural Overview and Rationale for Comparison

The core structure of the compounds under investigation consists of an azepane ring linked to a propan-1-amine moiety. The key structural variations lie in the substitution at the 2-position of the propane chain and the nitrogen of the primary amine.

• Target Compound (3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine): Features a gem-dimethyl group at the 2-position of the propane linker. This structural feature is known to introduce conformational rigidity and can influence metabolic stability and receptor binding.

• Analog 1 (3-(Azepan-1-yl)propan-1-amine): Lacks the gem-dimethyl group, providing a more flexible linker.

• Analog 2 (3-(Azepan-1-yl)-N-methylpropan-1-amine): Features a methyl group on the terminal amine, converting it to a secondary amine, which can significantly alter its basicity and hydrogen bonding capacity.

This selection of analogs allows for a systematic exploration of the impact of steric hindrance near the azepane ring and the effect of N-alkylation on the amine functionality.

Comparative Physicochemical Properties

Property	Target Compound	Analog 1	Analog 2
Molecular Formula	C11H24N2[2]	C9H20N2[3]	C10H22N2[4]
Molecular Weight ( g/mol )	184.32	156.27[3]	170.30[4]
XLogP3 (Computed)	-	0.9[3]	1.4[5]
Topological Polar Surface Area (TPSA)	-	29.3 Ų[3]	15.3 Ų[5]
Hydrogen Bond Donor Count	-	2[3]	1[5]
Hydrogen Bond Acceptor Count	-	2[3]	2[5]
Rotatable Bond Count	-	4[3]	4[5]

Analysis of Physicochemical Trends:

• Lipophilicity (XLogP3): The calculated XLogP3 values suggest that lipophilicity increases with the addition of alkyl groups. Analog 2, with the N-methyl group, is predicted to be more lipophilic than the unsubstituted Analog 1. It is anticipated that the target compound, with its two additional methyl groups, would have a higher LogP value than both analogs.

• Polar Surface Area (TPSA): The TPSA is a key indicator of a molecule's ability to permeate cell membranes. The N-methylation in Analog 2 significantly reduces the TPSA compared to Analog 1, which may enhance its membrane permeability. The TPSA of the target compound is expected to be similar to that of Analog 1, as the gem-dimethyl group does not significantly contribute to the polar surface area.

• Hydrogen Bonding: The number of hydrogen bond donors is a critical factor for receptor interaction and solubility. Analog 1, with a primary amine, has two hydrogen bond donors, while the secondary amine in Analog 2 has only one. This difference can have a profound impact on their biological target interactions and physicochemical properties. The target compound, having a primary amine, will have two hydrogen bond donors.

Synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine and its Analogs

While a specific, validated synthetic protocol for 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is not available in the literature, a plausible synthetic route can be proposed based on established organic chemistry principles. The synthesis of the analogs can be achieved through similar strategies.

Proposed Synthetic Pathway

The proposed synthesis involves a two-step process: reductive amination followed by reduction of a nitrile.

Figure 1: Proposed synthesis of the target compound.

Experimental Protocol: Hypothetical Synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

Step 1: Synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-ol

• To a solution of 3-hydroxy-2,2-dimethylpropanal (1.0 eq) in dichloromethane (DCM), add azepane (1.1 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) portion-wise over 15 minutes.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 3-(azepan-1-yl)-2,2-dimethylpropan-1-ol.

Step 2: Synthesis of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (Target Compound)

• To a solution of 3-(azepan-1-yl)-2,2-dimethylpropan-1-ol (1.0 eq) and triethylamine (1.5 eq) in DCM at 0 °C, add methanesulfonyl chloride (1.2 eq) dropwise.

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2 hours.

• Wash the reaction mixture with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude mesylate.

• Dissolve the crude mesylate in dimethylformamide (DMF) and add sodium cyanide (1.5 eq).

• Heat the reaction mixture to 80 °C and stir for 12 hours.

• Cool the reaction mixture to room temperature, pour into water, and extract with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude nitrile by column chromatography.

• To a suspension of lithium aluminum hydride (LiAlH4) (2.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add a solution of the purified nitrile in THF dropwise.

• Stir the reaction mixture at room temperature for 4 hours.

• Cautiously quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water.

• Filter the resulting precipitate and wash with THF.

• Concentrate the filtrate under reduced pressure and purify the residue by distillation or column chromatography to yield 3-(azepan-1-yl)-2,2-dimethylpropan-1-amine.

Synthesis of Analogs:

• Analog 1 (3-(Azepan-1-yl)propan-1-amine): Can be synthesized starting from 3-chloropropanenitrile and azepane, followed by reduction of the nitrile.

• Analog 2 (3-(Azepan-1-yl)-N-methylpropan-1-amine): Can be synthesized by reacting 3-(azepan-1-yl)propan-1-amine (Analog 1) with a methylating agent such as methyl iodide or via reductive amination with formaldehyde.

Comparative Biological Activity: A Predictive Outlook

In the absence of experimental data, we can hypothesize the potential biological activities of the target compound and its analogs based on the known pharmacology of azepane-containing molecules and related amines. Amide derivatives, for instance, are known to possess a broad spectrum of biological activities including antimicrobial and antitumor properties.[6]

Potential Therapeutic Areas:

• Antimicrobial Activity: Many simple amines and their derivatives exhibit antimicrobial properties. The lipophilicity and basicity of these compounds can influence their ability to disrupt bacterial cell membranes.

• Central Nervous System (CNS) Activity: The azepane moiety is present in several CNS-active drugs. The conformational flexibility of the azepane ring can allow for binding to various receptors and transporters in the brain.

• Anticancer Activity: Certain polyamine analogs have shown promise as anticancer agents by interfering with polyamine metabolism, which is crucial for cell growth and proliferation.

Experimental Protocols for Biological Evaluation

To ascertain the biological profile of these compounds, a series of in vitro assays are recommended.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the concentration at which a compound inhibits cell growth by 50% (IC50).

• Cell Seeding: Plate human cancer cell lines (e.g., MCF-7, A549, HCT116) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds (target compound and analogs) for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 values.

Antimicrobial Activity Assay (Minimum Inhibitory Concentration - MIC)

This assay determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.

• Inoculum Preparation: Prepare a standardized suspension of bacteria (e.g., Staphylococcus aureus, Escherichia coli) or fungi (e.g., Candida albicans).

• Serial Dilution: Prepare two-fold serial dilutions of the test compounds in a 96-well microtiter plate containing appropriate growth medium.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plates at the optimal temperature for the microorganism for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth is observed.

Structure-Activity Relationship (SAR) Insights and Future Directions

Based on the structural variations, we can propose the following SAR hypotheses to be tested experimentally:

Figure 2: Hypothesized Structure-Activity Relationships.

Future Directions:

• Synthesis and Characterization: The immediate next step is the synthesis and complete chemical characterization of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine.

• Experimental Physicochemical Profiling: Experimental determination of LogP, pKa, and solubility for the target compound and its analogs is crucial for validating the computational predictions and for building robust SAR models.

• Broad Biological Screening: The synthesized compounds should be screened against a diverse panel of biological targets, including various cancer cell lines, bacterial and fungal strains, and a panel of CNS receptors and enzymes.

• Lead Optimization: Based on the initial screening results, further structural modifications can be designed to enhance potency, selectivity, and pharmacokinetic properties. This could involve modifications to the azepane ring, the length and substitution of the alkyl linker, and further substitutions on the amine.

Conclusion

While the current body of knowledge on 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is limited, a comparative analysis with its close analogs provides a valuable framework for initiating a drug discovery program. The structural features of the target compound, particularly the gem-dimethyl group, suggest the potential for unique pharmacological properties compared to its more flexible or N-alkylated counterparts. The proposed synthetic route and experimental protocols outlined in this guide offer a clear path forward for the synthesis, characterization, and biological evaluation of this promising chemical entity. Further investigation into this and related azepane derivatives is warranted to unlock their full therapeutic potential.

References

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• Zha, G. F., et al. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 162, 759-773.

• ResearchGate. Structure-Activity Relationships of Azepine-Based Drug Candidates. Available from: [Link]

• Kushwaha, N., et al. (2011). Synthesis of some Amide derivatives and their Biological activity. International Journal of ChemTech Research, 3(1), 203-209.

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A Comparative Analysis of the Predicted Biological Activity of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine and Structurally Related Monoamine Transporter Ligands

A Technical Guide for Researchers in Neuropharmacology and Drug Development

Introduction: The Azepane Scaffold in CNS Drug Discovery

The seven-membered saturated nitrogen heterocycle, azepane, is a privileged scaffold in medicinal chemistry, frequently incorporated into compounds targeting the CNS.[1][2] Its conformational flexibility allows for the precise spatial orientation of pharmacophoric elements, enabling potent and selective interactions with various biological targets.[2] Several approved drugs and clinical candidates incorporate the azepane moiety, highlighting its therapeutic potential.[1][2] The structural features of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine—a tertiary amine within the azepane ring and a primary amine on the side chain, separated by a dimethyl-substituted propyl linker—suggest a plausible interaction with monoamine transporters, which are known to recognize and bind amine-containing ligands.

Comparative Analysis of Biological Activity

N-Benzylated Bicyclic Azepanes: A Case Study

A recent study on a chiral N-benzylated bicyclic azepane, (R,R)-1a, revealed potent inhibitory activity at monoamine transporters.[3][4] This compound, while differing in the side chain and the bicyclic nature of the azepane core, provides valuable insights into the potential of N-substituted azepanes to modulate monoaminergic systems.

Compound	Target	IC₅₀ (nM)	Reference
(R,R)-1a	hNET	60 ± 7	[3]
(R,R)-1a	hDAT	230 ± 12	[3]
(R,R)-1a	hSERT	250 ± 32	[3]
(S,S)-1a	hNET	1600 ± 100	[3]

Table 1: In vitro inhibitory activity of a chiral N-benzylated bicyclic azepane at human monoamine transporters.

The data for (R,R)-1a demonstrates that N-substituted azepanes can exhibit potent, low nanomolar affinity for monoamine transporters. The stereoselectivity observed, with the (R,R)-enantiomer being significantly more potent at hNET than the (S,S)-enantiomer, underscores the importance of the three-dimensional arrangement of substituents on the azepane scaffold for target engagement.[3]

Structure-Activity Relationships (SAR) of N-Alkylamine Azepane Derivatives

The biological activity of N-substituted azepanes is highly dependent on the nature of the substituent. For monoamine transporter ligands, the length and branching of the alkylamine side chain, as well as the presence and position of other functional groups, are critical determinants of potency and selectivity.

• Alkyl Chain Length: The optimal length of the linker between the azepane nitrogen and a terminal amine or phenyl group often varies for different monoamine transporters.

• Gem-Dimethyl Substitution: The 2,2-dimethyl substitution on the propyl linker in 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is a key feature. This bulky group is expected to restrict the conformational flexibility of the side chain. This conformational constraint can either be beneficial, by locking the molecule into a bioactive conformation, or detrimental, by preventing the optimal interaction with the binding pocket of the transporter.

• Primary Amine: The presence of a primary amine is a common feature in many monoamine transporter substrates and inhibitors. It is likely to form key hydrogen bonding or ionic interactions within the transporter's binding site.

Based on these general SAR principles, it is hypothesized that 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine will exhibit some level of affinity for one or more of the monoamine transporters. The precise selectivity profile (DAT vs. NET vs. SERT) will be highly dependent on how the overall conformation of the molecule is accommodated within the respective binding pockets.

Experimental Protocols for Biological Evaluation

To empirically determine the biological activity of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine and its analogs, the following standard in vitro assays are recommended.

Radioligand Binding Assays for Monoamine Transporters

This assay measures the affinity of a test compound for the dopamine, norepinephrine, and serotonin transporters by assessing its ability to displace a known radiolabeled ligand.

Objective: To determine the binding affinity (Kᵢ) of the test compound for hDAT, hNET, and hSERT.

Materials:

• HEK293 cells stably expressing hDAT, hNET, or hSERT.

• Radioligands: [³H]WIN 35,428 (for hDAT), [³H]Nisoxetine (for hNET), [³H]Citalopram (for hSERT).

• Test Compound: 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine.

• Non-specific binding control: GBR 12909 (for hDAT), Desipramine (for hNET), Fluoxetine (for hSERT).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• 96-well microplates, glass fiber filters, scintillation fluid, and a scintillation counter.

Procedure:

• Membrane Preparation: Homogenize HEK293 cells expressing the target transporter in ice-cold assay buffer. Centrifuge the homogenate and resuspend the membrane pellet in fresh assay buffer. Determine the protein concentration.[5]

• Assay Setup: In a 96-well plate, add assay buffer, the test compound at various concentrations, and the appropriate radioligand at a concentration near its Kₑ. For the determination of non-specific binding, add a high concentration of the respective non-specific binding control instead of the test compound.

• Incubation: Add the cell membrane preparation to each well to initiate the binding reaction. Incubate the plate for 60-90 minutes at room temperature with gentle agitation.[5]

• Harvesting: Terminate the assay by rapid filtration through glass fiber filters using a cell harvester. Wash the filters with ice-cold wash buffer to remove unbound radioligand.[5]

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. Calculate the Kᵢ value using the Cheng-Prusoff equation.

Workflow Diagram:

Radioligand Binding Assay Workflow

Synaptosome Monoamine Uptake Assay

This functional assay measures the ability of a test compound to inhibit the uptake of a radiolabeled monoamine neurotransmitter into isolated nerve terminals (synaptosomes).

Objective: To determine the potency (IC₅₀) of the test compound to inhibit the uptake of dopamine, norepinephrine, and serotonin into rat brain synaptosomes.

Materials:

• Rat brain tissue (striatum for dopamine, hippocampus for serotonin, and cortex for norepinephrine).

• Radiolabeled neurotransmitters: [³H]Dopamine, [³H]Norepinephrine, [³H]Serotonin.

• Uptake Buffer: Krebs-Ringer-HEPES buffer (KHB).

• Test Compound: 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine.

• Uptake inhibitors for defining non-specific uptake: Benztropine (for dopamine), Desipramine (for norepinephrine), Fluoxetine (for serotonin).

• Sucrose solution (0.32 M).

Procedure:

• Synaptosome Preparation: Homogenize the dissected brain tissue in ice-cold 0.32 M sucrose. Centrifuge the homogenate at a low speed to remove nuclei and cell debris. Centrifuge the resulting supernatant at a higher speed to pellet the crude synaptosomes. Resuspend the synaptosomal pellet in KHB.[6][7]

• Uptake Assay: Pre-incubate aliquots of the synaptosomal preparation with various concentrations of the test compound or vehicle for a defined period.

• Initiation of Uptake: Initiate the uptake by adding the respective radiolabeled neurotransmitter.

• Termination of Uptake: After a short incubation period (typically 1-5 minutes), terminate the uptake by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer.

• Scintillation Counting: Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: Determine the IC₅₀ value for the inhibition of uptake by non-linear regression analysis.

Workflow Diagram:

Synaptosome Uptake Assay Workflow

Predicted Biological Profile and Future Directions

Based on the analysis of structurally related compounds, 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is predicted to be a ligand for monoamine transporters. The gem-dimethyl group on the propyl linker is expected to significantly influence its conformational preferences and, consequently, its binding affinity and selectivity. It is plausible that this compound could exhibit inhibitory activity at DAT, NET, and/or SERT.

To validate this prediction and to fully characterize the biological activity of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, the following steps are recommended:

• In Vitro Profiling: Perform radioligand binding and synaptosome uptake assays as detailed above to determine the affinity and potency of the compound at the three monoamine transporters.

• Functional Assays: Conduct in vitro functional assays, such as electrophysiology or second messenger assays, to determine whether the compound acts as an inhibitor or a substrate (releaser) at the transporters.

• In Vivo Studies: If the in vitro profile is promising, proceed to in vivo behavioral pharmacology studies in animal models of CNS disorders to assess its therapeutic potential.

Conclusion

While direct experimental data on 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is currently lacking, a comparative analysis of structurally related N-substituted azepanes strongly suggests its potential as a modulator of monoamine transporters. The provided experimental protocols offer a clear path for the empirical determination of its biological activity. The unique structural features of this compound, particularly the gem-dimethyl substitution, make it an interesting candidate for further investigation in the quest for novel CNS-active agents.

References

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• Measuring Dopamine Uptake in Mouse Brain Synaptosomes Using Radiolabeled Dopamine. JoVE. [Link]

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The Azepane Scaffold: A Comparative Guide to Structure-Activity Relationships in Drug Discovery

The seven-membered saturated nitrogen heterocycle, azepane, has cemented its position as a privileged scaffold in modern medicinal chemistry.[1][2] Its inherent conformational flexibility allows for the precise spatial arrangement of substituents, enabling tailored interactions with a diverse array of biological targets.[3] This unique characteristic has propelled the incorporation of the azepane motif into numerous FDA-approved drugs and a multitude of clinical candidates.[4][5] More than 20 drugs containing the azepane ring are currently on the market for a variety of diseases.[5]

This guide provides a comparative analysis of the structure-activity relationships (SAR) of azepane derivatives across key therapeutic areas. We will delve into specific examples, supported by experimental data, to illuminate how subtle structural modifications of the azepane core can profoundly influence biological activity. Detailed experimental protocols for key assays are also provided to ensure scientific integrity and reproducibility.

Azepane Derivatives as Kinase Inhibitors

Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[6] The azepane scaffold has been successfully employed in the design of potent and selective kinase inhibitors.

A notable example is the development of Protein Kinase B (PKB/Akt) inhibitors derived from the natural product (-)-balanol.[7] An initial lead compound, a (-)-balanol-derived ester, showed high potency (IC50 for PKB-alpha = 5 nM) but suffered from poor plasma stability.[7] This prompted the exploration of isosteric replacements for the labile ester linkage.

Structure-Activity Relationship (SAR) Insights:

The SAR studies revealed that replacing the ester with a more stable amide linker maintained, and in some cases improved, the inhibitory activity. The orientation of the substituents on the azepane ring was found to be critical for potent inhibition.

Compound	Linker	PKB-alpha IC50 (nM)	PKA IC50 (nM)	Plasma Stability
1	Ester	5	-	Unstable
4	Amide	4	-	Stable
5	Ether	-	-	-
7	Amine	-	-	-

Data compiled from multiple sources.[7]

The high potency of compound 4 (IC50 = 4 nM) coupled with its plasma stability underscores the successful application of isosteric replacement and SAR-guided optimization.[7] X-ray crystallography studies of these compounds in complex with PKA (a closely related kinase) provided a structural basis for their activity, revealing key hydrogen bonding and hydrophobic interactions.[7]

Experimental Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a common method for determining the in vitro potency of kinase inhibitors.[8]

1. Reagent Preparation:

• Kinase Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl2, 0.1 mg/mL BSA.

• ATP Solution: Prepare a stock solution of ATP in kinase buffer at a concentration twice the final desired concentration.

• Substrate Solution: Prepare a stock solution of a suitable peptide substrate for the target kinase in kinase buffer.

• Test Compound Dilution Series: Prepare a serial dilution of the azepane derivative in 100% DMSO. A 10-point, 3-fold serial dilution starting from 10 mM is recommended.[8]

2. Assay Procedure:

• In a 384-well white plate, add 5 µL of the test compound dilution to the appropriate wells. Include a "no inhibitor" control with DMSO only.

• Add 10 µL of the kinase solution (containing the target kinase in kinase buffer) to each well.

• Incubate the plate at room temperature for 10 minutes to allow for compound-kinase binding.

• Initiate the kinase reaction by adding 10 µL of the ATP/substrate solution to each well.

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction and detect the amount of ADP produced using a commercial kit such as ADP-Glo™ Kinase Assay. This involves two steps:

  • Add 25 µL of ADP-Glo™ Reagent and incubate for 40 minutes at room temperature to stop the kinase reaction and deplete unconsumed ATP.

  • Add 50 µL of Kinase Detection Reagent and incubate for 30 minutes at room temperature to convert ADP to ATP and generate a luminescent signal.

• Measure the luminescence using a plate reader.

3. Data Analysis:

• The luminescent signal is proportional to the amount of ADP produced and thus reflects the kinase activity.

• Calculate the percent inhibition for each compound concentration relative to the DMSO control.

• Determine the IC50 value by fitting the dose-response data to a four-parameter logistic equation.

Caption: Workflow for an in vitro kinase inhibition assay.

Azepane Derivatives as BACE1 Inhibitors for Alzheimer's Disease

The accumulation of amyloid-beta (Aβ) peptides in the brain is a central event in the pathogenesis of Alzheimer's disease.[9] The enzyme β-secretase (BACE1) is a key protease involved in the production of Aβ.[9][10] Consequently, inhibiting BACE1 is a major therapeutic strategy. Azepane derivatives have been explored as potent BACE1 inhibitors.[6]

Structure-Activity Relationship (SAR) Insights:

SAR studies on a series of 2-oxo-azepane derivatives revealed that substitution at the 5-position of the azepane ring significantly influences both potency and metabolic stability.[11]

Compound	R	BACE1 IC50 (nM)	Metabolic Clearance
2a	gem-dimethyl	low nM	High
2b	gem-difluoro	low nM	Low

Data compiled from multiple sources.[11]

The initial gem-dimethyl substituted compounds showed high potency but were metabolically unstable.[11] The bioisosteric replacement of the dimethyl group with a difluoro group led to compounds with comparable potency but significantly improved metabolic stability, highlighting a successful strategy to overcome ADME issues.[11]

Experimental Protocol: BACE1 FRET Assay

This protocol describes a fluorescence resonance energy transfer (FRET) assay to measure BACE1 activity.[10][12][13]

1. Reagent Preparation:

• Assay Buffer: 50 mM sodium acetate (pH 4.5).

• BACE1 Enzyme: Recombinant human BACE1.

• FRET Substrate: A peptide substrate containing a fluorophore and a quencher that are separated upon cleavage by BACE1.

• Test Compound Dilution Series: Prepare a serial dilution of the azepane derivative in a suitable solvent (e.g., DMSO).

2. Assay Procedure:

• In a 96-well black plate, add 2 µL of the test compound dilution. Include a positive control (known BACE1 inhibitor) and a negative control (solvent only).

• Add 88 µL of a master mix containing the BACE1 enzyme in assay buffer to each well.

• Initiate the reaction by adding 10 µL of the FRET substrate to each well.

• Incubate the plate at 37°C for 60-120 minutes, protected from light.

• Measure the fluorescence intensity using a microplate reader with appropriate excitation and emission wavelengths (e.g., Excitation: 320 nm, Emission: 405 nm).[13]

3. Data Analysis:

• The increase in fluorescence is directly proportional to BACE1 activity.

• Calculate the percentage of BACE1 inhibition for each compound concentration.

• Determine the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a suitable dose-response model.

Caption: Inhibition of Amyloid-β production by azepane BACE1 inhibitors.

Azepane Derivatives as Serotonin Receptor Modulators

Serotonin (5-HT) receptors are a major class of G protein-coupled receptors (GPCRs) involved in a wide range of physiological and pathological processes, making them important targets for the treatment of neuropsychiatric disorders.[2][14] Azepane derivatives have been developed as potent ligands for various serotonin receptor subtypes.

Structure-Activity Relationship (SAR) Insights:

For pyrazolo[3,4-d]azepine derivatives targeting the 5-HT7 and 5-HT2A receptors, SAR studies have elucidated the importance of substituents on the azepine and phenyl rings.[15]

Compound	R1	R2	5-HT7 pKi	5-HT2A pKi
4a	H	H	7.5	7.2
4j	i-Pr	4-F	8.1	8.1
4k	c-Pr	4-F	7.8	7.9

Data compiled from multiple sources.[15]

The introduction of a small alkyl group at the R1 position and a fluorine atom at the R2 position generally led to increased affinity for both receptors. Compound 4j , with an isopropyl group at R1 and a 4-fluoro substituent, emerged as a high-affinity dual antagonist with a pKi of 8.1 for both 5-HT7 and 5-HT2A receptors.[15] This compound also demonstrated in vivo efficacy in animal models.[15]

Experimental Protocol: Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity (Ki) of a test compound for a specific serotonin receptor subtype.[3][4][16]

1. Reagent Preparation:

• Binding Buffer: 50 mM Tris-HCl, 10 mM MgCl2, 0.1% BSA, pH 7.4.

• Radioligand: A tritiated or iodinated ligand with high affinity and selectivity for the target receptor (e.g., [3H]5-CT for 5-HT7 receptors).[17]

• Membrane Preparation: Prepare cell membranes from a cell line stably expressing the serotonin receptor of interest.

• Test Compound Dilution Series: Prepare a serial dilution of the azepane derivative.

2. Assay Procedure:

• In a 96-well plate, add 50 µL of the test compound dilution.

• Add 50 µL of the radioligand solution (at a concentration close to its Kd value).

• Add 150 µL of the membrane preparation.

• To determine non-specific binding, a parallel set of wells should contain a high concentration of a known, non-labeled ligand for the target receptor.

• Incubate the plate at room temperature for 60-90 minutes with gentle agitation.

• Terminate the binding reaction by rapid filtration through a glass fiber filter mat using a cell harvester. This separates the bound radioligand from the unbound.

• Wash the filters several times with ice-cold binding buffer to remove any remaining unbound radioligand.

• Allow the filters to dry, and then measure the radioactivity retained on the filters using a scintillation counter.

3. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC50 value of the test compound by fitting the competition binding data to a one-site competition model.

• Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[17]

Comparative Pharmacokinetic Properties

Compound Class	T½ (h)	CL (mL·min⁻¹·kg⁻¹)	Vd (L/kg)	F (%)	Species
Chiral Piperidine	4.3	8.7	0.40	74	Rat
1,4-Oxazepane	-	-	-	-	-
Benzoylpiperidine	-	-	-	-	-

Note: This table is a compilation from various sources and direct comparison should be made with caution due to differences in experimental conditions.[2][18][19][20]

Experimental Protocol: In Vivo Pharmacokinetic Study in Rodents

This protocol outlines a general procedure for assessing the pharmacokinetic properties of an azepane derivative in a rodent model.[18][21]

1. Animal Model and Dosing:

• Species: Male Wistar or Sprague-Dawley rats are commonly used.

• Housing: Animals are housed in a controlled environment with a 12-hour light/dark cycle and free access to food and water.

• Drug Administration:

  • Intravenous (IV): The compound is dissolved in a suitable vehicle and administered via the tail vein.

  • Oral (PO): The compound is administered by oral gavage.

2. Sample Collection:

• Blood samples are collected from the tail vein or another appropriate site at various time points post-dosing (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

• Plasma is separated by centrifugation and stored at -80°C until analysis.

3. Bioanalysis:

• The concentration of the azepane derivative in plasma samples is quantified using a validated LC-MS/MS (Liquid Chromatography with tandem Mass Spectrometry) method.

4. Pharmacokinetic Analysis:

• The plasma concentration-time data is analyzed using non-compartmental methods to determine key pharmacokinetic parameters, including:

  • Cmax: Maximum plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC: Area under the plasma concentration-time curve.

  • t½: Elimination half-life.

  • CL: Clearance.

  • Vd: Volume of distribution.

  • F%: Oral bioavailability (calculated by comparing the AUC after oral administration to the AUC after IV administration).

Caption: General workflow for a rodent pharmacokinetic study.

Conclusion

The azepane scaffold continues to be a fertile ground for the discovery of novel therapeutics. Its conformational flexibility provides a unique advantage in designing ligands that can potently and selectively interact with a wide range of biological targets. As demonstrated in this guide, a systematic approach to structure-activity relationship studies, coupled with robust in vitro and in vivo experimental validation, is paramount to unlocking the full potential of azepane derivatives in drug discovery. The comparative data and detailed protocols presented herein are intended to serve as a valuable resource for researchers in this exciting and evolving field.

References

• Protocol for measuring beta-secretase activity in cell and tissue lysate using a fluorogenic peptide substrate in a 96-well format. PMC - NIH. Available at: [Link]

• Visualization of 5-HT Receptors Using Radioligand-Binding Autoradiography. PubMed. Available at: [Link]

• Assay Development for Protein Kinase Enzymes. NCBI - NIH. Available at: [Link]

• BACE1 Assay Kit. BPS Bioscience. Available at: [Link]

• Comparison of structure–activity relationship between IC50 values of compounds. ResearchGate. Available at: [Link]

• BACE1 Assay Kit BACE1 71656. BPS Bioscience. Available at: [Link]

• Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. Available at: [Link]

• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. Available at: [Link]

• Structure-Based Optimization of Novel Azepane Derivatives as PKB Inhibitors. Sci-Hub. Available at: [Link]

• In vitro kinase assay. Protocols.io. Available at: [Link]

• Substituted 2-oxo-azepane derivatives are potent, orally active gamma-secretase inhibitors. PubMed. Available at: [Link]

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in vitro testing protocols for 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine derivatives

An In-Depth Guide to the In Vitro Evaluation of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine Derivatives

Introduction: A Strategic Approach to Preclinical Evaluation

The journey of a novel chemical entity from discovery to a potential therapeutic candidate is contingent on a rigorous and logically staged preclinical evaluation. For derivatives of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, a class of compounds characterized by a lipophilic azepane ring and a basic amine moiety, a tailored in vitro testing strategy is not just beneficial—it is critical. The inherent physicochemical properties of these structures, particularly their basicity and lipophilicity, predispose them to specific interactions and liabilities, such as lysosomal trapping, which must be investigated early and thoroughly.[1][2]

This guide, designed for researchers and drug development professionals, outlines a comprehensive in vitro testing cascade. It moves beyond a simple checklist of assays, instead focusing on the causality behind each experimental choice. We will explore an integrated workflow designed to characterize Absorption, Distribution, Metabolism, and Excretion (ADME) properties, confirm on-target activity, and, most importantly, de-risk the chemical series by identifying potential safety liabilities early in the discovery process.[3][4] This structured approach ensures that resources are focused on compounds with the highest probability of success, minimizing costly late-stage failures.[5]

Phase 1: Foundational Profiling - Is it "Drug-Like"?

Before investing in complex biological assays, the foundational physicochemical and metabolic properties of the derivatives must be established. These early assays predict the compound's ability to reach its target in a living system and are crucial for optimizing the chemical structure.[4][6] A typical Tier 1 ADME panel provides the initial data needed for decision-making.[7]

Aqueous Solubility & Lipophilicity (LogD)

• Causality : A compound must be in solution to be absorbed and distributed. Kinetic solubility provides an early look at its dissolution behavior, while LogD (the distribution coefficient at a physiological pH of 7.4) is a key indicator of a molecule's lipophilicity, which influences permeability, metabolic stability, and plasma protein binding.[6][8]

• Experimental Protocol (Kinetic Solubility) :

  • Prepare a high-concentration stock solution of the test compound in dimethyl sulfoxide (DMSO).

  • Add the stock solution to a phosphate-buffered saline (PBS) solution at pH 7.4 to a final concentration.

  • Incubate the mixture at room temperature for a defined period (e.g., 2 hours) with shaking.

  • Filter the solution to remove any precipitated compound.

  • Quantify the concentration of the compound remaining in the filtrate using LC-MS/MS.

• Data Interpretation : Poor solubility (<10 µM) can be a significant hurdle for oral absorption and may complicate the interpretation of other in vitro assays. A LogD value between 1 and 3 is often considered optimal for oral drug candidates.

Metabolic Stability

• Causality : Rapid metabolism in the liver is a primary cause of low bioavailability and short duration of action.[9][10] Initial screening using liver microsomes, which contain the key Phase I drug-metabolizing enzymes (Cytochrome P450s), provides a rapid assessment of metabolic liability.[11][12] For a more complete picture, especially if Phase II metabolism is anticipated, intact hepatocytes are considered the "gold standard".[10][13]

• Experimental Protocol (Microsomal Stability) :

  • Prepare an incubation mixture containing liver microsomes (e.g., human, rat) and the test compound (typically at 1 µM) in a phosphate buffer.

  • Pre-warm the mixture to 37°C.

  • Initiate the metabolic reaction by adding the cofactor NADPH.[9]

  • Take aliquots at multiple time points (e.g., 0, 5, 15, 30, 45 minutes).[11]

  • Stop the reaction in each aliquot by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Centrifuge to precipitate proteins and analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Interpretation : The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).[9][13] High clearance suggests the compound may be rapidly eliminated in vivo.

Cytochrome P450 (CYP) Inhibition

• Causality : Inhibition of major CYP isoforms (e.g., 3A4, 2D6, 2C9) is a primary cause of drug-drug interactions (DDIs).[8] Early assessment of a compound's potential to inhibit these enzymes is a regulatory expectation and crucial for safety.

• Experimental Protocol (Fluorescent-based Assay) :

  • Use recombinant human CYP enzymes or human liver microsomes.

  • Add a fluorescent probe substrate specific for the CYP isoform being tested.

  • Add the test compound across a range of concentrations.

  • Initiate the reaction by adding NADPH.

  • After incubation at 37°C, measure the fluorescent signal produced by the metabolism of the probe.

  • Calculate the percent inhibition relative to a vehicle control.

• Data Interpretation : The data is used to generate an IC50 value (the concentration of the compound that causes 50% inhibition). A potent IC50 value (<1 µM) for a major CYP isoform is a significant red flag for potential DDIs.

Parameter	Assay Type	Typical Metric	Desirable Range for Lead Candidates
Solubility	Kinetic Solubility in PBS	µM	> 10 µM
Lipophilicity	Shake-flask or HPLC	LogD at pH 7.4	1 - 3
Metabolic Stability	Liver Microsomes	In Vitro Half-life (t½)	> 30 min
DDI Potential	Recombinant CYP enzymes	IC50 vs. major isoforms	> 10 µM

Phase 2: Target Engagement & Mechanism of Action (MoA)

Once a compound demonstrates favorable "drug-like" properties, the next critical step is to confirm that it interacts with its intended molecular target within a cellular context and to understand how that interaction occurs.[14][15]

Workflow for Target Validation and MoA

Caption: Workflow for confirming target engagement and elucidating the mechanism of action.

Cellular Target Engagement

• Causality : It is not enough to show that a compound binds to a purified protein in a test tube. A successful drug must engage its target in the complex environment of a living cell.[15] The Cellular Thermal Shift Assay (CETSA) is a powerful method for verifying target engagement in intact cells by measuring changes in protein thermal stability upon ligand binding.[16][17]

• Experimental Protocol (CETSA) :

  • Treat intact cells with the test compound or a vehicle control.

  • Heat the cell suspensions across a range of temperatures (e.g., 40-65°C) to induce protein denaturation and aggregation.

  • Lyse the cells and separate the soluble protein fraction from the aggregated fraction by centrifugation.

  • Analyze the amount of soluble target protein remaining at each temperature using Western blotting or other quantitative methods like ELISA.

• Data Interpretation : A compound that binds to its target will stabilize it, resulting in a shift of the melting curve to a higher temperature. This thermal shift provides direct evidence of target engagement in a physiological context.[16]

Mechanism of Action

• Causality : For enzyme targets, understanding the mode of inhibition (e.g., competitive, non-competitive, uncompetitive) is critical for lead optimization and predicting in vivo efficacy.[18][19] This information helps to build a detailed structure-activity relationship (SAR).

• Experimental Protocol (Enzyme Kinetics) :

  • Perform a biochemical assay measuring the activity of the purified target enzyme.

  • Measure the initial reaction velocity at various concentrations of the enzyme's natural substrate in the presence of several fixed concentrations of the inhibitor.

  • Analyze the data using double-reciprocal plots (e.g., Lineweaver-Burk) to determine the type of inhibition and calculate the inhibition constant (Ki).[19]

• Data Interpretation : The pattern of changes in Vmax (maximum velocity) and Km (substrate concentration at half-maximal velocity) reveals the mechanism. For example, a competitive inhibitor will increase the apparent Km but not affect Vmax.

Phase 3: Comprehensive Safety & Liability Assessment

Early and comprehensive safety assessment is paramount to de-risk drug candidates.[3][20] This phase involves a battery of in vitro assays designed to identify potential toxicities and off-target effects before advancing to more complex studies.[5][21]

General Cytotoxicity Screening

• Causality : The initial safety check is to determine the compound's general toxicity to cells. This helps establish a therapeutic window (the concentration range where the compound is active against its target but not broadly toxic). A variety of assays are available that measure different indicators of cell health.[22][23]

• Comparison of Common Cytotoxicity Assays :

Assay	Principle	Advantages	Disadvantages
MTT/XTT	Measures metabolic activity (mitochondrial reductase)	Inexpensive, high-throughput	Prone to interference from colored or reducing compounds
LDH Release [23]	Measures release of lactate dehydrogenase from damaged cells	Direct measure of membrane integrity	Less sensitive for early apoptosis; enzyme has limited stability[24]
ATP Content	Measures cellular ATP levels (indicator of viability)	Highly sensitive, fast	Signal can be affected by metabolic state

In-Depth Safety Pharmacology

• Causality : Regulatory guidelines (ICH S7A/S7B) mandate the evaluation of a drug's effects on major physiological systems.[5][20] The core battery of in vitro safety pharmacology studies focuses on the cardiovascular, central nervous, and respiratory systems.[20]

• Workflow for Safety De-Risking :

Caption: Integrated workflow for in vitro safety and off-target liability assessment.

Spotlight on Cardiac Safety: The hERG Assay

• Causality : Inhibition of the hERG potassium ion channel is a leading cause of drug-induced QT interval prolongation, which can lead to a life-threatening cardiac arrhythmia called Torsades de Pointes.[25] Assessing hERG liability is a mandatory part of preclinical safety evaluation.[26] The automated patch-clamp technique is the gold standard for this assessment due to its high throughput and precision.[25][27]

• Experimental Protocol (Automated Patch Clamp) :

  • Cell Preparation : Use a cell line (e.g., HEK293) stably expressing the hERG channel. Culture and harvest cells, ensuring a healthy, single-cell suspension.[25]

  • System Setup : Prime the automated patch-clamp system (e.g., QPatch, SyncroPatch) with appropriate intracellular and extracellular solutions.[27][28]

  • Cell Sealing : Cells are automatically captured, and a high-resistance "giga-seal" is formed between the cell membrane and the patch-clamp aperture.

  • Data Acquisition : Apply a specific voltage protocol to elicit the characteristic hERG current. Record baseline currents, then apply the vehicle control followed by increasing concentrations of the test compound.[25][29]

  • Analysis : Measure the peak tail current at each concentration. Calculate the percent inhibition relative to the vehicle control and fit the data to a concentration-response curve to determine the IC50 value.[29]

• Data Interpretation : An IC50 value below 10 µM is often a cause for concern, and the ratio of the IC50 to the therapeutic plasma concentration is a key risk indicator.

Special Consideration: Lysosomotropism Assessment

• Causality : The structure of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine derivatives, containing a lipophilic body and a basic amine, makes them susceptible to lysosomotropism.[1] These compounds can diffuse into the acidic environment of the lysosome in their neutral state, become protonated, and get trapped.[1][30] This accumulation can lead to lysosomal dysfunction and phospholipidosis, a form of cellular toxicity.[31] Physicochemical properties such as a ClogP > 2 and a basic pKa between 6.5 and 11 are strong indicators of this potential.[1][2]

• Experimental Protocol (High Content Imaging) :

  • Culture a suitable cell line (e.g., HepG2, H9c2) in 96-well plates.[1][31]

  • Treat the cells with the test compound across a range of concentrations for a set period (e.g., 24 hours). Include positive (e.g., chloroquine) and negative (e.g., piroxicam) controls.[31]

  • Stain the cells with specific fluorescent dyes: a lysosomal dye (e.g., LysoTracker Red) and a nuclear dye (e.g., Hoechst 33342).

  • Acquire images using a high content imaging system.

  • Use image analysis software to quantify lysosomal staining intensity and volume, as well as cell count and nuclear morphology (as measures of cytotoxicity).

• Data Interpretation : A lysosomotropic compound will cause a concentration-dependent decrease in the staining intensity of the lysosomal dye, as it competes for accumulation.[31] This is reported as the Minimum Effective Concentration (MEC) for lysosomotropism. This data should be evaluated alongside cytotoxicity data to understand the toxicological implications.

Genotoxicity Assessment

• Causality : Genotoxicity assays are required to assess a compound's potential to cause genetic damage, which can lead to cancer. The bacterial reverse mutation assay (Ames test) is a standard first-line screen for mutagenicity.[32]

• Experimental Protocol (Ames Test - OECD TG 471) :

  • Use several strains of bacteria (e.g., Salmonella typhimurium, Escherichia coli) with mutations in genes required for histidine or tryptophan synthesis.

  • Expose the bacteria to various concentrations of the test compound, both with and without a metabolic activation system (S9 liver extract).[33] The S9 fraction is critical as some compounds only become mutagenic after being metabolized.[34]

  • Plate the treated bacteria on a minimal agar medium lacking the specific amino acid.

  • Incubate for 48-72 hours.

• Data Interpretation : Only bacteria that have undergone a reverse mutation (revertants) will be able to grow and form colonies. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates that the compound is mutagenic.

Conclusion: An Integrated View for Informed Decisions

The in vitro testing protocols outlined in this guide provide a robust framework for the comprehensive evaluation of 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine derivatives. This is not merely a data-gathering exercise; it is a strategic process of hypothesis testing and risk mitigation. By integrating data from foundational ADME assays, target engagement and MoA studies, and a thorough safety assessment—with special attention to liabilities like hERG inhibition and lysosomotropism—researchers can build a holistic profile of each compound. This integrated profile enables an objective comparison of derivatives, ensuring that only the most promising candidates, with a well-understood balance of efficacy and safety, are progressed toward clinical development.

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The Alchemist's Guide to Crowded Spaces: A Head-to-Head Comparison of Synthesis Methods for Hindered Amines

Introduction: The Challenge and Significance of Steric Hindrance

In the intricate world of organic synthesis, the construction of carbon-nitrogen (C-N) bonds is a fundamental pursuit, pivotal to the creation of pharmaceuticals, agrochemicals, and functional materials. However, as molecular complexity increases, so too do the challenges. Among the most persistent of these is the synthesis of sterically hindered amines—molecules where bulky substituents surrounding the nitrogen atom impede reaction pathways, turning once-trivial transformations into formidable synthetic puzzles. These crowded amines are not mere curiosities; their unique steric and electronic properties often impart crucial functionalities, such as enhanced metabolic stability in drug candidates or unique catalytic activities.

This guide provides an in-depth, head-to-head comparison of the principal synthetic strategies employed to forge C-N bonds in these sterically demanding environments. We will move beyond a simple recitation of protocols to dissect the mechanistic underpinnings of each method, providing a rationale for experimental choices and a clear-eyed view of their respective strengths and limitations. This analysis is designed for the practicing researcher, scientist, and drug development professional, offering field-proven insights to navigate the synthesis of these challenging yet valuable molecules.

Reductive Amination: The Workhorse Under Strain

Reductive amination is a cornerstone of amine synthesis, celebrated for its operational simplicity and atom economy.[1] It typically involves the one-pot reaction of a carbonyl compound with an amine to form an imine or iminium ion intermediate, which is then reduced in situ.[1][2] While highly effective for many substrates, its efficiency can plummet when faced with significant steric hindrance.

Mechanism and Rationale

The reaction proceeds in two main stages: imine/iminium formation and reduction. The initial condensation of a sterically hindered ketone with a bulky amine is often slow and thermodynamically unfavorable.[3] This equilibrium-limited step is the primary hurdle. To drive the reaction forward, water is often removed, or a Lewis acid is used to activate the carbonyl group.

The choice of reducing agent is critical. It must be selective for the imine/iminium ion over the starting carbonyl compound to prevent the formation of alcohol byproducts.[2] Milder reducing agents like sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are often preferred over the more reactive sodium borohydride (NaBH₄).[4]

Figure 1: General workflow for the reductive amination of a hindered ketone.

Performance and Limitations

For the synthesis of tertiary amines from hindered ketones and secondary amines, the reaction is particularly challenging.[3] However, specific protocols have been developed to address this. For instance, a metal-free procedure using trichlorosilane as the reducing agent and tetramethylethylenediamine (TMEDA) as a Lewis base activator has shown success in coupling a broad range of ketones with N-methylaniline to form bulky tertiary amines in high yields.[5]

Limitations:

• Equilibrium Control: The formation of the imine intermediate from two sterically demanding partners is often thermodynamically disfavored.

• Competing Reduction: The starting ketone can be reduced to an alcohol, especially with less selective reducing agents.[6]

• Substrate Scope: Highly hindered acyclic ketones reacting with bulky acyclic amines remain a significant challenge.

Experimental Protocol: Metal-Free Reductive Amination of a Hindered Ketone[5]

• To a solution of the ketone (1.0 equiv, 0.2 mmol) and the secondary amine (1.2 equiv, 0.24 mmol) in dichloromethane (1.0 mL), add tetramethylethylenediamine (TMEDA) (1.0 equiv, 0.2 mmol).

• Stir the mixture at room temperature for 30 minutes.

• Add trichlorosilane (2.0 equiv, 0.4 mmol) dropwise to the solution.

• Continue stirring the mixture for 36 hours at room temperature.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3 x 10 mL).

• Combine the organic layers, wash with water, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the desired hindered tertiary amine.

Buchwald-Hartwig Amination: The Power of Palladium

The Buchwald-Hartwig amination has revolutionized the synthesis of aryl amines, providing a versatile and highly efficient palladium-catalyzed method for C(sp²)–N bond formation.[7] Its success in coupling sterically demanding substrates is a testament to the power of rational ligand design.

Mechanism and Rationale

The catalytic cycle involves three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[8][9]

• Oxidative Addition: A Pd(0) complex inserts into the aryl halide (Ar-X) bond, forming a Pd(II) intermediate. This is often the rate-limiting step, especially for less reactive aryl chlorides.

• Amine Coordination and Deprotonation: The amine coordinates to the Pd(II) center, and a base removes a proton to form a palladium-amido complex.

• Reductive Elimination: The C-N bond is formed as the aryl group and the amido group are eliminated from the palladium center, regenerating the Pd(0) catalyst.

The choice of ligand is paramount for success with hindered substrates. Bulky, electron-rich phosphine ligands, such as those from the Buchwald (e.g., XPhos, BrettPhos) and Hartwig groups, are crucial.[8][10] These ligands promote the formation of monoligated palladium species, which accelerates both the oxidative addition and the reductive elimination steps, while their steric bulk can prevent the formation of inactive catalyst dimers.[8]

Figure 2: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Performance and Limitations

The Buchwald-Hartwig amination exhibits a remarkably broad substrate scope, enabling the coupling of primary and secondary alkyl and aryl amines with a wide variety of aryl and heteroaryl halides and pseudohalides.[7] For hindered systems, such as the synthesis of tetra-ortho-substituted diarylamines, specialized ligands are often necessary to achieve good yields.[2] For example, a carbazolyl-derived P,N-ligand has been shown to be highly effective in the coupling of the extremely hindered 2,6-diisopropylaniline with 2-chloro-1,3,5-triisopropylbenzene, affording the product in 96% yield.[2]

Limitations:

• Catalyst Cost and Sensitivity: Palladium catalysts and specialized phosphine ligands can be expensive. Some catalysts are sensitive to air and moisture.

• Functional Group Tolerance: While generally good, some functional groups can interfere with the catalyst.

• Base Sensitivity: The use of strong bases like sodium tert-butoxide can be incompatible with base-sensitive functional groups on the substrates.[9]

Experimental Protocol: Buchwald-Hartwig Amination of a Hindered Aryl Chloride[2]

• To an oven-dried Schlenk tube, add Pd(OAc)₂ (0.03–1.0 mol%), the specialized phosphine ligand (e.g., carbazolyl-derived P,N-ligand, 1.1 x mol% of Pd), and NaOt-Bu (1.5 equiv).

• Evacuate and backfill the tube with argon three times.

• Add the hindered aryl chloride (1.0 equiv), the hindered amine (1.2 equiv), and the solvent (e.g., toluene/hexane mixture).

• Seal the tube and heat the reaction mixture in an oil bath at the specified temperature (e.g., 100 °C) for the required time (e.g., 12-24 hours), monitoring by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography to yield the desired tetra-ortho-substituted diarylamine.

N-Alkylation of Amines: The Direct but Challenging Route

Direct N-alkylation with an alkyl halide is conceptually the most straightforward approach to building up amine complexity. However, this method is often plagued by a lack of selectivity, especially with unhindered amines, leading to over-alkylation.[3] For hindered amines, their reduced nucleophilicity can make direct alkylation challenging, but it can also be an advantage in preventing over-alkylation.

Mechanism and Rationale

The reaction typically proceeds via an Sɴ2 mechanism, where the amine acts as a nucleophile, attacking the electrophilic carbon of the alkyl halide. The liberation of a hydrohalic acid necessitates the use of a base to neutralize it and prevent the formation of an unreactive ammonium salt.[3]

A significant challenge is that the product of the initial alkylation (a secondary amine from a primary amine, or a tertiary from a secondary) is often more nucleophilic than the starting material, leading to subsequent alkylations and the formation of complex mixtures. The use of a bulky, non-nucleophilic base is a common strategy to mitigate this.

Performance and Limitations

For the synthesis of hindered tertiary amines from hindered secondary amines, selective mono-alkylation can be achieved. A method utilizing alkyl tosylates in the presence of the hindered base 1,2,2,6,6-pentamethylpiperidine has been reported to be effective.[11]

Limitations:

• Over-alkylation: A persistent issue, leading to mixtures of secondary, tertiary, and even quaternary ammonium salts.

• Harsh Conditions: Often requires elevated temperatures and long reaction times, especially with less reactive alkyl halides.

• Substrate Scope: The use of secondary or tertiary alkyl halides can lead to elimination side reactions.

Other Notable Methods for Hindered Amine Synthesis

Beyond the "big three," several other methods have proven valuable for the synthesis of sterically congested amines.

a) Ullmann Condensation

A classical copper-catalyzed C-N coupling reaction, the Ullmann condensation is an alternative to the Buchwald-Hartwig amination.[10] Traditional Ullmann reactions require harsh conditions (high temperatures, polar solvents) and stoichiometric amounts of copper.[10] However, modern protocols using specialized ligands have enabled milder reaction conditions and expanded the substrate scope, including the coupling of sterically hindered partners.[2][12]

b) Hydroaminomethylation

This atom-economical, one-pot reaction combines hydroformylation of an olefin with a subsequent reductive amination.[5][13] It offers a route to homologated amines directly from simple starting materials. Recent advances have demonstrated its applicability to the synthesis of hindered amines through the use of cooperative catalyst systems.[5][14]

c) Aza-Michael Addition

The conjugate addition of an amine to an α,β-unsaturated carbonyl compound is a powerful C-N bond-forming reaction.[6] While the reaction can be challenging to control for mono-addition with primary amines, it can be a useful method for constructing specific β-amino carbonyl structures, even with some degree of steric hindrance.[15]

Head-to-Head Comparison: Performance Metrics

Method	Typical Substrates	Key Strengths	Major Weaknesses	Typical Conditions
Reductive Amination	Ketones/Aldehydes + Amines	One-pot, high atom economy, good for aliphatic amines.[1]	Difficult with hindered ketones, risk of alcohol byproduct.[3][6]	Mild reducing agents (NaBH(OAc)₃), often room temp to moderate heat.[4][5]
Buchwald-Hartwig Amination	Aryl/Heteroaryl Halides + Amines	Extremely broad scope, high yields, excellent for hindered aryl amines.[7]	Expensive catalysts/ligands, sensitivity to air/moisture, strong base can be limiting.[9]	Pd catalyst, bulky phosphine ligand, strong base (e.g., NaOtBu), 80-120 °C.[2]
N-Alkylation	Amines + Alkyl Halides/Tosylates	Conceptually simple, direct C(sp³)–N bond formation.	Prone to over-alkylation, can require harsh conditions, elimination side reactions.[3]	Hindered base, elevated temperatures, long reaction times.[11]
Ullmann Condensation	Aryl Halides + Amines	Uses cheaper copper catalyst, good alternative for specific substrates.	Often requires harsher conditions than Buchwald-Hartwig, can have lower yields.[10]	Cu catalyst, often with a ligand, high temperatures (>150 °C).[16]
Hydroaminomethylation	Olefins + Amines + Syngas (CO/H₂)	Highly atom-economical, builds complexity from simple starting materials.[5][13]	Requires specialized high-pressure equipment, catalyst development is ongoing.[5][17]	Rh or other transition metal catalyst, high pressure, elevated temperatures.[5]
Aza-Michael Addition	α,β-Unsaturated Carbonyls + Amines	Good for β-amino carbonyls, often proceeds under mild conditions.[6]	Control of mono- vs. di-addition can be difficult with primary amines.[15]	Can be base or acid-catalyzed, or proceed thermally; often at room temperature.[15]

Conclusion and Future Outlook

The synthesis of sterically hindered amines remains a significant challenge that requires a nuanced understanding of the available synthetic tools. There is no single "best" method; the optimal choice is dictated by the specific molecular architecture of the target, the nature of the available starting materials, and the required functional group tolerance.

• Reductive amination remains a valuable tool, especially with the development of more potent and selective catalytic systems that can overcome the equilibrium limitations imposed by steric bulk.

• The Buchwald-Hartwig amination is the undisputed champion for the synthesis of hindered aryl amines, with the continuous evolution of ligand design pushing the boundaries of what is possible.

• Direct N-alkylation , while fraught with challenges, can be effective in specific cases, particularly for the final-stage introduction of an alkyl group onto an already hindered nitrogen.

• Newer methods like hydroaminomethylation offer exciting, atom-economical alternatives that are likely to see increased adoption as the methodologies become more robust and accessible.

The ongoing development in catalysis—from new ligand scaffolds for palladium and copper to novel transition-metal-free approaches—promises to further expand the synthetic chemist's toolkit. As our ability to rationally design catalysts and control reaction pathways improves, the synthesis of even the most sterically congested amines will move from the realm of the exceptional to the routine, enabling further exploration of these fascinating and functionally important molecules.

References

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• Li, G., et al. (2020). Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Omega, 5(34), 21671-21680. [Link]

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• Lai, W. I., et al. (2019). Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex. Synthesis, 51(13), 2678-2686. [Link]

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• ResearchGate. (n.d.). Mechanistic Insight into Cu-Catalyzed C–N Coupling of Hindered Aryl Iodides and Anilines Using a Pyrrol-ol Ligand Enables Development of Mild and Homogeneous Reaction Conditions. [Link]

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• Beilstein Journal of Organic Chemistry. (n.d.). Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides. [Link]

• Capriati, V., et al. (2020). Reshaping Ullmann Amine Synthesis in Deep Eutectic Solvents: A Mild Approach for Cu-Catalyzed C–N Coupling Reactions With No Additional Ligands. Frontiers in Chemistry, 8, 584. [Link]

• Noordzij, G. J., & Wilsens, C. H. R. M. (2019). Cascade aza-Michael Addition-Cyclizations; Toward Renewable and Multifunctional Carboxylic Acids for Melt-Polycondensation. Frontiers in Chemistry, 7, 792. [Link]

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A Senior Application Scientist's Guide to the Cross-Validation of Analytical Methods for 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

In the landscape of pharmaceutical development, the integrity of analytical data is paramount. Every result, from early-stage discovery to final quality control, underpins critical decisions that affect product safety and efficacy. For novel compounds like 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, a tertiary amine likely serving as a key synthetic intermediate, establishing robust and reliable analytical methods is not just a regulatory requirement—it is a scientific necessity. This guide provides an in-depth, experience-driven comparison of orthogonal analytical techniques for the quantification and purity assessment of this compound, grounded in the principles of method cross-validation.

Cross-validation is the systematic process of comparing results from two or more distinct analytical methods to ensure their equivalence and reliability.[1][2] This practice is essential for verifying that a method is robust and reproducible across different conditions, instruments, or laboratories, thereby strengthening data integrity and supporting regulatory compliance.[3] This guide will explore three powerful, yet fundamentally different, analytical approaches: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR). We will delve into the causality behind experimental design, present detailed protocols, and offer a comparative analysis to empower researchers to make informed decisions for their specific analytical challenges.

The Principle of Orthogonal Method Cross-Validation

The core tenet of cross-validation is to challenge your analytical results. If two methods, based on different chemical and physical principles, yield comparable data for the same analyte, it provides a high degree of confidence in the accuracy of those results. This approach is strongly endorsed by regulatory bodies and is a cornerstone of the validation guidelines outlined in ICH Q2(R1).[4][5] Our goal is to create a self-validating system where each method serves as a check on the others.

Caption: A generalized workflow for the cross-validation of analytical methods.

High-Performance Liquid Chromatography (HPLC) with Mass Spectrometric Detection (LC-MS)

HPLC is a cornerstone of pharmaceutical analysis, particularly for non-volatile or thermally labile compounds.[6][7] For 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, which lacks a strong UV chromophore, coupling HPLC with a mass spectrometer (MS) provides the necessary sensitivity and specificity for accurate quantification.

Causality of Method Design:

• Stationary Phase: A C18 reversed-phase column is selected. Its non-polar nature is ideal for retaining the predominantly aliphatic structure of the analyte.

• Mobile Phase: A gradient of acetonitrile and water with a formic acid modifier is used. The formic acid serves a dual purpose: it protonates the amine groups, ensuring good peak shape by preventing interaction with residual silanols on the column, and it facilitates ionization in the MS source (electrospray positive mode).

• Detection: Electrospray Ionization Mass Spectrometry (ESI-MS) is chosen for its high sensitivity and ability to analyze polar, non-volatile compounds. We will operate in Selected Ion Monitoring (SIM) mode, targeting the protonated molecular ion [M+H]⁺ for maximum selectivity.

Experimental Protocol: HPLC-MS

• Instrumentation: HPLC system coupled to a single quadrupole or triple quadrupole mass spectrometer with an ESI source.

• Column: C18, 2.1 x 100 mm, 2.7 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Column Temperature: 35°C.

• Injection Volume: 5 µL.

• MS Parameters (Positive ESI):

  • Ion Source: ESI+

  • SIM Ion: Target [M+H]⁺ (C11H25N2⁺)

  • Capillary Voltage: 3.5 kV

  • Drying Gas Temperature: 325°C

• Standard & Sample Preparation: Prepare a stock solution of the analyte in 50:50 water:acetonitrile. Create a calibration curve by serial dilution. Dissolve unknown samples in the same diluent.

Caption: Experimental workflow for the HPLC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for volatile and thermally stable compounds.[8] While amines can be challenging for GC due to their polarity, which can cause peak tailing, 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine's tertiary nature and hydrocarbon backbone make it a viable candidate.

Causality of Method Design:

• Column: A mid-polarity column (e.g., DB-5ms or equivalent) is chosen. This provides a good balance for separating a compound with both non-polar (aliphatic chain) and polar (tertiary amine) characteristics. The "ms" designation indicates a low-bleed phase, crucial for maintaining a clean MS detector.

• Injection: A splitless injection is used to maximize the transfer of the analyte onto the column, which is important for achieving low detection limits.

• Temperature Program: A temperature ramp is employed to ensure the analyte is eluted as a sharp peak and to clean the column of any higher-boiling impurities after each run.

• Derivatization (Consideration): While direct injection is feasible, derivatization is a common strategy to improve the chromatographic behavior of amines.[9] For tertiary amines, this is less common than for primary or secondary amines. However, if peak shape is poor, a derivatizing agent could be explored, though this adds complexity to sample preparation.[8] For this guide, we will proceed with a direct injection method.

Experimental Protocol: GC-MS

• Instrumentation: Gas chromatograph with a mass selective detector.

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 280°C.

• Injection Mode: Splitless, 1 µL injection volume.

• Oven Temperature Program:

  • Initial: 100°C, hold for 1 min.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 min at 280°C.

• MS Parameters (Electron Ionization):

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

  • Ionization Energy: 70 eV.

  • Scan Mode: Full Scan (m/z 40-400) for identification and Selected Ion Monitoring (SIM) for quantification, focusing on a characteristic fragment ion (e.g., m/z 58 for (CH3)2NCH2 fragment is common for similar structures, though the specific fragmentation pattern for this molecule would need to be determined experimentally).[10]

• Sample Preparation: Dissolve standards and samples in a volatile, non-polar solvent such as dichloromethane or MTBE.

Caption: Experimental workflow for the GC-MS analysis.

Quantitative NMR (qNMR)

qNMR stands apart as a primary analytical method. Its signal intensity is directly proportional to the number of nuclei, allowing for quantification without a reference standard of the analyte itself.[11][12] This makes it an incredibly powerful orthogonal technique for validating chromatographic methods and for certifying the purity of reference standards.[13][14]

Causality of Method Design:

• Internal Standard: Maleic acid is chosen as the internal standard. Its key features are: (1) high purity and non-hygroscopic nature, (2) a simple ¹H spectrum (a sharp singlet), and (3) its singlet appears in a region of the spectrum (around 6.3 ppm) that is unlikely to overlap with analyte signals.

• Solvent: Deuterated chloroform (CDCl₃) is a common solvent for organic molecules. If solubility is an issue, deuterated methanol (CD₃OD) is a good alternative.

• Acquisition Parameters: A long relaxation delay (D1) is critical. It must be at least 5 times the longest T₁ (spin-lattice relaxation time) of both the analyte and the internal standard to ensure all protons are fully relaxed before the next pulse. This is non-negotiable for accurate integration and quantification.[11]

Experimental Protocol: ¹H-qNMR

• Instrumentation: NMR Spectrometer (400 MHz or higher).

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the analyte (3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine).

  • Accurately weigh approximately 5-10 mg of a high-purity internal standard (e.g., Maleic Acid).

  • Dissolve both in a precise volume (e.g., 0.75 mL) of a deuterated solvent (e.g., CDCl₃) in a clean vial, then transfer to an NMR tube.

• Acquisition Parameters:

  • Pulse Program: Standard quantitative ¹H experiment (e.g., zg30).

  • Number of Scans (NS): ≥ 16 (for good signal-to-noise).

  • Relaxation Delay (D1): 30 seconds (a conservative value to ensure full relaxation).

  • Acquisition Time (AQ): ~3-4 seconds.

• Data Processing:

  • Apply Fourier transform, phase correction, and baseline correction.

  • Carefully integrate a well-resolved, non-exchangeable proton signal from the analyte and the singlet from the internal standard.

• Calculation: The purity of the analyte is calculated using the following formula[14]: Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

  • Where: I = Integral, N = Number of protons for the integrated signal, M = Molar mass, m = mass, P = Purity of the standard.

Caption: Experimental workflow for quantitative NMR (qNMR) analysis.

Comparative Performance & Data Analysis

The following table summarizes the expected performance characteristics for each method based on a rigorous validation following ICH Q2(R1) guidelines.[4][15] These representative values are derived from established performance of these techniques for similar amine compounds.[6][8]

Validation Parameter	HPLC-MS (SIM Mode)	GC-MS (Direct Inj.)	¹H-qNMR (400 MHz)	Commentary
Specificity	Excellent	Very Good	Excellent	MS and NMR are inherently highly specific. GC may have co-elution risks if the matrix is complex.
Linearity (R²)	> 0.998	> 0.995	N/A	qNMR is a primary method and does not rely on a calibration curve for purity assessment.[11]
Accuracy (% Recovery)	98 - 102%	95 - 105%	99 - 101%	qNMR is often considered the "gold standard" for accuracy due to its direct measurement principle.
Precision (%RSD)	< 2.0%	< 5.0%	< 1.0%	qNMR typically demonstrates the highest precision. GC precision can be affected by injection reproducibility.
LOD / LOQ	Very Low (pg/mL)	Low (ng/mL)	High (µg/mL)	Chromatographic methods are far superior for trace analysis. qNMR is not suitable for detecting low-level impurities.
Robustness	Good	Moderate	Excellent	GC methods can be sensitive to inlet liner contamination and column activity. qNMR is generally very robust.
Analysis Time	~15 min/sample	~15 min/sample	~10 min/sample	Includes acquisition and processing. Sample preparation for qNMR can be more meticulous.

Discussion: Selecting the Right Tool for the Job

The cross-validation of these three orthogonal methods provides a powerful and comprehensive analytical package for 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine.

• HPLC-MS emerges as the most versatile method. Its high sensitivity, specificity, and applicability to non-volatile compounds make it the ideal choice for routine quality control, stability testing, and the analysis of the compound in complex matrices (e.g., reaction mixtures, biological fluids).[16]

• GC-MS is a valuable confirmatory technique.[17] If the compound proves to be sufficiently volatile and thermally stable, GC-MS can provide excellent confirmation of identity through its reproducible fragmentation patterns. However, it is more susceptible to matrix effects and potential issues with peak shape, which may require additional method development.[9]

• Quantitative NMR (qNMR) is the ultimate arbiter of purity and content.[18] While it lacks the sensitivity for trace impurity analysis, its role in qualifying and certifying primary reference standards is unmatched.[12][13] Using qNMR to assign the purity value to a reference standard, which is then used to build the calibration curves for HPLC and GC methods, creates a traceable and scientifically sound validation hierarchy.

Caption: Decision logic for selecting the appropriate analytical technique.

Conclusion

No single analytical method, however well-validated, can provide absolute certainty. By employing a cross-validation strategy using orthogonal techniques like HPLC-MS, GC-MS, and qNMR, we build a robust, self-verifying analytical framework. For 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, HPLC-MS stands out as the optimal method for routine quantitative tasks, while qNMR serves as the definitive tool for primary purity assignment. GC-MS provides excellent orthogonal confirmation of identity and purity. This multi-faceted approach ensures the highest level of data confidence, satisfying both scientific rigor and regulatory expectations, and ultimately safeguarding the quality of the final pharmaceutical product.

References

• Pauli, G. F., Gödecke, T., Jaki, B. U., & Lankin, D. C. (2021). Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. Magnetic Resonance in Chemistry, 59(1), 7-15.
• BenchChem. (2025). A Comparative Guide to HPLC and GC-MS Methods for Amine Analysis. BenchChem.
• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• Emery Pharma. (n.d.).
• American Chemical Society. (n.d.). Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR.
• ICH. (n.d.). Quality Guidelines.
• Patsnap. (2025). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance.
• American Pharmaceutical Review. (2020). Quantitative NMR in Biotherapeutic Drug Development: An Efficient General-Purpose Tool for Process Analytics. American Pharmaceutical Review.
• BenchChem. (2025). A Comparative Guide to HPLC and GC-MS Methods for Chiral Amine Analysis. BenchChem.
• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA.
• Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub.
• Altabrisa Group. (2025).
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Safety & Regulatory Compliance

Personal protective equipment for handling 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for handling 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine (CAS: 845885-85-0). We will delve into the procedural, step-by-step guidance required for its safe operational use and disposal.

Disclaimer: A Proactive Approach to Safety

No specific, comprehensive Safety Data Sheet (SDS) for 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine is readily available in public databases. Therefore, this guidance is synthesized from the known hazards of structurally similar aliphatic and tertiary amines. It is imperative to treat this compound with, at minimum, the same precautions as these related molecules. All personnel must be thoroughly trained on these potential hazards and handling procedures before commencing any work.

Hazard Assessment Based on Structural Analogs

The chemical structure, featuring a tertiary amine and a primary amine, suggests potential hazards common to substituted aliphatic amines. Based on data from similar compounds, we can anticipate the following risks:

• Skin and Eye Damage: Many aliphatic amines are corrosive or irritants. Structurally related compounds are known to cause skin irritation (H315), serious eye irritation (H319), or even severe skin burns and eye damage (H314).[1][2][3][4] Direct contact can lead to chemical burns.

• Respiratory Irritation: Vapors or aerosols may cause respiratory irritation (H335).[2][3] All handling of solids or solutions should be performed with adequate ventilation to minimize inhalation exposure.

• Toxicity: Related amines are classified as harmful if swallowed, in contact with skin, or inhaled.[2][3]

• Flammability: While the flammability of this specific compound is unknown, many similar low-molecular-weight amines are flammable liquids and their vapors can form explosive mixtures with air.[2][5]

Core Personal Protective Equipment (PPE) Requirements

A multi-layered PPE strategy is mandatory to prevent exposure through all potential routes (dermal, ocular, inhalation). The following table outlines the minimum required PPE.

PPE Category	Specification	Rationale
Eye & Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards. A full-face shield worn over goggles is required when handling >50 mL of liquid or during any operation with a heightened splash risk.	Protects against splashes of the potentially corrosive/irritating material, which could cause serious eye damage.[3][6]
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene). For prolonged contact or immersion, consult the manufacturer's chemical resistance guide. Always use two pairs of gloves (double-gloving).	Provides a barrier against skin contact. Double-gloving is a best practice that protects against undetected pinholes and contamination during glove removal.
Body Protection	A flame-resistant or 100% cotton lab coat. Chemical-resistant apron required when handling larger quantities. Long pants and closed-toe, chemical-resistant shoes are mandatory at all times.[7]	Protects skin from accidental spills and splashes. Avoid synthetic materials that can melt and adhere to skin if ignited.
Respiratory Protection	All work must be conducted within a certified chemical fume hood to control vapor exposure.[7] If engineering controls are insufficient or in case of a spill, a NIOSH-approved respirator with organic vapor cartridges is necessary.	Aliphatic amines can have irritating vapors.[2][3] A fume hood is the primary engineering control to prevent inhalation.[8]

Operational Plans: From Preparation to Disposal

Safe handling is a process that begins before the container is opened and ends after all waste is properly discarded.

Risk-Based PPE Selection Workflow

The specific combination of PPE depends on the scale and nature of the operation. Use the following decision tree to ensure the appropriate level of protection.

Caption: Risk assessment workflow for selecting appropriate PPE.

Step-by-Step Donning & Doffing Procedures

The order of putting on and removing PPE is critical to prevent cross-contamination.

Donning (Putting On) PPE:

• Lab Coat/Apron: Put on your lab coat and apron.

• Inner Gloves: Don the first pair of nitrile gloves.

• Respirator (if needed): Perform a seal check if a respirator is required.

• Eye/Face Protection: Put on safety goggles, followed by a face shield if necessary.

• Outer Gloves: Don the second pair of gloves, ensuring the cuffs go over the sleeves of the lab coat.

Doffing (Removing) PPE: This process is designed to contain contaminants.

• Outer Gloves: Remove the outer, most contaminated pair of gloves. Peel one glove off by grasping the cuff and turning it inside out. Use the clean, ungloved hand to slide under the cuff of the remaining glove and peel it off. Dispose of them immediately in the designated waste container.

• Face Shield/Goggles: Remove face shield and goggles from the back to the front.

• Lab Coat/Apron: Remove your lab coat and apron, rolling it so the contaminated front is folded inward.

• Inner Gloves: Remove the final pair of gloves using the same technique as in step 1.

• Wash Hands: Immediately and thoroughly wash your hands with soap and water.[9]

Emergency Response Protocols

Skin Contact:

• Immediately go to the nearest safety shower.

• Remove all contaminated clothing while under the shower.

• Flush the affected area with copious amounts of water for at least 15 minutes.[5]

• Seek immediate medical attention.

Eye Contact:

• Immediately use an eyewash station, holding the eyelids open.

• Flush the eyes for at least 15 minutes.[5][6]

• Remove contact lenses if present and easy to do so.

• Seek immediate medical attention.

Spill Cleanup:

• Evacuate the immediate area and alert others.

• If the spill is large or you are not trained to handle it, contact your institution's environmental health and safety (EHS) office.

• For small spills within a fume hood, wear maximum PPE (double gloves, goggles, face shield, lab coat).

• Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

• Carefully collect the absorbed material using non-sparking tools and place it in a sealed, labeled hazardous waste container.[5]

• Decontaminate the area with an appropriate solvent and wash with soap and water.

Disposal Plan

• Contaminated PPE: All disposable PPE (gloves, bench paper, etc.) that has come into contact with the chemical must be considered hazardous waste. Place it in a designated, sealed, and clearly labeled hazardous waste container.

• Chemical Waste: Unused chemical and reaction waste must be collected in a dedicated, sealed, and labeled hazardous waste container. Never pour amines down the drain.[2]

• Follow all institutional, local, and national regulations for the disposal of chemical waste.

By adhering to these rigorous safety protocols, researchers can confidently and safely handle 3-(Azepan-1-yl)-2,2-dimethylpropan-1-amine, ensuring personal safety and the integrity of their work.

References

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• PubChem. 3-(Azepan-1-yl)-N-methylpropan-1-amine | C10H22N2 | CID 20600700. [Link]

• Storemasta. Examples of PPE for Various Dangerous Goods Classes. [Link]

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